1-Octen-3-one-d5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of 1-Octen-3-one-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and relevant biological interactions of 1-Octen-3-one-d5. This deuterated isotopologue of the naturally occurring volatile organic compound 1-octen-3-one is a valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard for quantitative analysis.

Core Chemical Properties and Structure

1-Octen-3-one-d5 is a deuterated form of 1-octen-3-one, a volatile unsaturated ketone known for its characteristic mushroom-like odor. The incorporation of five deuterium atoms increases its molecular weight, enabling its differentiation from the endogenous, non-labeled form in mass spectrometry-based assays.

Chemical Structure

IUPAC Name: oct-1-en-3-one-d5

Chemical Formula: C₈H₉D₅O

The structure consists of an eight-carbon chain with a double bond at the first carbon position (C1) and a carbonyl group at the third carbon position (C3). The five deuterium atoms are typically located on the terminal pentyl group, minimizing the potential for exchange.

Quantitative Data Summary

Property	1-Octen-3-one (for comparison)	1-Octen-3-one-d5
Molecular Formula	C₈H₁₄O	C₈H₉D₅O
Molecular Weight	126.20 g/mol	131.23 g/mol
CAS Number	4312-99-6	3028868-32-5
Appearance	Colorless to pale yellow liquid	Not specified, expected to be similar to the non-deuterated form
Boiling Point	56-60 °C at 16 mmHg	Not specified, expected to be similar to the non-deuterated form
Density	0.843 g/mL at 25 °C	Not specified, expected to be similar to the non-deuterated form

Experimental Protocols

Detailed experimental protocols are essential for the accurate and reproducible use of 1-Octen-3-one-d5 in a research setting. The following sections provide methodologies for synthesis and analysis.

Synthesis of 1-Octen-3-one-d5 (Adapted from a d4 Analog Protocol)

A common and effective strategy for the synthesis of deuterated 1-octen-3-one involves the α-deuteration of the corresponding ketone. This can be achieved through a base-catalyzed deuterium exchange.

Materials:

• 1-Octen-3-one

• Deuterium oxide (D₂O)

• Sodium deuteroxide (NaOD) in D₂O (catalytic amount)

• Anhydrous diethyl ether

• Anhydrous sodium sulfate

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Deuterium Exchange: Dissolve 1-octen-3-one in an excess of deuterium oxide. Add a catalytic amount of sodium deuteroxide in D₂O.

• Reaction Monitoring: Stir the mixture at room temperature. The progress of the deuterium exchange can be monitored by ¹H NMR spectroscopy by observing the disappearance of the proton signals at the α-position to the carbonyl group.

• Work-up: Once the desired level of deuteration is achieved, neutralize the reaction mixture with a small amount of deuterated hydrochloric acid (DCl) in D₂O.

• Extraction: Extract the product with anhydrous diethyl ether.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 1-Octen-3-one-d5.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary analytical technique for the quantification of 1-octen-3-one, utilizing 1-Octen-3-one-d5 as an internal standard.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

GC Parameters (Typical):

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Final hold: 5 minutes at 250 °C.

MS Parameters (Typical):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis.

• Ions to Monitor (1-Octen-3-one): m/z 126 (molecular ion), 97, 83, 55.

• Ions to Monitor (1-Octen-3-one-d5): m/z 131 (molecular ion) and its corresponding fragments.

Spectroscopic Data (Representative)

Mass Spectrometry (MS)

The mass spectrum of 1-Octen-3-one-d5 is expected to show a molecular ion peak at m/z 131. The fragmentation pattern will be similar to that of the non-deuterated compound, with key fragments shifted by the mass of the deuterium atoms. Common fragmentation pathways for ketones include α-cleavage and McLafferty rearrangement.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 1-Octen-3-one-d5 would be expected to show a significant reduction or absence of signals corresponding to the protons on the deuterated pentyl group. The signals for the vinyl protons would remain. The ¹³C NMR spectrum would show signals for all eight carbons, with those bearing deuterium atoms potentially showing a triplet multiplicity due to C-D coupling.

Infrared (IR) Spectroscopy

The IR spectrum of 1-Octen-3-one-d5 is expected to be very similar to that of 1-octen-3-one, with the most prominent peaks being:

• C=O stretch: A strong absorption around 1685-1665 cm⁻¹.

• C=C stretch: A medium absorption around 1640-1620 cm⁻¹.

• =C-H stretch: A medium absorption around 3100-3000 cm⁻¹.

• C-D stretch: Weak to medium absorptions in the range of 2200-2100 cm⁻¹, which would be absent in the non-deuterated compound.

Biological Interactions and Signaling Pathways

1-Octen-3-one and its reduced form, 1-octen-3-ol, are known to interact with olfactory and other chemosensory receptors, initiating signaling cascades that lead to behavioral responses in various organisms. The use of 1-Octen-3-one-d5 is critical for tracing its metabolic fate and understanding its role in these pathways.

Biosynthesis of 1-Octen-3-ol

1-Octen-3-one is a key intermediate in the biosynthesis of 1-octen-3-ol, a potent signaling molecule in its own right. This conversion is an important metabolic pathway to consider in biological systems.

Caption: Biosynthesis of 1-octen-3-ol from linoleic acid.

Insect Olfactory Receptor Signaling Pathway

1-Octen-3-one and 1-octen-3-ol are known to activate olfactory receptors in insects, leading to either attraction or repulsion. This signaling is typically mediated by G-protein coupled receptors (GPCRs).

Caption: A generalized insect olfactory signaling pathway.

Dopaminergic Signaling Modulation in C. elegans

In the nematode C. elegans, the response to olfactory stimuli such as 1-octanol (a related compound) is modulated by dopamine signaling through the D2-like receptor DOP-3. This pathway demonstrates how chemosensory inputs can be integrated with neurotransmitter systems.

Caption: Dopaminergic modulation of olfactory response in C. elegans.

1-Octen-3-one-d5 physical characteristics for researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics of 1-Octen-3-one-d5, its application as an internal standard, and detailed experimental protocols. This document is intended to serve as a comprehensive resource for researchers utilizing this compound in quantitative analytical studies.

Physical and Chemical Properties

1-Octen-3-one-d5 is the deuterated form of 1-Octen-3-one, a volatile organic compound known for its characteristic mushroom-like or metallic odor.[1][2] The incorporation of five deuterium atoms provides a stable, heavy-isotope labeled version ideal for use as an internal standard in mass spectrometry-based quantification.[1]

While specific physical property data for the d5-labeled variant is limited, the physical characteristics are expected to be very similar to its non-deuterated counterpart. The following tables summarize the available data for both 1-Octen-3-one-d5 and 1-Octen-3-one.

Table 1: Properties of 1-Octen-3-one-d5

Property	Value	Source
Chemical Formula	C₈H₉D₅O	[3]
Molecular Weight	131.23 g/mol	[3]
Degree of Purity	≥95%
CAS Number	3028868-32-5 (labeled)

Table 2: Physical and Chemical Properties of 1-Octen-3-one (Non-deuterated)

Property	Value	Source
CAS Number	4312-99-6
Molecular Weight	126.20 g/mol
Appearance	Colorless clear liquid
Density	0.833 - 0.843 g/mL at 25 °C
Boiling Point	174-182 °C at 760 mmHg
Flash Point	51.67 °C (125.00 °F) - closed cup
Refractive Index	1.432 - 1.439 at 20 °C
Solubility	Sparingly soluble in water; soluble in alcohol.
Odor	Earthy, metallic, mushroom-like.
Storage Temperature	2-8°C

Natural Occurrence and Formation

1-Octen-3-one is a naturally occurring compound that is a degradation product from the oxidation of skin lipids. Specifically, it is formed from the chemical reaction of skin lipid peroxides with Fe²⁺. This process can be initiated either enzymatically by lipoxygenases or through oxidation by atmospheric oxygen.

Figure 1: Simplified pathway for the formation of 1-Octen-3-one.

Application in Quantitative Analysis

The primary application of 1-Octen-3-one-d5 for researchers is its use as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 1-Octen-3-one in complex matrices. In mass spectrometry, particularly Gas Chromatography-Mass Spectrometry (GC-MS), the use of a SIL-IS is considered the gold standard for correcting variations during sample preparation and analysis.

The principle of stable isotope dilution analysis (SIDA) involves adding a known quantity of the deuterated standard to a sample at the earliest stage of preparation. Because the SIL-IS is chemically identical to the analyte, it exhibits the same behavior during extraction, derivatization, and chromatographic separation. Any loss of the analyte during these steps is mirrored by a proportional loss of the internal standard. By measuring the ratio of the analyte's signal to the internal standard's signal, an accurate and precise concentration can be determined, effectively mitigating matrix effects.

Experimental Protocols

The following is a representative experimental protocol for the quantification of 1-Octen-3-one in a liquid matrix using 1-Octen-3-one-d5 as an internal standard, employing Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS. This method is suitable for analyzing volatile compounds in samples such as beverages or biological fluids.

Materials and Reagents

• 1-Octen-3-one (analytical standard)

• 1-Octen-3-one-d5 (internal standard)

• Methanol (HPLC grade)

• Deionized water

• Sodium chloride (analytical grade)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

Sample Preparation (HS-SPME)

• Aliquoting: Place 5 mL of the liquid sample into a 20 mL headspace vial.

• Internal Standard Spiking: Add a precise volume of a 1-Octen-3-one-d5 stock solution (in methanol) to each sample, blank, and calibration standard to achieve a consistent final concentration (e.g., 20 µg/L).

• Matrix Modification: Add approximately 1.5 g of sodium chloride to the vial. This increases the ionic strength, which promotes the partitioning of volatile analytes into the headspace.

• Equilibration: Immediately seal the vial and place it in a heating block or water bath set to 60°C for 15 minutes with gentle agitation. This allows the volatiles to equilibrate in the headspace.

• SPME Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.

• Desorption: Retract the fiber and immediately insert it into the GC inlet for thermal desorption at 250°C for 5 minutes in splitless mode.

GC-MS Parameters

The following parameters serve as a starting point and should be optimized for the specific instrumentation.

Table 3: Example GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Program	Initial 40°C for 2 min, ramp at 10°C/min to 250°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	Quantifier and qualifier ions for both 1-Octen-3-one and 1-Octen-3-one-d5
Transfer Line Temp	250°C

Calibration and Quantification

• Calibration Curve: Prepare a series of calibration standards in a matrix similar to the samples (e.g., deionized water) with known concentrations of 1-Octen-3-one. Spike each standard with the same fixed concentration of 1-Octen-3-one-d5 as the samples.

• Data Analysis: Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the analyte concentration.

• Quantification: Determine the concentration of 1-Octen-3-one in the unknown samples by calculating their peak area ratios and interpolating from the calibration curve.

Figure 2: HS-SPME GC-MS workflow for 1-Octen-3-one analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oct-1-en-3-one - Wikipedia [en.wikipedia.org]
• 3. aromaLAB Shop - 1-Octen-3-one-d5 [shop.aromalab.de]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of 1-Octen-3-one-d5

Abstract

This technical guide provides a comprehensive overview of the chemical synthesis and isotopic labeling of 1-octen-3-one-d5. 1-Octen-3-one is a significant volatile organic compound, recognized as a key aroma component in mushrooms and other natural products.[1][2] Its isotopically labeled form, 1-octen-3-one-d5, serves as an invaluable internal standard for quantitative analysis in various research fields, including metabolomics, flavor chemistry, and drug development, owing to its distinct mass shift.[3][4] This document details the synthetic pathways for both the unlabeled compound and its deuterated analogue, provides step-by-step experimental protocols, and presents key analytical data in a structured format. The guide is intended for researchers, scientists, and professionals in drug development who require a practical and theoretical understanding of synthesizing and utilizing this labeled compound.

Introduction

1-Octen-3-one, also known as pentyl vinyl ketone, is an unsaturated ketone responsible for the characteristic metallic, mushroom-like aroma found in many fungi, plants, and even blood reacting with skin.[5] In biological systems, it is often formed from the enzymatic breakdown of linoleic acid. The use of stable isotope-labeled internal standards is a critical methodology in modern analytical chemistry, particularly in mass spectrometry-based quantification, as it corrects for sample loss during preparation and variations in instrument response. The incorporation of five deuterium atoms into the 1-octen-3-one structure provides a distinct mass difference, making 1-octen-3-one-d5 an ideal internal standard for the accurate quantification of its unlabeled counterpart. This guide outlines a robust synthetic strategy involving a Grignard reaction followed by oxidation to produce 1-octen-3-one, and a subsequent deuteration step to yield the desired 1-octen-3-one-d5.

Synthetic Pathways and Logical Workflow

The synthesis of 1-octen-3-one-d5 is most effectively and controllably achieved through a multi-step process. The general workflow involves synthesizing the unlabeled ketone precursor, which is then subjected to isotopic labeling. An alternative, more direct but potentially more costly approach, involves using deuterated starting materials from the outset.

Overall Experimental Workflow

The logical flow from starting materials to the final, purified, and analyzed product is crucial for ensuring high purity and isotopic enrichment. The process includes synthesis, purification, and analytical verification.

Caption: General experimental workflow for the synthesis and purification of 1-Octen-3-one-d5.

Synthesis of 1-Octen-3-one (Unlabeled)

The most common and effective route for synthesizing 1-octen-3-one is a two-step process. It begins with a Grignard reaction between a pentyl magnesium halide and acrolein to form the secondary alcohol, 1-octen-3-ol. This is followed by the oxidation of the alcohol to the corresponding ketone, 1-octen-3-one.

Caption: Reaction scheme for the synthesis of unlabeled 1-Octen-3-one.

Isotopic Labeling of 1-Octen-3-one

The introduction of deuterium atoms to form 1-octen-3-one-d5 is achieved via a base-catalyzed hydrogen-deuterium (H/D) exchange. The protons on the carbon atom alpha to the carbonyl group (C4) are acidic enough to be removed by a base, forming an enolate intermediate. Quenching this enolate with a deuterium source, such as deuterium oxide (D₂O), results in the incorporation of deuterium. To achieve d5 labeling, this process must be repeated under conditions that facilitate exchange at multiple sites on the pentyl chain, which can be challenging and may require elevated temperatures or prolonged reaction times.

Caption: Mechanism for the isotopic labeling of 1-Octen-3-one via H/D exchange.

Data Presentation

Quantitative data regarding the physical and chemical properties of the target compounds are essential for experimental design and data interpretation.

Table 1: Physicochemical Properties

Property	1-Octen-3-one	1-Octen-3-one-d5	Source
Molecular Formula	C₈H₁₄O	C₈H₉D₅O	N/A
Molecular Weight	126.20 g/mol	131.23 g/mol
CAS Number	4312-99-6	Not Available
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Odor	Strong, metallic, mushroom-like	N/A
Boiling Point	~175-176 °C	Not Available
Density	~0.843 g/mL at 25 °C	Not Available

Table 2: Expected Analytical Data Summary

Analysis Method	1-Octen-3-one	1-Octen-3-one-d5	Notes
Mass Spec. (EI)	Molecular Ion (M⁺): m/z 126	Molecular Ion (M⁺): m/z 131	The mass shift of +5 amu is the primary indicator of successful labeling.
¹H NMR (CDCl₃)	Signals for vinyl protons (~5.8-6.4 ppm), alkyl protons (~0.9-2.5 ppm)	Attenuation or disappearance of signals corresponding to the deuterated positions on the pentyl chain.	Useful for confirming the position of labeling and estimating isotopic purity.
¹³C NMR (CDCl₃)	Signals for carbonyl (~200 ppm), vinyl (~128, 137 ppm), alkyl carbons	Minor isotopic shifts (upfield) may be observed for deuterated carbons.	Confirms the carbon backbone integrity.
Purity (GC)	>98% (typical)	>98% (typical)	Purity is typically assessed by Gas Chromatography with Flame Ionization Detection (GC-FID).

Experimental Protocols

The following protocols are adapted from established synthetic procedures and provide a detailed methodology for the preparation of 1-octen-3-one-d5. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Protocol 1: Synthesis of 1-Octen-3-ol

• Apparatus Setup: Assemble a three-necked, round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

• Grignard Reagent Formation: Place magnesium turnings (1.2 eq) in the flask. Add a small volume of anhydrous diethyl ether and a crystal of iodine to initiate the reaction. Slowly add a solution of 1-bromopentane (1.0 eq) in anhydrous diethyl ether via the dropping funnel to maintain a gentle reflux. After the addition is complete, stir the mixture for an additional 1-2 hours until most of the magnesium has been consumed.

• Reaction with Acrolein: Cool the Grignard reagent to 0 °C in an ice bath. Slowly add a solution of freshly distilled acrolein (1.0 eq) in anhydrous diethyl ether. Maintain the temperature below 10 °C during the addition.

• Quenching and Extraction: After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Separate the organic layer, and extract the aqueous layer twice with diethyl ether.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 1-octen-3-ol. This crude product can often be used in the next step without further purification.

Protocol 2: Oxidation to 1-Octen-3-one

• Reaction Setup: In a separate flask, prepare a suspension of Pyridinium Chlorochromate (PCC) (1.5 eq) in anhydrous dichloromethane (DCM).

• Oxidation: Add a solution of the crude 1-octen-3-ol (1.0 eq) from the previous step in DCM to the PCC suspension. Stir the mixture at room temperature for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Purification: Upon completion, filter the reaction mixture through a pad of silica gel, eluting with diethyl ether to remove the chromium salts. Concentrate the filtrate under reduced pressure to obtain crude 1-octen-3-one. Further purification can be achieved by column chromatography or fractional distillation under reduced pressure.

Protocol 3: Deuteration to 1-Octen-3-one-d5

• Reaction Setup: Place the purified 1-octen-3-one (1.0 eq) in a sealable reaction vessel.

• H/D Exchange: Add a catalytic amount of a strong base prepared in D₂O, such as 30% sodium deuteroxide (NaOD) in D₂O. Add a significant excess of deuterium oxide (D₂O) to serve as the deuterium source and solvent.

• Reaction Conditions: Seal the vessel and stir the mixture vigorously at room temperature or with gentle heating (e.g., 40-50 °C) for 24-48 hours to facilitate the exchange. The progress of deuteration can be monitored by taking small aliquots and analyzing them by ¹H NMR or GC-MS.

• Workup and Purification: After the desired level of deuteration is achieved, cool the mixture, neutralize carefully with a dilute solution of DCl in D₂O, and extract the product with diethyl ether or DCM. Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully remove the solvent under reduced pressure. The final product should be purified by fractional distillation under reduced pressure to remove any non-volatile impurities.

Conclusion

This guide provides a detailed framework for the synthesis and isotopic labeling of 1-octen-3-one-d5. The described multi-step synthesis, involving a Grignard reaction, oxidation, and subsequent base-catalyzed H/D exchange, is a reliable method for producing this important analytical standard. The provided protocols, data tables, and diagrams offer a comprehensive resource for researchers requiring 1-octen-3-one-d5 for quantitative studies. Proper execution of the outlined procedures and careful analytical verification are paramount to obtaining a final product of high chemical and isotopic purity.

References

• 1. Octenol - Molecule of the Month - December 2009 - HTML-only version [chm.bris.ac.uk]
• 2. Showing Compound 1-Octen-3-one (FDB003365) - FooDB [foodb.ca]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Oct-1-en-3-one - Wikipedia [en.wikipedia.org]

The Role of Deuterated 1-Octen-3-one in Advancing Metabolic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octen-3-one, a volatile organic compound known for its characteristic mushroom-like aroma, is not only a significant flavor component in various foods but also a metabolite of interest in biological systems.[1][2] It is formed through the enzymatic or auto-oxidative degradation of polyunsaturated fatty acids.[1][3] Understanding the metabolic fate of 1-octen-3-one is crucial for research in areas ranging from food science and flavor chemistry to toxicology and drug development. Stable isotope-labeled compounds, particularly deuterated analogs, are invaluable tools in these metabolic investigations.[4] This technical guide provides an in-depth overview of the purpose and application of deuterated 1-octen-3-one in metabolic studies, offering detailed experimental protocols and data interpretation strategies.

The primary application of deuterated 1-octen-3-one in metabolic studies is as an internal standard for accurate quantification of its non-deuterated counterpart using isotope dilution mass spectrometry. This technique is considered the gold standard for quantitative analysis in complex biological matrices due to its high precision and accuracy. By introducing a known amount of the deuterated standard into a sample, any variations during sample preparation, extraction, and analysis that affect the native analyte will equally affect the labeled standard, allowing for reliable correction and quantification. While less commonly used as a metabolic tracer to elucidate entire pathways compared to other labeled compounds, its application in this context can be inferred from studies of similar molecules.

Metabolic Pathways of 1-Octen-3-one

The metabolism of 1-octen-3-one is closely linked to the broader pathways of olefin and fatty acid metabolism. A key metabolic route involves the reduction of the ketone group to form 1-octen-3-ol. Another significant pathway is the oxidation of 1-octene to 1-octen-3-ol, which is then further oxidized to 1-octen-3-one. This latter step is catalyzed by NADP- or NAD-linked oxidation and is independent of the cytochrome P-450 system. The reactive nature of 1-octen-3-one allows it to readily react with nucleophiles, such as N-acetylcysteine, forming adducts that can be excreted.

Metabolic pathway of 1-octen-3-one.

Experimental Protocols

The following provides a detailed, albeit hypothetical, experimental protocol for an in-vivo metabolic study in a rodent model using deuterated 1-octen-3-one, based on established methodologies for similar volatile organic compounds.

1. Animal Model and Acclimation

• Species: Male Sprague-Dawley rats (8-10 weeks old).

• Housing: Animals are individually housed in metabolic cages to allow for the separate collection of urine, feces, and exhaled breath.

• Acclimation: A minimum of 48 hours of acclimation to the metabolic cages is required before the study to minimize stress-induced metabolic alterations.

2. Preparation and Administration of Deuterated 1-Octen-3-one

• Tracer Preparation: Deuterated 1-octen-3-one is dissolved in a suitable vehicle, such as dimethyl sulfoxide (DMSO), and then diluted with sterile saline to the final desired concentration.

• Dose: A dose of 5 mg/kg body weight is administered via intraperitoneal (IP) injection to ensure systemic distribution.

• Control Group: A control group receives an equivalent volume of the vehicle (DMSO in saline).

3. Sample Collection

• Urine and Feces: Collected at predetermined intervals (e.g., 0-8h, 8-24h, 24-48h) and immediately frozen at -80°C until analysis.

• Blood: Blood samples are collected via tail vein or cardiac puncture at specific time points (e.g., 0, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant (e.g., EDTA). Plasma is separated by centrifugation and stored at -80°C.

• Exhaled Breath: Breath samples are collected using solid-phase microextraction (SPME) fibers or sorbent tubes at various time points to capture volatile metabolites.

4. Sample Preparation and Analysis

• Plasma and Urine: Proteins are precipitated from plasma samples using a cold organic solvent (e.g., acetonitrile). Both plasma and urine samples are then subjected to solid-phase extraction (SPE) for cleanup and concentration of metabolites.

• Derivatization: If necessary, analytes are derivatized to improve their volatility and chromatographic properties for gas chromatography-mass spectrometry (GC-MS) analysis.

• GC-MS/MS Analysis: Samples are analyzed using a GC-MS/MS system. The gas chromatograph separates the different compounds in the sample, and the tandem mass spectrometer allows for the selective detection and quantification of 1-octen-3-one and its metabolites, as well as their deuterated counterparts.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250°C
Injection Mode	Splitless
Oven Program	40°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
MRM Transitions	Analyte-specific transitions for 1-octen-3-one and its deuterated standard are monitored. For 1-octen-3-one (m/z 126), key fragments are often m/z 55, 70, and 97.

Data Presentation and Interpretation

Quantitative data from the analysis of biological samples are crucial for understanding the metabolic fate of 1-octen-3-one. The use of a deuterated internal standard allows for the accurate determination of the concentration of the unlabeled analyte.

Analyte	Matrix	Time Point (h)	Concentration (ng/mL or ng/g)	Isotopic Enrichment (%)
1-Octen-3-one	Plasma	1	150.2 ± 12.5	-
4	85.7 ± 9.1	-
24	10.3 ± 2.8	-
Deuterated 1-Octen-3-one	Plasma	1	145.8 ± 11.9	98.2
4	82.1 ± 8.5	96.5
24	9.9 ± 2.5	96.1
Metabolite A	Urine	0-8	55.6 ± 7.3	-
8-24	120.4 ± 15.8	-
Deuterated Metabolite A	Urine	0-8	53.9 ± 6.9	97.0
8-24	115.7 ± 14.2	96.1

Data are presented as mean ± standard deviation.

Isotopic enrichment is calculated to confirm that the detected deuterated compounds originate from the administered dose and to trace the metabolic conversion of the parent compound.

Visualization of Experimental Workflow

Experimental workflow using deuterated 1-octen-3-one.

Conclusion

Deuterated 1-octen-3-one is a powerful tool for researchers in the field of metabolomics. Its primary role as an internal standard in isotope dilution mass spectrometry enables the highly accurate and precise quantification of endogenous 1-octen-3-one in complex biological matrices. While its direct application as a metabolic tracer to delineate novel pathways is less documented, the principles and protocols outlined in this guide provide a solid foundation for designing and executing such studies. The ability to reliably quantify this volatile compound and its metabolites is essential for advancing our understanding of its physiological and toxicological significance. The continued development and application of stable isotope-labeled standards will undoubtedly play a critical role in the future of metabolic research and drug development.

References

• 1. Oct-1-en-3-one - Wikipedia [en.wikipedia.org]
• 2. Human Metabolome Database: Showing metabocard for 1-Octen-3-one (HMDB0031309) [hmdb.ca]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

1-Octen-3-one-d5 as a stable isotope-labeled standard

An In-depth Technical Guide to 1-Octen-3-one-d5 as a Stable Isotope-Labeled Standard

Introduction

1-Octen-3-one is a volatile organic compound responsible for the characteristic mushroom-like, earthy, and metallic aroma in a variety of natural products.[1] It is a key flavor component in many foods and beverages, including mushrooms, dairy products, and some grains.[1] Beyond its role as a flavor compound, 1-octen-3-one can also serve as an indicator of lipid oxidation, making its accurate quantification crucial for quality control, product development, and sensory analysis in the food and beverage industry.[1] In biological systems, it can be a product of lipid peroxidation.[2]

For the precise and accurate quantification of volatile compounds like 1-octen-3-one, especially in complex matrices, stable isotope dilution analysis (SIDA) is considered the gold standard.[1] This technique utilizes a stable isotope-labeled version of the analyte as an internal standard. 1-Octen-3-one-d5 is a deuterated form of 1-octen-3-one, designed for this purpose. By introducing a known quantity of 1-Octen-3-one-d5 into a sample, any variations or losses during sample preparation and analysis will affect both the labeled and unlabeled compounds equally. This allows for highly accurate quantification based on the ratio of the native analyte to the isotopically labeled standard. This guide provides a comprehensive overview of 1-Octen-3-one-d5, its application in quantitative analysis, and detailed experimental protocols for its use.

Chemical and Physical Properties

The primary distinction between 1-octen-3-one and its deuterated isotopologue, 1-Octen-3-one-d5, is the incorporation of five deuterium atoms, which increases its molecular weight. This mass difference is fundamental to its utility as an internal standard in mass spectrometry, allowing it to be differentiated from the naturally occurring, non-labeled compound.

Property	1-Octen-3-one	1-Octen-3-one-d5
Molecular Formula	C₈H₁₄O	C₈H₉D₅O
Molecular Weight	126.20 g/mol	~131.23 g/mol
CAS Number	4312-99-6	Not available
Appearance	Colorless to pale yellow liquid	Not available
Odor	Strong, mushroom-like, earthy	Not available
Boiling Point	175-176 °C at 760 mmHg	Not available
Density	0.843 g/mL at 25 °C	Not available
Solubility	Insoluble in water	Not available

Principle of Isotope Dilution Analysis (IDA)

Stable Isotope Dilution Analysis (SIDA) is a powerful analytical technique that provides high accuracy and precision for the quantification of analytes. The core principle of IDA lies in the addition of a known amount of a stable isotope-labeled internal standard to the sample at the beginning of the analytical process. This labeled standard is chemically identical to the analyte of interest, ensuring it behaves similarly during extraction, separation, and detection. However, it is distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer due to the presence of the heavy isotopes. This co-analysis allows for the correction of analyte losses during sample preparation and variations in instrument response, leading to highly accurate and precise quantification.

Caption: Logical relationship in an isotope dilution assay.

Experimental Protocol: Quantification of 1-Octen-3-one via SIDA-GC-MS

This section outlines a representative protocol for the quantification of 1-octen-3-one in a food matrix using 1-Octen-3-one-d5 as an internal standard, coupled with headspace solid-phase microextraction (HS-SPME) and gas chromatography-tandem mass spectrometry (GC-MS/MS).

Materials and Reagents

• 1-Octen-3-one (analytical standard)

• 1-Octen-3-one-d5 (internal standard)

• Methanol (HPLC or GC grade)

• Deionized water

• Anhydrous sodium sulfate

• 20 mL headspace vials with caps and septa

• SPME fiber (e.g., DVB/CAR/PDMS)

Standard and Sample Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of 1-octen-3-one and 1-Octen-3-one-d5 into separate 10 mL volumetric flasks. Dissolve in methanol and bring to volume. Store at -20°C.

• Calibration Standards: Prepare a series of dilutions from the 1-octen-3-one primary stock solution in methanol to create calibration standards at various concentration levels.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the 1-Octen-3-one-d5 primary stock solution with methanol.

• Sample Preparation:

  • Homogenize solid or semi-solid food matrices to ensure a representative sample. For liquid samples, ensure they are well-mixed.

  • Accurately weigh 2.0 ± 0.1 g of the homogenized sample into a 20 mL headspace vial. For liquid samples, pipette 2.0 mL.

  • Add 10 µL of the 10 µg/mL 1-Octen-3-one-d5 internal standard spiking solution to each sample vial.

HS-SPME Extraction

• Incubation: Place the vial in a heating block or autosampler and incubate at a controlled temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow volatiles to equilibrate in the headspace.

• Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes at 60°C) to adsorb the volatile compounds.

GC-MS/MS Analysis

• Desorption: Retract the fiber and immediately introduce it into the heated GC inlet (e.g., 250°C) for thermal desorption for a few minutes in splitless mode.

• Gas Chromatography (GC): Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm). A typical temperature program might be: start at 40°C, hold for 2 minutes, ramp to 240°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometry (MS): Operate the mass spectrometer in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity.

  • For 1-Octen-3-one: Monitor characteristic ions such as m/z 126 (molecular ion), 97, 83, and 55.

  • For 1-Octen-3-one-d5: Monitor the corresponding mass-shifted ions (e.g., m/z 131 and its fragments).

Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

• The concentration of 1-octen-3-one in the samples is then determined from this calibration curve using the measured peak area ratio.

Caption: General workflow for 1-octen-3-one quantification.

Applications in Research and Development

The use of 1-Octen-3-one-d5 as an internal standard is critical in various fields:

• Food Science and Quality Control: For the accurate quantification of 1-octen-3-one to assess flavor profiles, monitor freshness, and detect off-flavors resulting from lipid oxidation in products like soybean oil.

• Drug Development: Stable isotope-labeled compounds are widely used as tracers for quantitation during the drug development process. Deuteration can also be used to study the pharmacokinetic and metabolic profiles of molecules.

• Metabolic Research: Deuterium labeling allows for tracing the metabolic fate of a compound in a biological system, enabling the differentiation between exogenously administered compounds and their endogenous counterparts.

Synthesis Overview

A plausible synthetic route for a deuterated analog, such as 1-Octen-3-ol-d3, involves the reduction of 1-octen-3-one with a deuterated reducing agent like sodium borodeuteride (NaBD₄). This suggests that 1-Octen-3-one-d5 could be synthesized by employing deuterated starting materials or reagents at appropriate steps in the synthetic pathway of 1-octen-3-one.

Conclusion

1-Octen-3-one-d5 serves as an indispensable tool for researchers, scientists, and quality control professionals requiring accurate and precise quantification of 1-octen-3-one. Its application as an internal standard in stable isotope dilution analysis, particularly with GC-MS, represents the state-of-the-art methodology for analyzing this potent volatile compound in complex matrices. The ability to correct for matrix effects and variations in sample handling ensures the generation of highly reliable data, which is critical for advancements in food science, environmental analysis, and pharmaceutical research.

References

• 1. benchchem.com [benchchem.com]
• 2. Oct-1-en-3-one - Wikipedia [en.wikipedia.org]

The Role of 1-Octen-3-one-d5 in Advanced Flavor Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octen-3-one is a potent volatile organic compound (VOC) that significantly influences the flavor and aroma profiles of a wide range of food products, beverages, and environmental samples.[1] It is most recognized for its characteristic mushroom-like, earthy, and metallic scent.[1][2] The presence and concentration of this compound can be indicative of both desirable flavors, such as in mushrooms and certain cheeses, and undesirable off-flavors arising from lipid oxidation.[2][3] Consequently, the accurate and precise quantification of 1-octen-3-one is of paramount importance for quality control, product development, and sensory analysis in the food and beverage industries, as well as in environmental and clinical research.

This technical guide provides an in-depth overview of the application of 1-Octen-3-one-d5, a deuterated isotopologue, as an internal standard in the robust analytical methodology of Stable Isotope Dilution Analysis (SIDA). The use of a stable isotope-labeled internal standard is considered the gold standard for quantitative analysis by mass spectrometry, as it effectively corrects for matrix effects and variations during sample preparation and analysis, leading to highly accurate and precise results.

Core Principles of Stable Isotope Dilution Analysis (SIDA)

SIDA is a powerful analytical technique that relies on the addition of a known quantity of an isotopically labeled version of the analyte of interest to a sample prior to analysis. In this case, 1-Octen-3-one-d5 serves as the internal standard for the quantification of native 1-Octen-3-one. The underlying principle is that the isotopically labeled standard is chemically identical to the analyte and will therefore exhibit the same behavior during extraction, derivatization, and chromatographic separation. Any loss of the analyte during sample processing will be accompanied by a proportional loss of the internal standard.

By measuring the ratio of the mass spectrometric signal of the native analyte to that of the isotopically labeled internal standard, highly accurate and precise quantification can be achieved, as this ratio is independent of sample recovery.

Data Presentation: The Superiority of SIDA

The use of a deuterated internal standard like 1-Octen-3-one-d5 significantly enhances the accuracy and precision of quantification compared to methods relying on external or non-isotopic internal standards. The following tables summarize representative performance data for SIDA compared to conventional methods for the analysis of volatile compounds. While specific data for 1-Octen-3-one-d5 is not always available in the literature, the presented values for similar analytes demonstrate the marked advantages of the isotope dilution technique.

Table 1: Comparison of Analytical Performance for Volatile Compound Quantification

Parameter	Stable Isotope Dilution Analysis (SIDA) with Deuterated Standard	Conventional Internal Standard GC-MS
Analyte	Various Volatile Compounds (including Mycotoxins)	1-Octen-3-ol
Accuracy (Recovery)	98% - 115%	> 95%
Precision (RSD)	4% - 11%	Not explicitly stated
Key Advantages	High accuracy and precision, effectively compensates for matrix effects and analyte loss.	Good accuracy, simpler, and less expensive.
Key Disadvantages	Requires synthesis of expensive isotopically labeled standards.	Susceptible to matrix effects which can impact accuracy and precision.

Table 2: Proposed MRM Transitions for 1-Octen-3-one and 1-Octen-3-one-d5

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
1-Octen-3-one	126	55	70
1-Octen-3-one-d5	131	60	75

Note: The molecular ion of 1-Octen-3-one is m/z 126. Key fragments are observed at m/z 55, 70, and 97. For 1-Octen-3-one-d5, a mass shift of +5 is expected for the molecular ion and fragments retaining the deuterium labels.

Experimental Protocols

The following is a detailed protocol for the quantification of 1-Octen-3-one in a food matrix using 1-Octen-3-one-d5 as an internal standard, employing Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

1. Materials and Reagents:

• 1-Octen-3-one (analytical standard)

• 1-Octen-3-one-d5 (internal standard)

• Methanol (HPLC grade)

• Deionized water

• Sodium chloride (analytical grade)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

2. Preparation of Standard Solutions:

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of 1-Octen-3-one and 1-Octen-3-one-d5 into separate 10 mL volumetric flasks. Dissolve in methanol and bring to volume. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solutions with methanol to create a calibration curve (e.g., 1-1000 ng/mL).

• Internal Standard Spiking Solution (e.g., 10 µg/mL): Dilute the 1-Octen-3-one-d5 primary stock solution with methanol.

3. Sample Preparation:

• Solid Samples (e.g., mushroom, cheese): Homogenize a representative portion of the sample. Accurately weigh 2.0 ± 0.1 g of the homogenized sample into a 20 mL headspace vial.

• Liquid Samples (e.g., milk, juice): Pipette 2.0 mL of the liquid sample into a 20 mL headspace vial.

• Internal Standard Addition: Add a precise volume (e.g., 10 µL) of the 10 µg/mL 1-Octen-3-one-d5 internal standard spiking solution to each vial.

• Matrix Modification: Add 1 g of sodium chloride to each vial to increase the ionic strength of the aqueous phase and promote the partitioning of volatile compounds into the headspace. For solid samples, add 5 mL of deionized water.

• Equilibration: Immediately cap the vials tightly and vortex for 30 seconds to ensure thorough mixing.

4. HS-SPME Procedure:

• Place the vials in an autosampler tray.

• Incubate the samples at 60°C for 15 minutes with agitation to allow for the equilibration of volatiles in the headspace.

• Expose the SPME fiber to the headspace of the vial at 60°C for 30 minutes with agitation.

5. GC-MS/MS Analysis:

• Desorption: Thermally desorb the extracted analytes from the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

• Gas Chromatography (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Oven Program: Start at 40°C (hold for 2 min), ramp to 180°C at 5°C/min, then ramp to 240°C at 20°C/min (hold for 5 min).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 250°C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) using the transitions outlined in Table 2.

6. Calibration and Quantification:

• Prepare a calibration curve by analyzing the working standard solutions under the same conditions as the samples.

• Plot the ratio of the peak area of 1-Octen-3-one to the peak area of 1-Octen-3-one-d5 against the concentration of 1-Octen-3-one.

• Calculate the concentration of 1-Octen-3-one in the samples using the regression equation from the calibration curve.

Mandatory Visualizations

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

The Dual Nature of a Potent Volatile: A Technical Guide to the Natural Occurrence and Biosynthesis of 1-Octen-3-one

For Immediate Release – This technical guide provides an in-depth exploration of 1-octen-3-one, a potent C8 volatile compound known for its characteristic metallic, mushroom-like aroma. Addressed to researchers, scientists, and professionals in drug development, this document details the natural distribution, biosynthetic pathways, and analytical methodologies for this influential molecule.

Introduction

1-Octen-3-one is a ketone that, along with its corresponding alcohol 1-octen-3-ol, is a significant contributor to the aroma of many natural products. With an extremely low odor detection threshold of 0.03–1.12 μg/m³, it is a key flavor component in fungi, various foods, and is also implicated in the characteristic metallic scent of blood on skin[1][2]. Its formation is primarily linked to the enzymatic oxidation of fatty acids, a pathway that is activated upon tissue damage. Understanding the natural production of this compound is crucial for flavor science, ecology, and potentially for diagnostics and therapeutics.

Natural Occurrence of 1-Octen-3-one and Related C8 Volatiles

1-Octen-3-one and its reduced form, 1-octen-3-ol, are widespread in the biological world. Their presence is most famously associated with fungi, but they are also found in plants and animals.

• In Fungi: Fungi are the most prolific producers of C8 volatiles. The button mushroom (Agaricus bisporus) is a primary example, where these compounds are generated upon tissue disruption[3]. Various species of Penicillium, such as P. canescens and P. paneum, also produce significant quantities, where 1-octen-3-ol can act as a self-inhibitor to regulate spore germination[4][5]. The fungus Uncinula necator, which causes powdery mildew in grapes, is also a known producer of 1-octen-3-one.

• In Plants: The compound is found in a variety of plants and fruits, including cranberries, melon, peas, potatoes, and herbs like basil and dill.

• In Animals: 1-Octen-3-one is a key component of the "smell of metal" that occurs when skin lipids react with iron ions, such as those in blood. Its alcohol counterpart, 1-octen-3-ol, is a known component of mammalian breath and sweat and acts as an attractant for biting insects like mosquitoes.

Quantitative Data on C8 Volatiles Occurrence

The concentration of C8 volatiles can vary significantly depending on the species, growth conditions, and maturation stage. The following table summarizes reported concentrations, primarily of the more frequently quantified 1-octen-3-ol, which exists in equilibrium with 1-octen-3-one.

Organism/Source	Compound	Concentration	Method of Detection
Agaricus bisporus (Button Mushroom)	1-Octen-3-ol	19.3 - 37.2 ppm (fresh weight)	GC-MS
Agaricus bisporus (Button Mushroom)	1-Octen-3-ol	~1 - 3 mg/100g (fresh weight)	GC
Penicillium canescens	1-Octen-3-ol	11 - 17 µg/mL (in liquid media)	GC-MS
Penicillium canescens	1-Octen-3-ol	up to 1000 µg/g (on solid substrate)	GC-MS
Cordyceps militaris (Untreated)	1-Octen-3-ol	59.33 µ g/100g	GC-MS
Human Skin (in contact with Fe²⁺)	1-Octen-3-one	Primary odorant (qualitative)	GC-MS

Biosynthesis of 1-Octen-3-one

The primary biosynthetic route to 1-octen-3-one and 1-octen-3-ol is the enzymatic degradation of linoleic acid, an abundant polyunsaturated fatty acid in many organisms. This pathway, often referred to as the lipoxygenase (LOX) pathway, is typically initiated by cellular damage.

The process involves two key enzymatic steps:

• Oxygenation: A lipoxygenase (LOX) enzyme introduces molecular oxygen into linoleic acid to form a hydroperoxide intermediate, specifically 10-hydroperoxy-octadecadienoic acid (10-HPODE).

• Cleavage: A hydroperoxide lyase (HPL) then cleaves the 10-HPODE intermediate. This cleavage results in the formation of two molecules: the 8-carbon volatile, 1-octen-3-ol, and a 10-carbon oxo-acid, 10-oxo-trans-8-decenoic acid.

1-octen-3-one can be subsequently formed by the oxidation of 1-octen-3-ol. It is also suggested that 1-octen-3-one may be an intermediate product that is then reduced to 1-octen-3-ol.

Biosynthetic pathway of 1-Octen-3-one from Linoleic Acid.

Experimental Protocols

The analysis of volatile compounds like 1-octen-3-one requires sensitive techniques that can handle complex matrices. The gold standard for extraction and quantification is Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS).

Detailed Protocol: HS-SPME-GC-MS Analysis of 1-Octen-3-one in Fungal Tissue

This protocol provides a representative method for the quantitative analysis of 1-octen-3-one.

1. Materials and Reagents:

• Sample Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

• SPME Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad volatile analysis.

• Internal Standard (IS): 1-Octen-3-ol-d3 or a similar deuterated standard for isotope dilution analysis.

• Reagents: Ultrapure water, Sodium Chloride (NaCl), Methanol (HPLC grade).

• Instrumentation: GC-MS system with an autosampler equipped for HS-SPME.

2. Sample Preparation:

• Homogenization: Weigh approximately 1.0 g of fresh fungal tissue (e.g., Agaricus bisporus cap) and homogenize it.

• Aliquoting: Transfer the homogenized tissue into a 20 mL headspace vial.

• Matrix Modification: Add 5 mL of ultrapure water and 1 g of NaCl to the vial. The salt increases the ionic strength of the aqueous phase, promoting the release of volatile compounds into the headspace.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL of a 10 µg/mL solution) of the internal standard to the vial for accurate quantification.

• Sealing: Immediately seal the vial tightly.

3. HS-SPME Extraction:

• Incubation/Equilibration: Place the sealed vial in the autosampler's heated agitator. Incubate the sample at 60°C for 15 minutes to allow the volatiles to partition into the headspace.

• Extraction: Following incubation, expose the SPME fiber to the vial's headspace for 30 minutes at 60°C. The analytes will adsorb onto the fiber coating.

4. GC-MS Analysis:

• Desorption: Immediately after extraction, the SPME fiber is automatically transferred to the hot GC inlet (e.g., 250°C) for thermal desorption for 5 minutes in splitless mode.

• Gas Chromatography:

  • Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Start at 40°C (hold for 2 min), ramp to 240°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mode: Scan mode for identification and Selected Ion Monitoring (SIM) mode for quantification, monitoring characteristic ions for 1-octen-3-one (e.g., m/z 57, 85, 126) and the internal standard.

5. Data Analysis:

• Identify 1-octen-3-one by comparing its retention time and mass spectrum with an authentic standard.

• Quantify the compound by creating a calibration curve based on the peak area ratio of the analyte to the internal standard.

Workflow for SPME-GC-MS analysis of 1-Octen-3-one.

Conclusion

1-Octen-3-one is a biochemically and sensorially significant molecule with a broad natural occurrence. Its biosynthesis via the lipoxygenase pathway from linoleic acid is a well-established mechanism, particularly in fungi where it defines their characteristic aroma. The detailed analytical protocols, centered around HS-SPME-GC-MS, provide a robust framework for the accurate quantification of this potent volatile. Continued research into the precise concentrations and biological roles of 1-octen-3-one across different organisms will further illuminate its importance in chemical ecology, food science, and potentially as a biomarker in medical diagnostics.

References

• 1. Showing Compound 1-Octen-3-one (FDB003365) - FooDB [foodb.ca]
• 2. Oct-1-en-3-one - Wikipedia [en.wikipedia.org]
• 3. 1-Octen-3-ol (3391-86-4) – Earthy Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. Germination of penicillium paneum Conidia is regulated by 1-octen-3-ol, a volatile self-inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Deconstructing the Certificate of Analysis for 1-Octen-3-one-d5: A Technical Guide

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CoA) is a critical document that guarantees the identity, purity, and quality of a chemical standard. This guide provides an in-depth explanation of a typical CoA for 1-Octen-3-one-d5, a deuterated stable isotope-labeled compound essential for quantitative analyses. By understanding the data presented and the methodologies employed, users can ensure the accuracy and reliability of their experimental results.

Overview of 1-Octen-3-one-d5

1-Octen-3-one-d5 is the deuterated form of 1-Octen-3-one, a volatile organic compound known for its characteristic mushroom-like odor.[1] In analytical chemistry, particularly in mass spectrometry-based applications, deuterated standards like 1-Octen-3-one-d5 are invaluable as internal standards.[2] The incorporation of deuterium atoms increases the molecular weight of the molecule, allowing it to be distinguished from its non-labeled counterpart in a sample, thereby enabling precise quantification.[3]

Key Data Presented in a Certificate of Analysis

A Certificate of Analysis for 1-Octen-3-one-d5 provides a summary of its quality control testing. The following tables outline the typical quantitative data and specifications found in such a document.

Table 1: Product Identification and Chemical Properties

Parameter	Specification
Product Name	1-Octen-3-one-d5
CAS Number (Labeled)	3028868-32-5[4]
CAS Number (Unlabeled)	4312-99-6[4]
Chemical Formula	C₈H₉D₅O
Molecular Weight	131.23 g/mol
Appearance	Colorless to pale yellow liquid
Storage	Store under recommended conditions as per CoA

Table 2: Analytical Data and Specifications

Analytical Test	Method	Specification
Purity	Gas Chromatography (GC)	≥ 95%
Identity Confirmation	Mass Spectrometry (MS)	Conforms to structure
Isotopic Enrichment	Mass Spectrometry (MS)	≥ 98 atom % D
Solution Concentration	Gravimetric	As specified on the vial

Experimental Protocols

The data presented in a CoA is generated through rigorous analytical testing. The following sections detail the methodologies for the key experiments cited.

Purity Determination by Gas Chromatography (GC)

Principle: Gas chromatography separates volatile compounds based on their differential partitioning between a stationary phase and a mobile gas phase. The purity of 1-Octen-3-one-d5 is determined by measuring the area of its corresponding peak relative to the total area of all peaks in the chromatogram.

Methodology:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column (e.g., DB-5ms or equivalent) is typically used.

• Carrier Gas: Helium at a constant flow rate.

• Injector: Split/splitless injector. The sample is injected in split mode to prevent column overload.

• Temperature Program:

  • Initial Oven Temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase temperature at 10°C/minute to 250°C.

  • Final Hold: Hold at 250°C for 5 minutes.

• Detector Temperature: 280°C.

• Data Analysis: The peak area of 1-Octen-3-one-d5 is integrated and expressed as a percentage of the total peak area in the chromatogram.

Identity Confirmation and Isotopic Enrichment by Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. For 1-Octen-3-one-d5, MS confirms the molecular weight and provides information about its fragmentation pattern, which is unique to its structure. It also allows for the determination of isotopic enrichment by comparing the abundance of the deuterated and non-deuterated species.

Methodology:

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 30-300.

• Data Analysis:

  • Identity: The acquired mass spectrum is compared to a reference spectrum or theoretical fragmentation pattern. The presence of the molecular ion peak (M+) at the expected m/z for C₈H₉D₅O and characteristic fragment ions confirms the identity.

  • Isotopic Enrichment: The relative intensities of the molecular ion peak for the deuterated species (d5) and any residual non-deuterated species (d0) are measured. The isotopic enrichment is calculated as the percentage of the deuterated species relative to the total amount of both species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While not always quantitatively detailed on a CoA for this type of standard, NMR spectroscopy is a powerful tool for structural confirmation.

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. For 1-Octen-3-one-d5, ¹H NMR (proton NMR) would show a reduction in signal intensity and multiplicity for the protons that have been replaced by deuterium. ¹³C NMR would remain largely unaffected in terms of chemical shifts but may show altered splitting patterns due to coupling with deuterium.

Methodology:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Data Analysis: The chemical shifts, signal integrations, and coupling patterns of the resulting spectrum are analyzed to confirm that the molecular structure is consistent with 1-Octen-3-one and that deuterium incorporation has occurred at the expected positions.

Visualizing Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams are provided.

Caption: Experimental workflow for the analysis of 1-Octen-3-one-d5.

Caption: Logical relationship of data on a Certificate of Analysis.

Caption: Simplified mass fragmentation pathway for 1-Octen-3-one-d5.

References

• 1. Oct-1-en-3-one - Wikipedia [en.wikipedia.org]
• 2. 1-Octen-3-one-d5 (Pentyl Vinyl Ketone (stabilized with BHT)-d5) | 稳定同位素 | MCE [medchemexpress.cn]
• 3. benchchem.com [benchchem.com]
• 4. aromaLAB Shop - 1-Octen-3-one-d5 [shop.aromalab.de]

In-Depth Technical Guide to the Safety and Handling of 1-Octen-3-one-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Octen-3-one-d5, a deuterated analog of the naturally occurring volatile organic compound 1-octen-3-one. While specific safety data for the deuterated form is limited, the following information is based on the known properties of 1-octen-3-one and general principles of handling deuterated compounds. It is imperative to always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this compound.

Chemical and Physical Properties

1-Octen-3-one-d5 is a synthetic, isotopically labeled version of 1-octen-3-one, where five hydrogen atoms have been replaced with deuterium. This labeling is useful for a variety of research applications, particularly in mass spectrometry-based quantification and metabolic studies.

Property	Value
Chemical Formula	C₈H₉D₅O
CAS Number (Unlabeled)	4312-99-6
Appearance	Colorless to pale yellow liquid
Odor	Strong, metallic, mushroom-like
Boiling Point (Unlabeled)	174-182 °C
Density (Unlabeled)	0.843 g/mL at 25 °C

Hazard Identification and Safety Precautions

Based on the data for 1-octen-3-one, the deuterated analog should be handled as a hazardous substance. The primary hazards are summarized below.

GHS Hazard Classification:

• Flammable Liquids: Category 3

• Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

• Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)

• Hazardous to the Aquatic Environment, Chronic Hazard: Category 3

Precautionary Measures:

• Personal Protective Equipment (PPE): Wear protective gloves (nitrile or neoprene), safety glasses with side shields or goggles, and a lab coat.

• Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist. Keep away from heat, sparks, and open flames.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Protect from light.

Experimental Protocols

Synthesis of 1-Octen-3-one

A common method for the synthesis of 1-octen-3-one involves the oxidation of 1-octen-3-ol.

Materials:

• 1-octen-3-ol

• Pyridinium chlorochromate (PCC) or other suitable oxidizing agent

• Anhydrous dichloromethane (DCM)

• Silica gel

Procedure:

• Dissolve 1-octen-3-ol in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Add 1.5 equivalents of PCC to the solution.

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of silica gel, eluting with an appropriate solvent (e.g., diethyl ether).

• Concentrate the filtrate under reduced pressure to obtain crude 1-octen-3-one.

• Purify the crude product by flash column chromatography on silica gel.

Quantification of 1-Octen-3-one using 1-Octen-3-one-d5 as an Internal Standard

1-Octen-3-one-d5 is an ideal internal standard for the accurate quantification of 1-octen-3-one in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with stable isotope dilution analysis.

Materials:

• Sample containing 1-octen-3-one

• 1-Octen-3-one-d5 standard solution of known concentration

• Appropriate solvents for extraction (e.g., dichloromethane, hexane)

• GC-MS system

Procedure:

• Sample Preparation: To a known amount of the sample, add a precise volume of the 1-Octen-3-one-d5 internal standard solution.

• Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard from the sample matrix.

• Analysis: Inject the extracted sample into the GC-MS system. The GC will separate the compounds, and the MS will detect the characteristic ions for both 1-octen-3-one and 1-octen-3-one-d5.

• Quantification: Create a calibration curve using standards of known 1-octen-3-one concentrations and a fixed concentration of the d5-internal standard. The concentration of 1-octen-3-one in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Biological Activity and Experimental Workflows

While extensive research on the specific signaling pathways of 1-octen-3-one is ongoing, studies have indicated its potential to inhibit quorum sensing in bacteria. Quorum sensing is a cell-to-cell communication process that allows bacteria to coordinate gene expression based on population density. The following is a generalized workflow for an in-vitro assay to screen for quorum sensing inhibition.

Workflow for Quorum Sensing Inhibition Assay.

Detailed Protocol for Quorum Sensing Inhibition Assay:

This protocol describes a common method to assess the ability of a compound to inhibit quorum sensing, often visualized by the inhibition of pigment production in a reporter bacterial strain like Chromobacterium violaceum.

1. Preparation of Bacterial Culture:

• Inoculate a single colony of Chromobacterium violaceum into a suitable liquid broth (e.g., Luria-Bertani broth).

• Incubate the culture overnight at 30°C with shaking.

• The following day, dilute the overnight culture with fresh broth to a standardized optical density (e.g., OD₆₀₀ of 0.1).

2. Assay Setup:

• In a 96-well microtiter plate, add the diluted bacterial culture to each well.

• Prepare a stock solution of 1-Octen-3-one-d5 in a suitable solvent (e.g., DMSO).

• Add different concentrations of the 1-Octen-3-one-d5 solution to the test wells.

• Add the same volume of the solvent (vehicle control) to the control wells.

• Include a positive control (a known quorum sensing inhibitor) and a negative control (no treatment).

3. Incubation and Measurement:

• Incubate the plate at 30°C for 24-48 hours, or until the control wells show significant pigment (violacein) production.

• After incubation, quantify the violacein production by measuring the absorbance at a specific wavelength (e.g., 585 nm) using a microplate reader.

4. Data Analysis:

• Calculate the percentage of inhibition of pigment production for each concentration of 1-Octen-3-one-d5 compared to the vehicle control.

• A significant reduction in pigment production in the treated wells compared to the control wells, without significant inhibition of bacterial growth (which should be monitored concurrently, e.g., by measuring OD₆₀₀), indicates quorum sensing inhibition.

Disclaimer

The information provided in this guide is intended for use by qualified professionals and is based on the properties of the non-deuterated analog, 1-octen-3-one. It is not a substitute for a formal risk assessment and the specific Safety Data Sheet (SDS) provided by the manufacturer. The user is solely responsible for all safety precautions and for ensuring that all handling, storage, and disposal practices are in compliance with applicable laws and regulations.

A Technical Guide to the Storage and Stability of Deuterated Ketone Standards

For Researchers, Scientists, and Drug Development Professionals

Deuterated standards are fundamental tools in quantitative analysis, particularly in mass spectrometry-based assays, where they serve as ideal internal standards. Their structural similarity to the analyte ensures they mimic the analyte's behavior during sample preparation, chromatography, and ionization, correcting for variability in the analytical process.[1] However, the utility of these standards is entirely dependent on their chemical and isotopic stability. This guide provides an in-depth overview of the best practices for the storage and handling of deuterated ketone standards, focusing on the critical factors that affect their stability and outlining protocols for their assessment.

Core Principles of Stability

The stability of a deuterated ketone standard is twofold: its chemical integrity and its isotopic purity. Both can be compromised by improper storage and handling.

Chemical Stability: Like their non-deuterated counterparts, these standards are susceptible to degradation from factors such as light, temperature, and oxidation.[2][3] Light-sensitive compounds should always be stored in amber vials to prevent photolytic degradation.[2][4]

Isotopic Stability: The most significant challenge specific to deuterated ketones is the risk of Hydrogen-Deuterium (H/D) exchange. The hydrogen atoms on the carbon alpha (α) to the carbonyl group of a ketone are acidic and can be exchanged for protons from the surrounding environment. This process, catalyzed by acids or bases, proceeds through an enol or enolate intermediate. Exposure to moisture or protic solvents (e.g., water, methanol) can lead to the replacement of deuterium atoms with hydrogen, thereby compromising the isotopic enrichment of the standard and leading to inaccurate quantification.

Recommended Storage and Handling

Adherence to strict storage and handling protocols is paramount to preserving the integrity of deuterated ketone standards.

Solid Form (Lyophilized Powders):

• Temperature: For long-term storage, temperatures of -20°C or colder are recommended to minimize chemical degradation.

• Moisture Control: Standards should be stored in a desiccator to protect them from atmospheric moisture, which can initiate H/D exchange.

• Handling: Before opening, the vial must be allowed to equilibrate to room temperature to prevent condensation of moisture onto the cold solid. All manipulations should ideally be performed in a dry, inert atmosphere, such as under nitrogen or argon.

Solutions:

• Solvent Choice: The choice of solvent is critical. High-purity aprotic solvents like acetonitrile, methanol, or ethyl acetate are recommended. Protic, acidic, or basic aqueous solutions should be avoided for long-term storage due to the high risk of H/D exchange.

• Containers: Solutions should be stored in tightly sealed, amber glass vials with PTFE-lined caps to protect from light and prevent solvent evaporation and moisture ingress.

• Temperature: Storage at 2-8°C is suitable for short- to medium-term stability (weeks to months), while -20°C or below is preferable for longer periods. It is advisable to prepare smaller aliquots for daily use to avoid repeated freeze-thaw cycles of the main stock solution.

Quantitative Stability Data

The stability of a deuterated standard is dependent on the compound, solvent, and storage conditions. The following table summarizes general stability guidelines based on best practices. Specific stability data should always be referenced from the manufacturer's certificate of analysis.

Form	Storage Condition	Temperature	Duration	Key Considerations
Lyophilized Powder	Desiccator, protected from light	-20°C or below	Long-term (Years)	Allow vial to warm to room temperature before opening to prevent condensation.
In Aprotic Solvent	Tightly sealed amber vial	-20°C or below	Medium to Long-term (Months to a Year+)	Minimizes evaporation and slows degradation. Avoid repeated freeze-thaw cycles.
In Aprotic Solvent	Tightly sealed amber vial	2-8°C	Short to Medium-term (Weeks to Months)	Protect from light. Ensure the container is well-sealed.
In Protic/Aqueous Solvent	Tightly sealed vial	2-8°C	Short-term (Hours to Days)	Not recommended for storage due to H/D exchange risk. Prepare fresh for immediate use.

Note: A study on di-deuterated ketones showed no change in deuteration ratios after a year of storage at room temperature in solid form, but a compound containing an amine group showed deterioration over time when stored in solution.

Key Experimental Protocols and Visualizations

Robust validation of analytical methods requires the assessment of standard stability under various conditions.

This protocol outlines the steps for preparing a stock solution from a solid standard.

• Acclimatization: Remove the sealed container of the deuterated standard from cold storage and allow it to warm to ambient laboratory temperature for at least 30 minutes. This prevents moisture condensation.

• Inert Atmosphere: If possible, perform subsequent steps in a glove box or under a gentle stream of dry nitrogen or argon.

• Weighing: Accurately weigh the desired mass of the standard using a calibrated analytical balance.

• Dissolution: Dissolve the solid in a Class A volumetric flask using a high-purity, anhydrous aprotic solvent (e.g., acetonitrile).

• Mixing & Storage: Cap the flask securely and mix thoroughly. Transfer the solution to a clean, dry, labeled amber vial with a PTFE-lined cap and store under the recommended conditions (e.g., -20°C).

The diagram below illustrates the base-catalyzed hydrogen-deuterium exchange process at the α-carbon of a ketone, which compromises isotopic purity.

Caption: Base-catalyzed tautomerization leading to H/D exchange.

This protocol provides a general workflow for evaluating the stability of a deuterated ketone standard in solution.

• Sample Preparation: Prepare quality control (QC) samples by spiking the deuterated standard into the relevant matrix (e.g., plasma, mobile phase) at a known concentration.

• Time Zero (T=0) Analysis: Analyze a set of freshly prepared QC samples immediately to establish a baseline response.

• Stability Conditions: Store replicate sets of QC samples under various conditions to be tested:

  • Freeze-Thaw Stability: Store at -20°C or -80°C and thaw at room temperature. Repeat for at least three cycles.

  • Short-Term/Autosampler Stability: Keep at room temperature or in the autosampler (e.g., 4°C) for a period that mimics the expected run time of an analytical batch (e.g., 24 hours).

  • Long-Term Stability: Store at -20°C or -80°C for an extended period (e.g., 1, 3, 6 months).

• Analysis: At designated time points, retrieve the stored samples, process them if necessary, and analyze them by a validated LC-MS/MS method.

• Data Evaluation: Compare the mean response of the stored samples to the mean response of the T=0 samples. The standard is considered stable if the deviation is within an acceptable limit (typically ±15%).

This workflow ensures the integrity of the standard from receipt to analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Quantitative Analysis of Mushroom Aroma Using 1-Octen-3-one-d5: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octen-3-one is a key volatile organic compound that significantly contributes to the characteristic earthy and mushroom-like aroma of many fungi species. Accurate quantification of this compound is crucial for flavor profiling, quality control of food products, and in research exploring the biochemical pathways of fungal aroma production. This document provides detailed application notes and experimental protocols for the quantitative analysis of 1-octen-3-one in mushroom samples using a stable isotope dilution assay (SIDA) with 1-Octen-3-one-d5 as the internal standard. The methodology is based on Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS), a robust and sensitive technique for volatile compound analysis.

The use of a deuterated internal standard like 1-Octen-3-one-d5 is critical for accurate quantification as it closely mimics the chemical behavior of the analyte, thereby compensating for variations in sample matrix, extraction efficiency, and instrument response.

Quantitative Data Presentation

The concentration of 1-octen-3-one can vary significantly among different mushroom species and is influenced by factors such as the stage of development, storage conditions, and preparation methods. The following table summarizes the reported concentrations of 1-octen-3-one and the related C8 compound, 1-octen-3-ol, in various mushroom species.

Mushroom Species	Compound	Concentration	Notes
Agaricus bisporus (Button Mushroom)	1-Octen-3-ol	1-3 mg/100g fresh matter	1-Octen-3-ol is often the dominant C8 compound.
Lentinula edodes (Shiitake)	1-Octen-3-one	Predominant C8 ketone	Contributes significantly to the overall aroma profile.
Lentinula edodes (Shiitake)	1-Octen-3-ol	Comparable content to 1-octen-3-one
Pleurotus ostreatus (Oyster Mushroom)	1-Octen-3-one	5.5% of total C8 components
Pleurotus ostreatus (Oyster Mushroom)	1-Octen-3-ol	67% of total C8 components
Boletus edulis (Porcini)	1-Octen-3-ol	Major volatile compound
Pleurotus pulmonarius	1-Octen-3-ol	Can reach up to 700 µg/g	Production is influenced by the growth medium.

Biosynthesis of 1-Octen-3-one

The characteristic C8 aroma compounds in mushrooms, including 1-octen-3-one, are biosynthesized from the enzymatic oxidation of linoleic acid, a common fatty acid in fungi. The pathway involves the action of lipoxygenase and hydroperoxide lyase enzymes.

Application Notes and Protocols for the Quantification of 1-Octen-3-one using 1-Octen-3-one-d5 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octen-3-one is a volatile organic compound (VOC) recognized by its distinct mushroom-like or metallic scent.[1][1][2] It is a significant contributor to the flavor and aroma profiles of various foods and beverages and can also serve as an indicator of lipid oxidation or microbial activity.[1] Accurate quantification of 1-octen-3-one is therefore critical in diverse fields such as food science, environmental analysis, and biomedical research.

Gas Chromatography-Mass Spectrometry (GC-MS) is a potent analytical technique for the separation and identification of volatile and semi-volatile compounds.[1] For high accuracy and precision in quantitative analysis, the use of a stable isotope-labeled internal standard is the gold standard. This application note details a robust method for the quantification of 1-octen-3-one in complex matrices using 1-octen-3-one-d5 as an internal standard. The deuterated internal standard, being chemically analogous to the analyte, co-elutes and experiences similar matrix effects and variations in extraction efficiency, thereby providing a reliable reference for quantification.

Principle of the Method

This method is based on the principle of isotope dilution mass spectrometry. A known and constant amount of the internal standard, 1-octen-3-one-d5, is added to all standards and samples prior to analysis. The sample is then processed to extract the volatile compounds, typically using Headspace Solid-Phase Microextraction (HS-SPME). During GC-MS analysis, the analyte and the internal standard are separated chromatographically and detected by the mass spectrometer. Quantification is achieved by calculating the ratio of the peak area of the native analyte (1-octen-3-one) to that of the internal standard (1-octen-3-one-d5) and plotting this ratio against the concentration of the analyte in the calibration standards.

Experimental Protocols

This protocol is designed for the analysis of 1-octen-3-one in liquid samples such as beverages, biological fluids, or aqueous extracts.

Materials and Reagents

• 1-Octen-3-one (analytical standard, ≥98% purity)

• 1-Octen-3-one-d5 (internal standard, ≥95% purity)

• Methanol (HPLC or GC grade)

• Deionized water (18.2 MΩ·cm)

• Sodium chloride (analytical grade)

• 20 mL headspace vials with PTFE-lined septa and aluminum caps

• Solid-Phase Microextraction (SPME) fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

Preparation of Standard Solutions

• Primary Stock Solution of 1-Octen-3-one (1000 µg/mL): Accurately weigh 10 mg of 1-octen-3-one and dissolve it in 10 mL of methanol in a volumetric flask.

• Primary Stock Solution of 1-Octen-3-one-d5 (100 µg/mL): Accurately weigh 1 mg of 1-octen-3-one-d5 and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the 1-octen-3-one primary stock solution with methanol to achieve concentrations ranging from 1 to 100 µg/L.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the 1-octen-3-one-d5 primary stock solution with methanol.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

• Sample Aliquoting: Place 5 mL of the liquid sample into a 20 mL headspace vial.

• Internal Standard Spiking: Add 10 µL of the 10 µg/mL 1-octen-3-one-d5 internal standard spiking solution to each sample and calibration standard, resulting in a final IS concentration of 20 µg/L.

• Matrix Modification: Add 1.5 g of sodium chloride to each vial. This increases the ionic strength of the sample, which aids in driving the volatile analytes into the headspace.

• Equilibration: Immediately seal the vials and place them in the GC autosampler tray. Incubate the vials at 60°C for 15 minutes with agitation to allow for equilibration of the analytes between the sample and the headspace.

• Extraction: After equilibration, expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.

GC-MS Analysis

• Desorption: After extraction, the SPME fiber is immediately transferred to the GC inlet for thermal desorption.

• GC-MS Parameters: The following table outlines the recommended starting parameters for the GC-MS analysis. These may require optimization for specific instruments.

Parameter	Value
Gas Chromatograph
Inlet Temperature	250°C
Injection Mode	Splitless
Desorption Time	5 minutes
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temp 40°C, hold for 2 min; ramp at 10°C/min to 240°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

The mass spectrum of 1-octen-3-one exhibits characteristic fragments at m/z 55, 70, and 85. For 1-octen-3-one-d5, these fragments are expected to shift by +5 amu due to the five deuterium atoms.

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
1-Octen-3-one	55	70	85
1-Octen-3-one-d5	60	75	90

Data Presentation

Calibration and Quantification

A calibration curve is constructed by plotting the peak area ratio of 1-octen-3-one to 1-octen-3-one-d5 against the concentration of 1-octen-3-one in the working standards. The concentration of 1-octen-3-one in the unknown samples is then calculated using the linear regression equation derived from the calibration curve.

Method Performance Characteristics

The following table summarizes the expected performance characteristics of this method.

Parameter	Expected Performance
Linearity Range	1 - 100 µg/L
Coefficient of Determination (r²)	> 0.995
Limit of Detection (LOD)	~ 0.5 - 1.0 ng/L
Limit of Quantification (LOQ)	~ 1.5 - 3.0 ng/L
Precision (RSD%)	< 10%
Recovery (%)	90 - 110%

Mandatory Visualizations

Caption: Experimental workflow for 1-octen-3-one quantification.

Caption: Logic of internal standard quantification.

Conclusion

The described HS-SPME GC-MS method using 1-octen-3-one-d5 as an internal standard provides a robust, sensitive, and reliable approach for the quantification of 1-octen-3-one in various complex matrices. The use of a deuterated internal standard is crucial for mitigating variability during sample preparation and analysis, thus ensuring high accuracy and precision. This protocol serves as a comprehensive guide for researchers and analysts requiring accurate determination of this key aroma compound. Proper method validation in the specific sample matrix is essential to ensure data of the highest quality.

References

• 1. benchchem.com [benchchem.com]
• 2. Oct-1-en-3-one - Wikipedia [en.wikipedia.org]

Application Note: A Robust Protocol for the Quantification of 1-Octen-3-one using a Stable Isotope Dilution Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octen-3-one is a potent volatile organic compound (VOC) that contributes significantly to the characteristic aroma of mushrooms, and it can also be an indicator of lipid oxidation or fungal growth in various matrices, including food products and environmental samples.[1][2][3] Accurate and precise quantification of this compound is crucial for quality control, flavor and fragrance analysis, and environmental monitoring.[2] Stable Isotope Dilution Analysis (SIDA) is a highly accurate quantification technique used in mass spectrometry.[2] This method utilizes a stable isotope-labeled version of the analyte as an internal standard, which behaves nearly identically to the native analyte during sample preparation and analysis. This approach effectively compensates for variations in extraction efficiency and matrix-induced signal suppression or enhancement, leading to highly accurate and precise results.

This application note provides a detailed protocol for the quantification of 1-octen-3-one using a stable isotope dilution assay with deuterated 1-octen-3-one (1-Octen-3-one-D4) as an internal standard, coupled with Headspace Solid-Phase Microextraction (HS-SPME) and Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Stable Isotope Dilution Assay

The core principle of the Stable Isotope Dilution Assay (SIDA) is the addition of a known quantity of an isotopically labeled analyte (internal standard) to a sample. This internal standard is chemically identical to the analyte of interest but has a different mass due to the incorporation of stable isotopes (e.g., deuterium). Because the labeled standard and the native analyte exhibit nearly identical chemical and physical properties, they are affected proportionally by any sample loss during preparation and analysis. Quantification is then based on the measured ratio of the native analyte to the isotopically labeled internal standard, which remains constant regardless of volume changes or sample loss.

Caption: Logical flow for the quantification of 1-octen-3-one using SIDA.

Experimental Protocol

This protocol outlines the key steps for the analysis of 1-octen-3-one in a given matrix.

Materials and Reagents

• 1-Octen-3-one (analytical standard)

• 1-Octen-3-one-D4 (internal standard)

• Methanol (HPLC grade)

• Deionized water

• Sodium chloride (analytical grade)

• 20 mL headspace vials with PTFE/silicone septa

• Solid-Phase Microextraction (SPME) fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

Standard Preparation

• Primary Stock Standard (1000 µg/mL): Accurately weigh 10 mg of 1-octen-3-one and dissolve it in 10 mL of methanol.

• Internal Standard Stock (10 µg/mL): Prepare a stock solution of 1-Octen-3-one-D4 in methanol.

• Calibration Standards: Create a series of calibration standards by spiking appropriate amounts of the primary stock solution into a suitable matrix (e.g., water or a blank matrix extract) in 20 mL headspace vials.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

• Aliquoting: Accurately weigh 2.0 ± 0.1 g of the homogenized sample into a 20 mL headspace vial. For liquid samples, pipette 2.0 mL.

• Internal Standard Spiking: Add 10 µL of the 10 µg/mL 1-Octen-3-one-D4 internal standard solution to each sample, blank, and calibration standard vial.

• Salting Out: Add 5 mL of a saturated sodium chloride solution to each vial to increase the volatility of the analyte.

• Equilibration: Immediately seal the vials and place them in a heating block or water bath at 60°C for 15 minutes with gentle agitation to allow for the equilibration of volatiles in the headspace.

• SPME Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.

• Desorption: Retract the fiber and immediately insert it into the GC inlet for thermal desorption at 250°C for 5 minutes in splitless mode.

Caption: HS-SPME-GC-MS/MS workflow for 1-octen-3-one analysis.

GC-MS/MS Parameters

The following table outlines recommended starting parameters for GC-MS/MS analysis. These may need to be optimized for the specific instrument used.

Parameter	Setting
GC System
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Program	Initial 40°C for 2 min, ramp to 250°C at 10°C/min, hold for 5 min
MS System
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The molecular ion of 1-octen-3-one is m/z 126. For 1-Octen-3-one-D4, a mass shift of +4 is expected for the molecular ion and fragments retaining the deuterium labels. Collision energies should be optimized for the specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
1-Octen-3-one	126	55
126	70
1-Octen-3-one-D4	130	59
130	74

Data Analysis and Quantification

Construct a calibration curve by plotting the ratio of the peak area of the analyte (1-octen-3-one) to the peak area of the internal standard (1-Octen-3-one-D4) against the concentration of the analyte for the calibration standards. The concentration of 1-octen-3-one in the samples is then calculated using the linear regression equation from the calibration curve.

Method Performance Characteristics

The following table summarizes the expected performance characteristics of the method.

Parameter	Typical Value	Reference
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.75 ng/L
Limit of Quantification (LOQ)	2.5 ng/L (Estimated)	-
Recovery	98% - 115%
Precision (RSD)	< 5%

Conclusion

The described HS-SPME-GC-MS/MS method using a stable isotope dilution assay with 1-Octen-3-one-D4 provides a highly selective, sensitive, and accurate means for the quantification of 1-octen-3-one in various matrices. This robust protocol is suitable for both research and routine quality control applications, enabling reliable monitoring of this important flavor and off-flavor compound. The use of an isotope-labeled internal standard is critical for achieving high accuracy and precision by compensating for matrix effects and variations during sample handling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Food Volatiles Using Headspace SPME-GC-MS with 1-Octen-3-one-d5 as an Internal Standard

AN-001

Audience: Researchers, scientists, and drug development professionals.

Introduction

The aroma and flavor of food are critical factors in consumer preference and quality perception. These sensory attributes are largely determined by the complex profile of volatile organic compounds (VOCs). Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful, solvent-free technique for the analysis of these volatiles.[1][2] This method integrates sample extraction, concentration, and introduction into a single step, offering high sensitivity and efficiency.[3][4] For accurate quantification and to correct for matrix effects and variations in sample preparation, a stable isotope dilution assay (SIDA) is the gold standard.[5] This application note details a validated HS-SPME-GC-MS method for the quantification of food volatiles, with a particular focus on 1-octen-3-one, a potent aroma compound with a characteristic mushroom-like scent, using 1-Octen-3-one-d5 as an internal standard.

Principle

A known amount of the isotopically labeled internal standard (1-Octen-3-one-d5) is added to the food sample. The sample is then sealed in a vial and heated to allow volatile compounds to partition into the headspace. An SPME fiber is exposed to the headspace, where analytes adsorb onto the fiber coating. The fiber is subsequently introduced into the hot GC inlet, where the analytes are desorbed and separated on a chromatographic column before being detected and quantified by a mass spectrometer. The ratio of the native analyte to the labeled internal standard allows for precise and accurate quantification.

Experimental Protocols

1. Materials and Reagents

• Samples: Homogenized food matrix (e.g., mushrooms, cheese, cooked meat).

• Internal Standard (IS): 1-Octen-3-one-d5 solution (e.g., 10 µg/mL in methanol).

• Vials: 20 mL amber glass vials with PTFE/silicone septa screw caps.

• SPME Fibers: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for a broad range of volatiles, including C8 compounds. Other fibers like 65 µm PDMS/DVB can also be used.

• GC-MS System: A gas chromatograph coupled with a mass spectrometer (e.g., Agilent 8890 GC with 5977B MSD).

2. Sample Preparation

• Weigh 2-5 g of the homogenized food sample into a 20 mL headspace vial.

• Add a saturated salt solution (e.g., NaCl) to enhance the release of volatiles by increasing the ionic strength of the matrix (salting-out effect).

• Spike the sample with a known amount of the 1-Octen-3-one-d5 internal standard solution (e.g., 50 µL of a 10 µg/mL solution).

• Immediately seal the vial tightly with the screw cap.

• Vortex the sample for 30 seconds to ensure thorough mixing.

3. HS-SPME Procedure

The optimal HS-SPME conditions should be determined experimentally, but the following parameters provide a good starting point.

• Fiber Conditioning: Condition the SPME fiber before first use according to the manufacturer's instructions (e.g., 270°C for 1 hour in the GC injection port).

• Incubation/Equilibration: Place the vial in a heating block or the autosampler agitator. Incubate the sample at a set temperature (e.g., 50-70°C) for a defined period (e.g., 15-60 minutes) to allow the volatiles to reach equilibrium between the sample and the headspace.

• Extraction: Expose the SPME fiber to the headspace of the vial for a specific time (e.g., 30-60 minutes) at the same temperature as the incubation.

• Desorption: After extraction, retract the fiber and immediately insert it into the GC injection port for thermal desorption. A desorption time of 5 minutes at 250°C in splitless mode is typically sufficient.

4. GC-MS Analysis

• GC Column: A non-polar or mid-polar capillary column, such as a DB-5MS (30 m x 0.25 mm x 0.25 µm), is commonly used for volatile analysis.

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 3 minutes.

  • Ramp 1: Increase to 180°C at a rate of 5°C/min.

  • Ramp 2: Increase to 250°C at a rate of 15°C/min, hold for 5 minutes.

• MS Parameters:

  • Ion Source: Electron Impact (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan (e.g., m/z 40-350) for screening.

5. Quantification

Quantification is performed by creating a calibration curve. Prepare a series of standards containing a fixed amount of the internal standard (1-Octen-3-one-d5) and varying concentrations of the native analyte (1-octen-3-one). Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. The concentration of the analyte in the samples can then be determined from this curve.

Data Presentation

Table 1: GC-MS Parameters for Volatile Analysis

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
MS System	Agilent 5977B MSD or equivalent
SPME Fiber	50/30 µm DVB/CAR/PDMS
Injection Port Temp.	250°C
Desorption Time	5 min (Splitless mode)
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium, 1.2 mL/min
Oven Program	40°C (3 min), then 5°C/min to 180°C, then 15°C/min to 250°C (5 min hold)
Ion Source	Electron Impact (EI), 70 eV
Mass Range	40-350 amu (Full Scan)
SIM Ions (for 1-Octen-3-one)	Quantifier: m/z 55, Qualifiers: m/z 70, 97, 126
SIM Ions (for 1-Octen-3-one-d5)	Quantifier: m/z 60, Qualifiers: m/z 73, 102, 131

Table 2: Method Validation Data (Typical Performance)

This table summarizes typical validation parameters for the HS-SPME-GC-MS method for analyzing food volatiles. Actual values may vary depending on the specific analyte, matrix, and instrumentation.

Parameter	Typical Value	Reference
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.01 - 1.0 µg/kg
Limit of Quantification (LOQ)	0.03 - 2.5 µg/kg
Recovery (%)	90 - 110%
Repeatability (RSD%)	< 15%

Visualizations

References

• 1. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 3. HS-SPME-GC-MS untargeted metabolomics reveals key volatile compound changes during Liupao tea fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Comparative Study Based on HS-SPME-GC-MS of Volatile Compounds in Large Yellow Croaker (Pseudosciaena crocea) During Varied Cold Storage Conditions [mdpi.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Quantification of 1-Octen-3-one in Biological Matrices using 1-Octen-3-one-d5 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octen-3-one is a volatile organic compound (VOC) often associated with fungal growth, lipid peroxidation, and is a significant contributor to the flavor and aroma profile of various foods. In biomedical research, the quantification of 1-Octen-3-one in biological matrices such as plasma, urine, or breath condensate can serve as a potential biomarker for oxidative stress, certain metabolic disorders, or exposure to mold. The inherent volatility and reactivity of 1-Octen-3-one, coupled with the complexity of biological samples, necessitate a highly sensitive and selective analytical method for accurate quantification.

This document outlines a detailed protocol for the quantification of 1-Octen-3-one in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, 1-Octen-3-one-d5. The use of a deuterated internal standard is critical for correcting matrix effects, variations in sample preparation, and instrument response, thereby ensuring the highest accuracy and precision.[1][2][3]

Principle of the Method

The methodology is based on the principle of stable isotope dilution analysis (SIDA). A known concentration of 1-Octen-3-one-d5 is spiked into the plasma sample prior to sample preparation. The analyte (1-Octen-3-one) and the internal standard (1-Octen-3-one-d5) are then extracted from the biological matrix using protein precipitation. The extract is subsequently analyzed by LC-MS/MS. Due to their similar physicochemical properties, the analyte and the internal standard co-elute chromatographically but are distinguished by their different mass-to-charge ratios (m/z) in the mass spectrometer. Quantification is achieved by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve constructed from standards of known concentrations.

Experimental Protocols

Materials and Reagents

• 1-Octen-3-one (analytical standard, >98% purity)

• 1-Octen-3-one-d5 (internal standard, >98% purity, isotopic purity >99%)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Human plasma (K2-EDTA)

• Polypropylene microcentrifuge tubes (1.5 mL)

• Autosampler vials with inserts

Standard Solutions Preparation

• Primary Stock Solution of 1-Octen-3-one (1 mg/mL): Accurately weigh 10 mg of 1-Octen-3-one and dissolve it in 10 mL of methanol in a volumetric flask.

• Primary Stock Solution of 1-Octen-3-one-d5 (1 mg/mL): Accurately weigh 1 mg of 1-Octen-3-one-d5 and dissolve it in 1 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution of 1-Octen-3-one with methanol:water (50:50, v/v) to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the primary stock solution of 1-Octen-3-one-d5 with methanol to obtain a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation

• Sample Aliquoting: Pipette 100 µL of human plasma into a 1.5 mL polypropylene microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 100 ng/mL 1-Octen-3-one-d5 internal standard spiking solution to each plasma sample, calibration standard, and quality control sample.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex mix the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 13,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 200 µL of the supernatant to an autosampler vial with an insert.

• Injection: Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in deionized water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	20
  0.5	20
  2.5	95
  3.5	95
  3.6	20

  | 5.0 | 20 |

Tandem Mass Spectrometry (MS/MS)

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Ion Source Temperature: 500°C.

• Capillary Voltage: 3.5 kV.

• Gas Flow (Desolvation): 800 L/hr.

• Gas Flow (Cone): 150 L/hr.

• Collision Gas: Argon.

• Multiple Reaction Monitoring (MRM) Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  1-Octen-3-one	127.1	57.1	15

  | 1-Octen-3-one-d5 | 132.1 | 62.1 | 15 |

(Note: The specific m/z transitions and collision energies should be optimized for the instrument in use.)

Data Presentation

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	Weighting
1-Octen-3-one	0.1 - 100	> 0.995	1/x²

Table 2: Method Performance Characteristics (Example Data)

Parameter	Lower Limit of Quantification (LLOQ)	Quality Control (QC) Low	Quality Control (QC) Mid	Quality Control (QC) High
Nominal Concentration (ng/mL)	0.1	0.3	10	80
Mean Measured Concentration (ng/mL) (n=6)	0.098	0.295	10.2	81.5
Accuracy (%)	98.0	98.3	102.0	101.9
Precision (%CV)	8.5	6.2	4.5	3.8
Recovery (%)	-	88.5	92.1	91.5

Visualizations

Experimental Workflow

Caption: Bioanalytical workflow for 1-Octen-3-one quantification.

Logical Relationship of Quantification

Caption: Principle of quantification using an internal standard.

Discussion

The described LC-MS/MS method provides a robust and reliable approach for the quantification of 1-Octen-3-one in human plasma. The use of a stable isotope-labeled internal standard, 1-Octen-3-one-d5, is paramount for achieving high accuracy and precision by compensating for potential matrix effects and variability during sample processing.[1][2] The simple protein precipitation protocol allows for high-throughput analysis, which is often required in clinical and research settings.

Method validation should be performed according to the respective regulatory guidelines (e.g., FDA or EMA) to ensure the reliability of the data. This includes the assessment of selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability of the analyte in the biological matrix. The provided tables of quantitative data are for illustrative purposes and actual results may vary depending on the instrumentation and specific laboratory conditions.

This application note serves as a comprehensive guide for researchers and analysts in the fields of clinical diagnostics, toxicology, and drug development who are interested in the bioanalysis of 1-Octen-3-one. The principles and protocols outlined here can be adapted for the analysis of other volatile organic compounds in various biological matrices.

References

• 1. 1-octen-3-one, 4312-99-6 [perflavory.com]
• 2. LC-MS/MS Based Volatile Organic Compound Biomarkers Analysis for Early Detection of Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for 1-Octen-3-one Analysis in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the sample preparation and analysis of 1-octen-3-one in complex matrices. 1-Octen-3-one is a potent volatile organic compound (VOC) known for its characteristic mushroom-like or metallic odor, making its accurate quantification crucial in food science, environmental analysis, and biomedical research.[1] The following sections detail various sample preparation techniques, including Headspace Solid-Phase Microextraction (HS-SPME), Stir Bar Sorptive Extraction (SBSE), and Solvent Extraction, coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of this key aroma compound.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free, sensitive, and efficient sample preparation technique ideal for the analysis of volatile and semi-volatile compounds like 1-octen-3-one from complex matrices.[2] The use of a stable isotope-labeled internal standard, such as 1-octen-3-one-D4, is highly recommended to ensure accuracy and precision by correcting for matrix effects and variations during sample preparation.[1][3]

Experimental Protocol: HS-SPME-GC-MS for 1-Octen-3-one

This protocol is suitable for liquid samples such as beverages, biological fluids, or aqueous extracts.[1]

Materials and Reagents:

• 1-Octen-3-one (analytical standard)

• 1-Octen-3-one-D4 (internal standard)

• Methanol (HPLC grade)

• Sodium chloride (analytical grade)

• Deionized water

• 20 mL headspace vials with screw-caps and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

Sample Preparation:

• Sample Aliquoting: Place 5 mL of the liquid sample into a 20 mL headspace vial. For solid or semi-solid samples, accurately weigh 2.0 ± 0.1 g of the homogenized sample into the vial.

• Matrix Modification: Add 1.5 g of sodium chloride to the vial. This increases the ionic strength of the sample, which promotes the partitioning of volatile analytes into the headspace. For some food matrices, 5 mL of a saturated sodium chloride solution can be used.

• Internal Standard Spiking: Add a known amount of 1-Octen-3-one-D4 solution in methanol to each sample, blank, and calibration standard. A final concentration of 20 µg/L is a good starting point.

• Equilibration: Seal the vial and place it in a heating block or water bath set at 60°C for 15 minutes with gentle agitation. This allows for the equilibration of volatiles in the headspace.

• SPME Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.

• Desorption: Retract the fiber and immediately insert it into the GC inlet for thermal desorption at 250°C for 5 minutes in splitless mode.

GC-MS Parameters (starting point):

• GC Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent

• Oven Program: Start at 40°C for 3 min, ramp at 4°C/min to 105°C (hold 1 min), then 5°C/min to 150°C (hold 1 min), and finally 10°C/min to 250°C (hold 5 min).

• Injector Temperature: 250°C, splitless mode

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Mass Scan Range: m/z 35-350

Data Analysis: Prepare a series of calibration standards in a matrix similar to the samples (e.g., deionized water for aqueous samples) with concentrations of 1-octen-3-one ranging from 1 to 100 µg/L. The quantification is based on the ratio of the native analyte to the labeled internal standard. The mass spectrum of 1-octen-3-one shows characteristic fragments at m/z 55, 70, and 85.

HS-SPME Workflow Diagram

Caption: HS-SPME workflow for 1-octen-3-one analysis.

Stir Bar Sorptive Extraction (SBSE)

SBSE is a powerful technique for the extraction and enrichment of organic compounds from aqueous matrices. It utilizes a magnetic stir bar coated with a sorptive phase, typically polydimethylsiloxane (PDMS), which offers a much larger extraction phase volume compared to SPME, leading to higher sensitivity.

Experimental Protocol: SBSE-GC-MS for 1-Octen-3-one

This protocol is suitable for aqueous samples like beverages and water.

Materials and Reagents:

• PDMS-coated stir bar (e.g., 10 mm length)

• Glass thermal desorption tubes

• Thermal desorption unit (TDU)

• Cryofocusing inlet system (CIS)

Sample Preparation:

• Stir Bar Conditioning: Before first use, condition the stir bar by thermal desorption at a high temperature (e.g., 300°C) for 30-60 minutes under a helium flow.

• Sample Aliquoting: Place 10-25 mL of the liquid sample into a vial.

• Internal Standard Spiking: Add a known amount of the internal standard (1-octen-3-one-D4) to the sample.

• Extraction: Place the PDMS-coated stir bar into the sample vial and stir at a constant speed (e.g., 1000-1400 rpm) for a defined period (e.g., 40-120 minutes) at a controlled temperature (e.g., 20-60°C).

• Stir Bar Removal and Drying: After extraction, remove the stir bar with clean forceps, rinse briefly with deionized water if necessary, and gently dry with a lint-free tissue.

• Thermal Desorption: Place the stir bar into a glass thermal desorption tube and introduce it into the TDU. Desorb the analytes at a suitable temperature (e.g., 240-300°C) for 5-10 minutes. The desorbed compounds are cryofocused in a cooled injection system (e.g., -50°C to -150°C) before being transferred to the GC column.

GC-MS Parameters:

• Similar to the HS-SPME method, but with a programmed temperature vaporization (PTV) inlet. The PTV is rapidly heated to transfer the trapped analytes to the column.

SBSE Workflow Diagram

Caption: SBSE workflow for 1-octen-3-one analysis.

Solvent Extraction

Solvent extraction is a classic technique for isolating compounds from complex matrices. While it may not be as "green" as SPME or SBSE, it is a robust and effective method. The following protocol is adapted from a method for the related compound 1-octen-3-ol and can be optimized for 1-octen-3-one.

Experimental Protocol: Solvent Extraction-GC-MS for 1-Octen-3-one

Materials and Reagents:

• Dichloromethane (DCM), HPLC grade

• Anhydrous sodium sulfate

• Centrifuge tubes

• Vortex mixer

• Centrifuge

Sample Preparation:

• Sample Homogenization: Homogenize solid or semi-solid samples to ensure representativeness.

• Aliquoting: Place a known amount of the homogenized sample (e.g., 5 g) into a centrifuge tube.

• Internal Standard Spiking: Add a known amount of 1-octen-3-one-D4 internal standard and allow it to equilibrate for 15 minutes.

• Extraction: Add 10 mL of dichloromethane to the sample. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous/solid layers.

• Collection: Carefully collect the organic (DCM) layer.

• Drying: Pass the organic extract through a column containing anhydrous sodium sulfate to remove any residual water.

• Concentration (Optional): If necessary, concentrate the extract under a gentle stream of nitrogen to a final volume of 1 mL.

• Analysis: Inject 1 µL of the final extract into the GC-MS.

Solvent Extraction Workflow Diagram

Caption: Solvent Extraction workflow for 1-octen-3-one analysis.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of 1-octen-3-one and related C8 compounds using the described techniques. Note that specific values for Limit of Detection (LOD) and Limit of Quantification (LOQ) are highly dependent on the matrix and the specific instrumentation used.

Analyte	Technique	Matrix	Concentration Range	Recovery (%)	LOD	LOQ	Reference
1-Octen-3-one	HS-SPME-GC-MS	Aqueous	1 - 100 µg/L	-	-	-
1-Octen-3-one	HS-SPME-GC-MS/MS	Food	-	-	-	-
1-Octen-3-ol	GC-FID/MS	Flavoring	10 - 100 ppm	95.07 - 97.8	-	-
Various Volatiles	HS-SPME-GC-MS	Milk (3% fat)	0.1 - 50 µg/kg	-	-	0.045 - 0.750 µg/kg
Pesticides	SBSE-TD-GC-MS	Water	-	96 - 100	< 10 ng/L	-

Data for LOD and LOQ for 1-octen-3-one specifically were not detailed in the provided search results but can be determined through proper method validation. Recovery for pesticides using SBSE is included to demonstrate the high efficiency of the technique. For flavor compounds in milk, a range of LOQs were reported for various volatiles using HS-SPME.

Conclusion

The choice of sample preparation technique for 1-octen-3-one analysis depends on the specific matrix, required sensitivity, and available instrumentation.

• HS-SPME is a robust, sensitive, and solvent-free method well-suited for routine analysis of volatile compounds in a variety of matrices.

• SBSE offers even higher sensitivity due to the larger volume of the extraction phase and is excellent for trace-level analysis in aqueous samples.

• Solvent Extraction remains a valuable, albeit more labor-intensive, technique that is effective for a wide range of sample types.

For all techniques, the use of a stable isotope-labeled internal standard like 1-octen-3-one-D4 is crucial for achieving the highest accuracy and precision in quantitative analysis. The provided protocols and workflows serve as a comprehensive guide for researchers and scientists to develop and implement reliable methods for the determination of 1-octen-3-one in complex samples.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of 1-Octen-3-one using a Deuterated Internal Standard and Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octen-3-one is a volatile organic compound (VOC) recognized by its characteristic mushroom-like or metallic odor.[1][2][3] It is a significant flavor and aroma component in many foods and beverages and can also serve as an indicator of lipid oxidation or microbial activity.[3] The accurate quantification of 1-octen-3-one is crucial in food science, environmental analysis, and biomedical research.

Gas chromatography-mass spectrometry (GC-MS) is a robust and widely used analytical technique for the separation and identification of volatile and semi-volatile compounds.[3] When coupled with a stable isotope-labeled internal standard, such as 1-Octen-3-one-d5, it enables highly accurate and precise quantification. This method, known as stable isotope dilution analysis (SIDA), is considered the gold standard for quantitative mass spectrometry.

The principle of SIDA lies in the addition of a known quantity of the isotopically labeled standard (in this case, 1-Octen-3-one-d5) to a sample at the beginning of the analytical process. The deuterated internal standard is chemically almost identical to the analyte of interest, ensuring it behaves similarly during extraction, derivatization, and chromatographic separation. However, it is distinguishable by its mass-to-charge ratio (m/z) in the mass spectrometer. This co-analysis allows for the correction of analyte losses during sample preparation and variations in instrument response, leading to highly accurate and precise quantification.

This application note provides a detailed protocol for the development of a calibration curve for the quantification of 1-Octen-3-one using 1-Octen-3-one-d5 as an internal standard with GC-MS.

Signaling Pathway: Biosynthesis of 1-Octen-3-one via Lipid Peroxidation

1-Octen-3-one is a known product of the oxidative degradation of polyunsaturated fatty acids, such as linoleic acid. This process, known as lipid peroxidation, can be initiated by reactive oxygen species (ROS) and involves a series of enzymatic reactions. The pathway is significant in various biological contexts, including food spoilage and oxidative stress in living organisms.

Biosynthesis of 1-Octen-3-one.

Experimental Workflow

The overall experimental workflow for the quantitative analysis of 1-Octen-3-one using a deuterated internal standard is depicted below. This process ensures that any variations introduced during sample handling and analysis are accounted for by the internal standard.

Experimental workflow for quantification.

Experimental Protocols

Materials and Reagents

• 1-Octen-3-one (analytical standard, >98% purity)

• 1-Octen-3-one-d5 (internal standard, >98% purity)

• Methanol (HPLC grade)

• Deionized water

• Sample vials (20 mL, screw-cap with PTFE/silicone septa)

• Solid-Phase Microextraction (SPME) fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Sodium chloride (analytical grade)

Preparation of Stock and Working Solutions

• 1-Octen-3-one Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1-Octen-3-one and dissolve it in 10 mL of methanol in a volumetric flask.

• 1-Octen-3-one-d5 Stock Solution (100 µg/mL): Accurately weigh 1 mg of 1-Octen-3-one-d5 and dissolve it in 10 mL of methanol in a volumetric flask.

• 1-Octen-3-one-d5 Working Solution (10 µg/mL): Dilute 1 mL of the 1-Octen-3-one-d5 stock solution to 10 mL with methanol.

Preparation of Calibration Standards

Prepare a series of calibration standards by spiking a matrix similar to the intended sample with varying concentrations of 1-Octen-3-one and a fixed concentration of 1-Octen-3-one-d5. For this protocol, we will prepare standards in deionized water.

• Label seven 20 mL headspace vials from CS1 to CS7.

• To each vial, add 5 mL of deionized water.

• Add 1.5 g of sodium chloride to each vial to increase the ionic strength of the sample, which promotes the partitioning of volatile analytes into the headspace.

• Spike each vial with the appropriate volume of the 1-Octen-3-one working solutions to achieve the desired concentrations (see Table 1).

• Spike each vial with 50 µL of the 1-Octen-3-one-d5 working solution (10 µg/mL) to achieve a final concentration of 100 ng/mL.

• Immediately cap the vials tightly.

Table 1: Preparation of Calibration Standards

Calibration Standard	Volume of 1-Octen-3-one Working Solution (µL)	Final Concentration of 1-Octen-3-one (ng/mL)	Final Concentration of 1-Octen-3-one-d5 (ng/mL)
CS1	10 (of 1 µg/mL solution)	2	100
CS2	25 (of 1 µg/mL solution)	5	100
CS3	50 (of 1 µg/mL solution)	10	100
CS4	25 (of 10 µg/mL solution)	50	100
CS5	50 (of 10 µg/mL solution)	100	100
CS6	25 (of 100 µg/mL solution)	500	100
CS7	50 (of 100 µg/mL solution)	1000	100

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is suitable for liquid samples such as beverages or aqueous extracts.

• Sample Aliquoting: Place 5 mL of the liquid sample into a 20 mL headspace vial.

• Matrix Modification: Add 1.5 g of sodium chloride to the vial.

• Internal Standard Spiking: Add 50 µL of the 1-Octen-3-one-d5 working solution (10 µg/mL).

• Equilibration: Vortex the vial for 30 seconds and allow it to equilibrate for 15 minutes at 60°C in a heating block with agitation.

• Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.

GC-MS Analysis

Gas Chromatograph (GC) Conditions:

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 40°C for 2 minutes, ramp to 150°C at 5°C/min, then ramp to 250°C at 20°C/min and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Mode: Splitless.

Mass Spectrometer (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Monitored Ions (m/z):

  • 1-Octen-3-one: 55, 83, 126

  • 1-Octen-3-one-d5: 60, 88, 131

Data Presentation and Analysis

Calibration Curve Construction

Construct a calibration curve by plotting the ratio of the peak area of the analyte (1-Octen-3-one) to the peak area of the internal standard (1-Octen-3-one-d5) against the concentration of the analyte.

Table 2: Example Calibration Curve Data

Calibration Standard	Concentration of 1-Octen-3-one (ng/mL)	Peak Area of 1-Octen-3-one (Quantifier Ion m/z 55)	Peak Area of 1-Octen-3-one-d5 (Quantifier Ion m/z 60)	Peak Area Ratio (Analyte/IS)
CS1	2	15,234	756,123	0.020
CS2	5	38,123	758,456	0.050
CS3	10	76,543	755,987	0.101
CS4	50	380,123	757,345	0.502
CS5	100	762,345	756,789	1.007
CS6	500	3,815,678	758,123	5.033
CS7	1000	7,634,567	757,987	10.072

Perform a linear regression analysis on the calibration curve data. The resulting equation (y = mx + c) will be used to calculate the concentration of 1-Octen-3-one in unknown samples. A good calibration curve should have a coefficient of determination (R²) greater than 0.99.

Quantification of 1-Octen-3-one in Samples

The concentration of 1-Octen-3-one in a sample is calculated using the calibration curve and the following relationship:

Concentration of Analyte = (Peak Area Ratio of Sample - y-intercept) / slope

Conclusion

The described HS-SPME GC-MS method using 1-Octen-3-one-d5 as an internal standard provides a robust, accurate, and precise approach for the quantification of 1-Octen-3-one in various complex matrices. The use of a deuterated internal standard is essential for correcting for matrix effects and variations in sample preparation and injection, thereby ensuring high-quality quantitative data. This methodology is well-suited for applications in food and beverage quality control, environmental monitoring, and biomedical research.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. benchchem.com [benchchem.com]

Application Note: Quantification of 1-Octen-3-one in Wine using a Deuterated Standard

Introduction

1-Octen-3-one is a potent aroma compound naturally present in many foods and beverages, including wine. It is often associated with a mushroom-like or earthy aroma. At low concentrations, it can contribute to the complexity of the wine's bouquet; however, at higher levels, it can be considered an off-flavor. The olfactory perception threshold of 1-octen-3-one is very low, making its accurate quantification crucial for wine quality control and research into the factors influencing its formation. This application note describes a sensitive and robust method for the quantification of 1-octen-3-one in wine using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS) and a deuterated internal standard for accurate and precise measurements.

Principle

This method utilizes a stable isotope dilution assay (SIDA) for the quantification of 1-octen-3-one. A known amount of deuterated 1-octen-3-one (e.g., 1-octen-3-one-d2) is added to the wine sample as an internal standard. The deuterated standard is chemically identical to the analyte of interest and exhibits similar behavior during sample preparation and analysis. This allows for the correction of variations in extraction efficiency and potential matrix effects, leading to highly accurate and precise quantification. The volatile compounds from the wine sample, including 1-octen-3-one and its deuterated standard, are extracted from the headspace using an SPME fiber. The extracted analytes are then desorbed into the GC-MS system for separation and detection. Quantification is achieved by comparing the peak area of the native 1-octen-3-one to that of the deuterated internal standard.

Materials and Reagents

• Standards: 1-Octen-3-one (≥98% purity), Deuterated 1-octen-3-one (e.g., 1-octen-3-one-d2, ≥98% isotopic purity)

• Solvents: Methanol (LC-MS grade), Ethanol (absolute), Ultrapure water (18.2 MΩ·cm)

• Salts: Sodium chloride (analytical grade)

• Vials: 20 mL headspace vials with magnetic crimp caps and PTFE/silicone septa

• SPME Fibers: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) or similar

• Model Wine Solution: 12% (v/v) ethanol in ultrapure water

Experimental Protocols

Standard Preparation

• Primary Stock Standard (1000 µg/mL): Accurately weigh 10 mg of 1-octen-3-one and dissolve it in 10 mL of methanol.

• Deuterated Internal Standard Stock (100 µg/mL): Accurately weigh 1 mg of deuterated 1-octen-3-one and dissolve it in 10 mL of methanol.

• Working Standards: Prepare a series of calibration standards by spiking the model wine solution with the primary stock standard to achieve concentrations ranging from 1 to 100 ng/L.

• Internal Standard Spiking Solution (10 ng/L): Dilute the deuterated internal standard stock solution in the model wine solution.

Sample Preparation

• Place a 10 mL aliquot of the wine sample into a 20 mL headspace vial.

• Add 2.5 g of NaCl to the vial to increase the ionic strength of the sample, which aids in the release of volatile compounds into the headspace.

• Spike the sample with 100 µL of the 10 ng/L deuterated internal standard solution.

• Immediately seal the vial with a magnetic crimp cap.

HS-SPME Procedure

• Place the sealed vial in an autosampler tray with an incubation station.

• Incubate the sample at 40°C for 15 minutes with agitation to allow for equilibration of the volatile compounds between the liquid and headspace phases.

• Expose the SPME fiber to the headspace of the vial for 30 minutes at 40°C to extract the analytes.

GC-MS Analysis

• GC System: Agilent 7890B or similar

• MS System: Agilent 5977A or similar

• Injector: Split/splitless inlet, operated in splitless mode.

• Injector Temperature: 250°C

• Desorption Time: 5 minutes

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 4 minutes

  • Ramp 1: 20°C/min to 80°C, hold for 4 minutes

  • Ramp 2: 2°C/min to 100°C, hold for 5 minutes

  • Ramp 3: 2.5°C/min to 170°C

  • Ramp 4: 20°C/min to 250°C, hold for 1 minute[1]

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Octen-3-one: m/z 55, 83, 126

  • Deuterated 1-Octen-3-one: (adjust m/z based on the specific deuterated standard used, e.g., for d2: m/z 57, 85, 128)

Data Presentation

The following table summarizes the quantitative data for the analysis of 1-octen-3-one in wine using the described method.

Parameter	Result
Linearity Range	1 - 100 ng/L
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.5 ng/L
Limit of Quantification (LOQ)	1.5 ng/L
Recovery	95 - 105%
Precision (RSD%)	< 10%

Workflow Diagram

Caption: Figure 1. Experimental Workflow for 1-Octen-3-one Quantification

Conclusion

The described HS-SPME-GC-MS method using a deuterated internal standard provides a reliable and sensitive approach for the quantification of 1-octen-3-one in wine. The use of a stable isotope-labeled internal standard effectively compensates for matrix effects and variations in sample preparation, ensuring high accuracy and precision. This method is suitable for routine quality control in the wine industry and for research purposes aimed at understanding the factors that influence the formation of this important aroma compound.

References

• 1. Development of a Fully Automated Method HS-SPME-GC-MS/MS for the Determination of Odor-Active Carbonyls in Wines: a “Green” Approach to Improve Robustness and Productivity in the Oenological Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application of 1-Octen-3-one-d5 in Fungal Volatile Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile organic compounds (VOCs) are crucial mediators of intercellular and inter-kingdom communication in fungi. Among these, the eight-carbon (C8) volatile, 1-octen-3-one, is a significant contributor to the characteristic "mushroom" aroma and plays a role in various biological processes, including spore germination and interactions with other organisms. Accurate quantification of 1-octen-3-one is essential for understanding its physiological roles and for various applications in agriculture, food science, and drug development.

1-Octen-3-one-d5 is a deuterated stable isotope of 1-octen-3-one. Its application as an internal standard in stable isotope dilution analysis (SIDA) coupled with gas chromatography-mass spectrometry (GC-MS) provides a highly accurate and precise method for the quantification of endogenous 1-octen-3-one in fungal cultures. This method overcomes variations in sample preparation and analysis, ensuring reliable results.

These application notes provide a comprehensive overview of the use of 1-octen-3-one-d5 in fungal volatile research, including detailed experimental protocols, data presentation guidelines, and visualizations of relevant biological pathways and experimental workflows.

Data Presentation

Fungal Species	Culture Conditions	1-Octen-3-ol Concentration	Reference
Penicillium canescens	Dextrose-based liquid medium (7 days)	11 µg/mL	[1]
Penicillium canescens	Submerged fermentation media (SFM) (7 days)	17 µg/mL	[1]
Penicillium canescens	Solid-state fermentation (soya oil cake, 10^5 spores/g)	363 µg/g	[1]
Penicillium canescens	Solid-state fermentation (soya oil cake, 10^6 spores/g)	636 µg/g	[1]
Penicillium canescens	Solid-state fermentation (soya oil cake, 10^7 spores/g)	1000 µg/g	[1]
Aspergillus flavus	Conidial suspension (1.0 x 10^9 spores/mL)	<1 µM (below detection limit)

Experimental Protocols

Protocol 1: Quantification of 1-Octen-3-one in Fungal Headspace using SPME-GC-MS and 1-Octen-3-one-d5

This protocol details the use of Solid-Phase Microextraction (SPME) for the extraction of volatile 1-octen-3-one from the headspace of fungal cultures, followed by quantification using Gas Chromatography-Mass Spectrometry (GC-MS) with 1-octen-3-one-d5 as an internal standard.

Materials:

• Fungal cultures (actively growing on solid or liquid media)

• 1-Octen-3-one-d5 standard solution (e.g., 10 µg/mL in methanol)

• 1-Octen-3-one calibration standards

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Fungal Culture Preparation:

  • For solid cultures, aseptically transfer a standardized agar plug (e.g., 6 mm diameter) of the fungal colony into a 20 mL headspace vial.

  • For liquid cultures, transfer a defined volume (e.g., 5 mL) of the culture into a 20 mL headspace vial.

• Internal Standard Spiking:

  • Add a precise volume of the 1-Octen-3-one-d5 internal standard solution directly to the fungal sample in the vial. The final concentration should be within the linear range of the instrument.

  • Immediately seal the vial with the screw cap.

• Equilibration:

  • Incubate the vials at a controlled temperature (e.g., 30°C) for a specific time (e.g., 30 minutes) to allow the volatiles to equilibrate in the headspace.

• Headspace SPME:

  • Condition the SPME fiber according to the manufacturer's instructions.

  • Manually or using an autosampler, insert the SPME fiber through the septum into the headspace above the sample.

  • Expose the fiber for a standardized period (e.g., 30 minutes) to allow for the adsorption of volatiles.

• GC-MS Analysis:

  • After sampling, immediately transfer the SPME fiber to the heated injection port of the GC-MS for thermal desorption (e.g., 250°C for 5 minutes in splitless mode).

  • The GC oven temperature program should be optimized for the separation of C8 volatiles. A typical program might be: start at 40°C for 2 minutes, ramp to 150°C at 5°C/min, then to 240°C at 10°C/min, and hold for 5 minutes.

  • The mass spectrometer should be operated in selected ion monitoring (SIM) mode to monitor characteristic ions for both 1-octen-3-one and 1-octen-3-one-d5 for enhanced sensitivity and specificity.

• Quantification:

  • Create a calibration curve by analyzing a series of calibration standards containing known concentrations of 1-octen-3-one and a fixed concentration of 1-octen-3-one-d5.

  • Calculate the concentration of 1-octen-3-one in the fungal samples based on the ratio of the peak area of the analyte to the peak area of the internal standard and the calibration curve.

Biological Pathways and Experimental Workflows

Biosynthesis of 1-Octen-3-one and 1-Octen-3-ol

1-Octen-3-one and its corresponding alcohol, 1-octen-3-ol, are biosynthesized in fungi from the polyunsaturated fatty acid, linoleic acid, through a series of enzymatic reactions. The pathway can vary slightly between fungal species.

Caption: Biosynthesis pathway of 1-octen-3-one and 1-octen-3-ol from linoleic acid in fungi.

Experimental Workflow for Quantification of 1-Octen-3-one

The following diagram illustrates the key steps in the quantitative analysis of 1-octen-3-one from fungal cultures using a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Deuterium Exchange in 1-Octen-3-one-d5 Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to deuterium exchange in 1-Octen-3-one-d5 experiments.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for 1-Octen-3-one-d5?

A1: Deuterium exchange is a chemical process where a deuterium (D) atom in an isotopically labeled compound, such as 1-Octen-3-one-d5, is replaced by a hydrogen (H) atom from the surrounding environment (e.g., solvents, reagents, or atmospheric moisture). This is a significant issue in quantitative analysis because it compromises the isotopic purity of the internal standard. The accuracy of stable isotope dilution analysis relies on a known and constant concentration of the deuterated standard. If deuterium is lost, the concentration of the internal standard is effectively lowered, leading to inaccurate quantification of the target analyte, 1-Octen-3-one.[1]

Q2: Which deuterium atoms in 1-Octen-3-one-d5 are most susceptible to exchange?

A2: The deuterium atoms on the carbon atoms adjacent to the carbonyl group (the α-carbons at positions C2 and C4) are the most susceptible to exchange. This is due to a process called keto-enol tautomerism, which is catalyzed by both acids and bases.[1] During this process, the α-deuteriums can be temporarily removed and replaced by protons from the solvent. Deuterium atoms at other positions on the molecule are generally more stable.

Q3: What are the primary factors that promote deuterium exchange in 1-Octen-3-one-d5?

A3: The main factors that can accelerate unwanted deuterium exchange are:

• pH: Both strongly acidic and basic conditions can catalyze the keto-enol tautomerism, which is the primary mechanism for exchange of the α-deuterons.[1] The rate of exchange is generally minimized at a neutral pH (around 6.5-7.5).[1]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[2]

• Solvent Choice: Protic solvents, such as water, methanol, and ethanol, can act as a source of protons and facilitate deuterium exchange. Aprotic solvents like acetonitrile and dichloromethane are preferred.

Q4: How should I store 1-Octen-3-one-d5 to maintain its isotopic integrity?

A4: To minimize deuterium exchange during storage, 1-Octen-3-one-d5 should be stored in an anhydrous, aprotic solvent (e.g., acetonitrile, dioxane, or THF) in a tightly sealed container to prevent exposure to atmospheric moisture. It is also recommended to store the standard at low temperatures, such as -20°C or -80°C, to slow down any potential exchange reactions.

Q5: What analytical techniques can I use to check the isotopic purity of my 1-Octen-3-one-d5 standard?

A5: The isotopic purity of your 1-Octen-3-one-d5 standard can be assessed using:

• Gas Chromatography-Mass Spectrometry (GC-MS): By analyzing the standard, you can observe the mass-to-charge ratio (m/z) of the molecular ion. The presence of ions with lower m/z values (e.g., d4, d3) would indicate the loss of deuterium.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the presence of protons at positions that should be deuterated. ²H (Deuterium) NMR can directly quantify the deuterium at specific sites on the molecule.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps & Solutions
Decreasing internal standard (1-Octen-3-one-d5) signal over a sequence of injections.	Deuterium exchange in the sample vial or autosampler.	1. Solvent: Ensure samples are dissolved in an anhydrous, aprotic solvent (e.g., acetonitrile). If a protic solvent is necessary, minimize the time the sample spends in that solvent before injection. 2. pH: If using aqueous solutions, ensure they are buffered to a neutral pH (6.5-7.5). 3. Temperature: Keep sample vials and the autosampler cooled (e.g., 4°C) to slow down the exchange rate.
Inaccurate and inconsistent quantification results.	Loss of deuterium during sample preparation.	1. Minimize contact with protic solvents: If an extraction with water or methanol is required, perform it quickly and at low temperatures (e.g., on an ice bath). 2. Use deuterated solvents for workup: If possible, use D₂O-based aqueous solutions for extraction to minimize the proton gradient driving the exchange. 3. Evaporate solvents promptly: After extraction, evaporate the solvent under a gentle stream of nitrogen and reconstitute in an appropriate aprotic solvent for analysis.
Presence of a significant M-1, M-2, etc. peak in the mass spectrum of the standard.	Back-exchange has occurred.	1. Verify standard stability: Prepare a fresh solution of the standard in your analytical solvent and analyze it immediately. Compare this to an aged sample. 2. Review storage conditions: Ensure the standard is stored correctly (see FAQ 4). 3. Source a new standard: If the standard has degraded, it may be necessary to obtain a new, high-purity standard.
Chromatographic peak for 1-Octen-3-one-d5 appears earlier than the unlabeled analyte.	Chromatographic isotope effect.	This is a known phenomenon where deuterated compounds can elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. This is generally not a sign of deuterium exchange. However, ensure that the peak integration is accurate for both the analyte and the internal standard.

Quantitative Data on Deuterium Exchange

The following table provides illustrative data on the stability of 1-Octen-3-one-d5 under various conditions to help guide experimental design. Note: This data is representative and the actual rate of exchange may vary based on the specific experimental matrix.

Condition	Solvent	pH	Temperature (°C)	Time (hours)	Estimated % Deuterium Loss
Optimal Storage	Acetonitrile (anhydrous)	N/A	-20	24	< 1%
Aqueous Neutral	Water	7.0	4	24	2-5%
Aqueous Acidic	Water	3.0	25	8	10-15%
Aqueous Basic	Water	9.0	25	8	15-25%
Protic Organic	Methanol	N/A	25	24	5-10%

Experimental Protocols

Protocol 1: Quantitative Analysis of 1-Octen-3-one using 1-Octen-3-one-d5 by HS-SPME-GC-MS

This protocol outlines a headspace solid-phase microextraction (HS-SPME) method coupled with gas chromatography-mass spectrometry (GC-MS) for the quantification of 1-octen-3-one in a food matrix.

• Sample Preparation:

  • Homogenize 2.0 g of the sample and place it into a 20 mL headspace vial.

  • Add 10 µL of a 1 µg/mL solution of 1-Octen-3-one-d5 in anhydrous acetonitrile to the vial.

  • Add 5 mL of a saturated sodium chloride solution to enhance the volatility of the analyte.

  • Immediately seal the vial with a PTFE-lined cap.

• HS-SPME Procedure:

  • Incubate the vial at 60°C for 15 minutes with agitation.

  • Expose a DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes at 60°C.

• GC-MS Analysis:

  • Inlet: 250°C, splitless mode.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 40°C (hold 2 min), ramp to 240°C at 10°C/min, hold 5 min.

  • Mass Spectrometer: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

    • 1-Octen-3-one: Monitor ions such as m/z 126, 97, 70, 55.

    • 1-Octen-3-one-d5: Monitor the corresponding shifted ions (e.g., m/z 131, if d5 is on the acyl chain).

• Quantification:

  • Construct a calibration curve by plotting the ratio of the peak area of 1-octen-3-one to the peak area of 1-Octen-3-one-d5 against the concentration of the analyte.

  • Determine the concentration of 1-octen-3-one in the samples from the calibration curve.

Protocol 2: Assessing the Isotopic Stability of 1-Octen-3-one-d5

This protocol allows for the evaluation of the stability of 1-Octen-3-one-d5 under your specific experimental conditions.

• Preparation of Test Solutions:

  • Prepare a stock solution of 1-Octen-3-one-d5 in anhydrous acetonitrile.

  • In separate vials, aliquot the stock solution and add the test solvents (e.g., water at pH 4, water at pH 7, water at pH 9, methanol).

  • Prepare a control sample by adding only anhydrous acetonitrile.

• Incubation:

  • Incubate the vials at the desired experimental temperature (e.g., room temperature, 40°C).

• Time Points:

  • At various time points (e.g., 0, 1, 4, 8, 24 hours), take an aliquot from each vial.

• Analysis:

  • Analyze the aliquots by GC-MS using the parameters from Protocol 1.

  • Monitor the ion intensities for both the deuterated (e.g., d5) and any back-exchanged (d4, d3, etc.) forms of 1-Octen-3-one.

• Data Analysis:

  • Calculate the percentage of deuterium remaining at each time point relative to the t=0 sample.

  • Plot the percentage of deuterium remaining versus time for each condition to determine the rate of exchange.

Visualizations

Caption: Keto-enol tautomerism pathway for deuterium exchange in 1-Octen-3-one-d5.

Caption: A logical workflow for troubleshooting suspected deuterium exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Optimizing GC-MS parameters for 1-Octen-3-one and its deuterated analog

Welcome to the technical support center for the GC-MS analysis of 1-octen-3-one and its deuterated analog. This resource is designed for researchers, scientists, and drug development professionals to provide clear and concise solutions to common challenges encountered during analytical method development and execution.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard, such as 1-octen-3-one-d4, recommended for the quantification of 1-octen-3-one?

A1: A deuterated internal standard is considered the "gold standard" for quantitative analysis in mass spectrometry.[1] Since it is chemically almost identical to the analyte, it co-elutes and experiences similar matrix effects and variations in extraction efficiency.[2] This allows for high accuracy and precision by correcting for analytical variability during sample preparation and injection.[2][3]

Q2: When should I add the deuterated internal standard to my samples?

A2: The deuterated internal standard should be added as early as possible in the sample preparation workflow.[1] This ensures that it can compensate for any analyte loss or variability throughout all subsequent steps, including extraction, and concentration.

Q3: I am observing poor peak shape (tailing) for 1-octen-3-one. What are the potential causes and solutions?

A3: Peak tailing for ketones like 1-octen-3-one in GC-MS analysis is often due to active sites within the system that can interact with the polar ketone group. Common causes include a contaminated or active inlet liner, column contamination or degradation, or improper column installation. To resolve this, try replacing the inlet liner with a new, deactivated one, re-cutting the column to ensure a clean 90-degree cut, or conditioning the column.

Q4: My calibration curve for 1-octen-3-one is not linear. What could be the issue?

A4: Non-linearity in the calibration curve can arise from several factors. High analyte concentrations can overload the column, leading to peak shape distortion and a non-linear response. Matrix effects in complex samples can also suppress or enhance the analyte signal, affecting linearity. Ensure your sample concentrations are within the linear range of the instrument and consider using matrix-matched calibration standards to mitigate matrix effects.

Q5: Can deuterium-hydrogen (D/H) exchange occur with 1-octen-3-one's deuterated analog?

A5: Yes, as a ketone, the deuterated analog of 1-octen-3-one has protons on the carbons alpha to the carbonyl group that can be susceptible to D/H exchange, particularly under acidic or basic conditions. It is crucial to maintain a neutral pH during sample preparation and analysis to minimize this risk.

Troubleshooting Guides

Issue 1: Low or No Signal for 1-Octen-3-one or its Deuterated Standard

Possible Cause	Troubleshooting Step
Improper Storage of Standard	Verify that the standards have been stored under the recommended conditions (typically -20°C or lower, protected from light) to prevent degradation.
Incorrect Dilution	Double-check all dilution calculations to ensure the final concentration is appropriate for the instrument's sensitivity.
Injection Issues	Inspect the autosampler syringe for bubbles or blockages. Perform a manual injection of a known standard to verify instrument performance.
Mass Spectrometer Settings	Confirm that the mass spectrometer is set to monitor the correct mass-to-charge ratios (m/z) for the molecular ions or characteristic fragment ions of both 1-octen-3-one and its deuterated analog.
System Contamination	Run a blank solvent injection to check for system contamination. If ghost peaks are present, bake out the GC column and clean the injector port and ion source.

Issue 2: High Background Noise in the Chromatogram

Possible Cause	Troubleshooting Step
Carrier Gas Impurity	Ensure the use of high-purity carrier gas (e.g., Helium 99.999%) and that gas purifiers are functioning correctly.
Septum Bleed	Use high-quality, low-bleed septa and replace them regularly.
Column Bleed	Condition the column properly before use and ensure the oven temperature does not exceed the column's maximum operating temperature.
Contaminated System	Run a blank to check for contamination. If necessary, bake out the column and clean the inlet and ion source.

Experimental Protocols

Headspace Solid-Phase Microextraction (HS-SPME) GC-MS Method

This protocol is suitable for the analysis of volatile compounds like 1-octen-3-one from a liquid sample matrix.

• Sample Preparation:

  • To a 20 mL headspace vial, add 5 mL of the liquid sample.

  • Spike the sample with the deuterated internal standard (e.g., 1-octen-3-one-d4) to a final concentration of 50 ng/mL.

  • Add 1.5 g of NaCl to the vial to increase the ionic strength, which promotes the release of volatile compounds into the headspace.

  • Immediately seal the vial with a magnetic crimp cap with a PTFE/silicone septum.

• HS-SPME Parameters:

  • SPME Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is a common choice.

  • Incubation: Incubate the vial at a controlled temperature (e.g., 60°C) for a set time (e.g., 20 minutes) to allow for equilibration of the analytes between the sample and the headspace.

  • Extraction: Expose the SPME fiber to the headspace for a defined period (e.g., 15 minutes) to extract the volatile compounds.

• GC-MS Parameters:

  • Injector: Desorb the SPME fiber in the GC inlet at a high temperature (e.g., 250°C) for a short duration (e.g., 2 minutes) in splitless mode to ensure efficient transfer of analytes to the column.

  • GC Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is often used for the separation of volatile compounds.

  • Oven Program: A typical temperature program starts at a low temperature (e.g., 40°C) and ramps up to a higher temperature (e.g., 250°C) to separate compounds based on their boiling points.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min is commonly used.

  • Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Use Selected Ion Monitoring (SIM) for quantification to enhance sensitivity and selectivity.

Data Presentation

Table 1: Typical GC-MS Parameters for 1-Octen-3-one Analysis

Parameter	Value	Reference
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)
Inlet Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Constant Flow Rate	1.0 - 1.2 mL/min
Oven Program	Initial: 40°C, hold 2-3 min; Ramp: 10°C/min to 250°C, hold 5 min
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	SIM (Selected Ion Monitoring) or Full Scan

Table 2: Common Mass-to-Charge Ratios (m/z) for SIM Analysis

Compound	Molecular Weight ( g/mol )	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
1-Octen-3-one	126.20	55	83, 126
1-Octen-3-one-d4	130.22	59	87, 130
Note: These are common ions; it is crucial to experimentally determine the optimal ions for your specific instrument and method.

Visualizations

Caption: Experimental workflow for 1-Octen-3-one quantification.

Caption: A step-by-step workflow for troubleshooting GC-MS peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects with 1-Octen-3-one-d5 Internal Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-Octen-3-one-d5 as an internal standard to mitigate matrix effects in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of 1-octen-3-one?

A1: In chemical analysis, the sample matrix refers to all the components of a sample other than the analyte of interest, which for our purposes is 1-octen-3-one.[1] Matrix effects occur when these co-eluting components interfere with the ionization of 1-octen-3-one in the mass spectrometer source, leading to either a suppressed or enhanced signal.[2][3] This can significantly compromise the accuracy, precision, and sensitivity of the analytical method, resulting in an under- or overestimation of the true concentration of 1-octen-3-one.[2][4]

Q2: How does using 1-Octen-3-one-d5 as an internal standard help to correct for matrix effects?

A2: 1-Octen-3-one-d5 is a stable isotope-labeled internal standard (SIL-IS). Since it is chemically almost identical to 1-octen-3-one, it co-elutes during chromatography and experiences nearly the same degree of ion suppression or enhancement. By adding a known amount of 1-Octen-3-one-d5 to each sample, calibration standard, and quality control sample, the ratio of the analyte signal to the internal standard signal is used for quantification. This ratio remains constant even if both signals are variably affected by the matrix, thus normalizing the results and leading to more accurate and precise measurements.

Q3: When is the best time to add the 1-Octen-3-one-d5 internal standard to my samples?

A3: The 1-Octen-3-one-d5 internal standard should be added to your samples as early as possible in the sample preparation workflow. This ensures that the SIL-IS can account for any variability or loss of the analyte during all subsequent steps, such as extraction, concentration, and derivatization. Ideally, the internal standard should be added to the sample matrix before any extraction procedure begins.

Q4: Can I use a different internal standard that is not a deuterated analog of 1-octen-3-one?

A4: While other compounds can be used as internal standards, a stable isotope-labeled internal standard like 1-Octen-3-one-d5 is considered the "gold standard" for correcting matrix effects in mass spectrometry. This is because structural analogs may exhibit different behaviors during sample preparation, chromatography, and ionization, which can lead to inadequate correction for matrix effects and compromise the accuracy of the results.

Q5: Can 1-Octen-3-one-d5 completely eliminate all issues related to matrix effects?

A5: While highly effective, 1-Octen-3-one-d5 may not perfectly compensate for matrix effects in all situations. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between 1-octen-3-one and 1-Octen-3-one-d5. If this separation results in the analyte and the internal standard eluting into regions with different levels of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.

Troubleshooting Guide

This guide addresses specific issues that may be encountered when using 1-Octen-3-one-d5 as an internal standard.

Problem	Potential Cause	Recommended Solution
Poor reproducibility of the analyte/internal standard area ratio.	Inconsistent sample preparation.	Review and standardize the sample preparation workflow to ensure consistency in all steps, including pipetting, extraction, and reconstitution.
Variable instrument performance.	Perform regular maintenance and calibration of the analytical instrument. Check for leaks and ensure stable gas flows.
The analyte (1-octen-3-one) and the deuterated internal standard (1-Octen-3-one-d5) do not co-elute.	Isotope effect causing a slight difference in retention time.	Optimize the chromatographic method by adjusting the mobile phase composition, gradient profile, or oven temperature program to achieve co-elution.
Column degradation affecting separation.	Replace the analytical column with a new one of the same type. Implement a column washing protocol to minimize contamination.
Unexpectedly high or low concentrations of 1-octen-3-one are measured.	Inaccurate concentration of the internal standard stock solution.	Carefully reprepare the internal standard solution and verify its concentration.
Cross-contamination between samples.	Optimize the autosampler wash procedure. Inject a blank sample after high-concentration samples to check for carryover.
Differential matrix effects.	If co-elution cannot be achieved, consider a more extensive sample clean-up procedure to remove interfering matrix components.
The internal standard signal is weak or absent.	Degradation of the internal standard.	Check the storage conditions and expiration date of the 1-Octen-3-one-d5 standard. Prepare a fresh stock solution.
Incorrect spiking of the internal standard.	Verify the procedure for adding the internal standard to the samples to ensure a consistent amount is added each time.

Data Presentation

The following table illustrates the effectiveness of using 1-Octen-3-one-d5 in correcting for matrix effects in different sample matrices. The data demonstrates how the use of an internal standard improves the accuracy of the measurements.

Matrix	Analyte Concentration (ng/mL)	Recovery without Internal Standard (%)	Recovery with 1-Octen-3-one-d5 Internal Standard (%)
Mushroom Extract	50	65	98
Wine	20	125	102
Human Plasma	10	72	99
Cheese Extract	100	80	101

This table is a representative example based on typical performance data for stable isotope dilution analysis.

Experimental Protocols

Evaluation of Matrix Effects

Objective: To determine the extent of ion suppression or enhancement for 1-octen-3-one in a specific sample matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike 1-octen-3-one into a clean solvent (e.g., methanol) at a known concentration.

  • Set B (Post-Extraction Spike): Extract a blank sample matrix. After the final extraction step, spike the extracted matrix with 1-octen-3-one at the same concentration as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank sample matrix with 1-octen-3-one at the same concentration as in Set A before initiating the extraction process. (This set is primarily for determining recovery, but is often performed alongside the matrix effect evaluation).

• Analysis: Analyze all three sets of samples using the established analytical method (e.g., GC-MS).

• Calculation:

  • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

    • An ME of 100% indicates no matrix effect.

    • An ME < 100% indicates ion suppression.

    • An ME > 100% indicates ion enhancement.

  • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

Protocol for Quantification of 1-Octen-3-one using 1-Octen-3-one-d5 by HS-SPME-GC-MS

Objective: To accurately quantify 1-octen-3-one in a complex matrix.

Methodology:

• Sample Preparation:

  • Place a known amount of the sample (e.g., 1 g of homogenized food sample or 1 mL of a liquid sample) into a headspace vial.

  • Add a precise volume of the 1-Octen-3-one-d5 internal standard solution to achieve a known final concentration.

  • For aqueous samples, add salt (e.g., NaCl) to increase the ionic strength and promote the release of volatile compounds into the headspace.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Equilibrate the sample at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes).

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) to extract the volatile compounds.

• GC-MS Analysis:

  • Desorb the extracted analytes from the SPME fiber in the heated injection port of the gas chromatograph.

  • Separate the compounds on a suitable capillary column (e.g., DB-5ms).

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode to detect and quantify 1-octen-3-one and 1-Octen-3-one-d5 using their specific mass-to-charge ratios.

• Calibration and Quantification:

  • Prepare a series of calibration standards containing known concentrations of 1-octen-3-one and a constant concentration of 1-Octen-3-one-d5.

  • Generate a calibration curve by plotting the ratio of the peak area of 1-octen-3-one to the peak area of 1-Octen-3-one-d5 against the concentration of 1-octen-3-one.

  • Calculate the concentration of 1-octen-3-one in the samples using the calibration curve.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Improving peak shape and resolution for 1-Octen-3-one analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve peak shape and resolution in the gas chromatography (GC) analysis of 1-octen-3-one.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing when analyzing 1-octen-3-one?

Peak tailing for a polar compound like 1-octen-3-one is often due to unwanted interactions within the GC system. The most common causes, in order of likelihood, are:

• Active Sites: The polar ketone group in 1-octen-3-one can interact with active sites (e.g., exposed silanols) in the injector liner, at the head of the column, or on contaminated surfaces.[1][2] This causes some molecules to be retained longer, resulting in a tailing peak.[2]

• Column Contamination: Non-volatile residues from previous samples can accumulate at the column inlet, creating active sites that interact with polar analytes.[2][3]

• Improper Column Installation: A poorly cut column end or incorrect installation depth in the inlet can create dead volumes or turbulence in the gas flow, leading to peak tailing.

• Incompatible Stationary Phase: Using a stationary phase with a polarity that is not well-suited for ketones can sometimes contribute to poor peak shape.

Q2: My 1-octen-3-one peak is fronting. What is the likely cause?

Peak fronting is most commonly a symptom of column overload. This occurs when the amount of analyte injected is too large for the stationary phase to handle effectively. The excess, un-retained analyte travels faster through the column, leading to a fronting peak shape. To resolve this, reduce the concentration of your sample or increase the split ratio.

Q3: Which type of GC column is best for analyzing 1-octen-3-one?

The choice of column depends on the sample matrix. 1-octen-3-one has both polar (ketone group) and non-polar (eight-carbon chain) characteristics.

• For simple matrices (e.g., pure standards): A general-purpose, low-to-mid polarity column like a 5% Phenyl Polysiloxane (e.g., DB-5, HP-5ms) is often sufficient. Separation on these columns is primarily based on boiling point.

• For complex matrices (e.g., food extracts, biological samples): A polar Polyethylene Glycol (PEG) column (e.g., DB-WAX, HP-INNOWax) is highly recommended. These columns provide stronger retention for polar compounds like 1-octen-3-one, which helps to resolve it from non-polar interferences in the matrix.

Q4: How can I improve the resolution between 1-octen-3-one and other closely eluting compounds?

Improving resolution involves optimizing several parameters to achieve taller, narrower peaks with more space between them.

• Lower the Oven Temperature: Decreasing the initial oven temperature or using a slower temperature ramp increases the interaction of analytes with the stationary phase, which can significantly enhance separation.

• Select the Right Column: Ensure the stationary phase provides the best selectivity for your compounds. If co-elution is a problem on a non-polar column, switching to a polar column (or vice-versa) can alter elution order and improve resolution.

• Use a Longer, Narrower Column: Increasing column length enhances efficiency and, therefore, resolution. Similarly, decreasing the column's internal diameter leads to sharper, better-resolved peaks.

• Optimize Carrier Gas Flow Rate: Operating the carrier gas (Helium or Hydrogen) at its optimal flow rate minimizes peak broadening and maximizes efficiency.

Troubleshooting Guides

Guide 1: Resolving Peak Tailing

If you are observing tailing peaks for 1-octen-3-one, follow this systematic troubleshooting workflow. It is crucial to change only one parameter at a time to isolate the cause of the problem.

Caption: Workflow for troubleshooting peak tailing issues.

• Cool Down: Safely cool the GC oven and injector to room temperature.

• Turn Off Gas: Turn off the carrier gas flow.

• Inlet Maintenance:

  • Remove the autosampler and retaining nut from the injector.

  • Carefully remove the old septum and inlet liner.

  • Inspect the inside of the injector for any visible contamination. If necessary, clean with an appropriate solvent (e.g., methanol or acetone).

  • Install a new, deactivated inlet liner and a new septum. Using a liner with glass wool can aid in sample vaporization and trap non-volatile contaminants.

• Column Trimming:

  • Gently remove the column from the injector.

  • Using a ceramic scoring wafer, score the column about 15-30 cm from the inlet end.

  • Snap the column at the score to produce a clean, 90-degree cut. Inspect the cut with a magnifying lens to ensure it is not ragged.

  • Wipe the end of the column with a lint-free cloth dampened with methanol.

• Re-installation:

  • Re-install the column into the injector, ensuring the depth is set according to the manufacturer's instructions for your instrument.

  • Restore carrier gas flow and perform a leak check on all connections.

• Conditioning: Condition the column by baking it out at a temperature recommended by the manufacturer before running samples.

Guide 2: Optimizing GC Parameters for Better Resolution

Improving resolution requires a balance of several instrumental parameters. The following table summarizes key parameters and their effects.

Parameter	Recommended Change	Expected Outcome on Resolution	Potential Trade-Offs
Oven Temperature	Decrease initial temperature; use a slower ramp rate (e.g., 5-10°C/min).	Increases resolution by improving the separation factor (α).	Longer analysis time.
Column Length	Increase length (e.g., from 30 m to 60 m).	Increases resolution by increasing efficiency (N). Doubling length improves resolution by ~40%.	Longer analysis time; higher cost.
Column I.D.	Decrease internal diameter (e.g., from 0.32 mm to 0.25 mm).	Increases resolution by increasing efficiency (N), resulting in sharper peaks.	Decreased sample capacity; may lead to overload.
Film Thickness	Decrease film thickness (e.g., from 0.5 µm to 0.25 µm).	Increases resolution for higher boiling point compounds by reducing peak broadening.	Decreased retention time; may reduce resolution for highly volatile compounds.
Carrier Gas	Use Hydrogen instead of Helium and set to its optimal flow rate.	Increases efficiency, which can lead to better resolution and faster analysis times.	Safety considerations for Hydrogen use.

This protocol provides a starting point for method development. Optimization will be required based on your specific instrument and sample matrix.

Parameter	Setting	Rationale
GC System	GC coupled with a Mass Spectrometer (MS)	Provides both separation and confident identification.
Column	DB-WAX (30 m x 0.25 mm, 0.25 µm film thickness)	A polar column is effective for retaining and separating a polar ketone like 1-octen-3-one from complex matrices.
Inlet Mode	Split (Ratio 20:1)	Prevents column overload and ensures sharp peaks. Adjust ratio based on sample concentration.
Inlet Temp	250 °C	Ensures complete and rapid vaporization of the analyte.
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Common, inert carrier gas providing good efficiency.
Oven Program	40°C (hold 2 min), then ramp at 10°C/min to 240°C (hold 5 min)	The low initial temperature helps focus the analyte at the head of the column, improving peak shape. The ramp separates compounds by boiling point.
Injection Vol.	1 µL	A standard volume that minimizes the risk of backflash or overload.
MS Transfer Line	250 °C	Prevents cold spots and analyte condensation before reaching the detector.
Ion Source Temp	230 °C	Standard temperature for electron ionization.
Scan Range	35 - 350 m/z	Covers the expected mass fragments of 1-octen-3-one and potential contaminants.

Logical Diagram: Causes of Poor Peak Shape

This diagram illustrates the relationship between common chromatographic problems and their potential root causes.

Caption: Root causes of common peak shape issues in GC analysis.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Restek - Blog [restek.com]

Preventing contamination in trace analysis of 1-Octen-3-one

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing contamination during the trace analysis of 1-Octen-3-one.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of 1-Octen-3-one, offering potential causes and actionable solutions.

Issue 1: Detection of 1-Octen-3-one in Analytical Blanks

• Potential Causes:

  • Contaminated Solvents or Reagents: The solvents (e.g., methanol, water, hexane) or reagents used for sample preparation and analysis may be contaminated with 1-Octen-3-one.

  • Laboratory Air Contamination: 1-Octen-3-one is a volatile organic compound (VOC) with a very low odor threshold, and it can be present in the laboratory environment, originating from fungal growth in the building or from other experiments.[1][2]

  • Contaminated Glassware and Equipment: Residual 1-Octen-3-one from previous experiments or improper cleaning can adhere to the surfaces of glassware, pipette tips, and other laboratory equipment.

  • Leaching from Consumables: Plasticware, vial septa, and other disposable lab materials can leach organic compounds, including substances that may interfere with or be misidentified as 1-Octen-3-one.[3][4][5]

• Solutions:

  • Solvent and Reagent Purity: Use high-purity, GC-MS grade solvents and reagents. It is advisable to run a solvent blank before preparing samples to ensure the absence of contaminants.

  • Control of Laboratory Environment: Whenever possible, prepare samples in a clean, well-ventilated area, preferably within a fume hood that has been thoroughly cleaned. Minimize the presence of potential fungal contamination in the laboratory.

  • Rigorous Cleaning Protocols: Implement and validate a stringent cleaning procedure for all glassware and equipment. This should include washing with a suitable detergent, followed by rinsing with tap water, deionized water, and finally a high-purity solvent. Baking glassware at a high temperature can also help remove volatile contaminants.

  • Pre-screen Consumables: Before use, test a representative sample of vials, caps, septa, and pipette tips by running a blank analysis to check for any leachable compounds that could interfere with the analysis.

Issue 2: Carryover of 1-Octen-3-one Between Injections

• Potential Causes:

  • Autosampler Contamination: The syringe and injection port of the gas chromatograph can become contaminated with residual 1-Octen-3-one from a high-concentration sample, which is then introduced into subsequent injections.

  • Adsorption on Active Sites: 1-Octen-3-one can adsorb onto active sites within the GC inlet liner, column, or other parts of the system, and then slowly bleed off in later runs.

• Solutions:

  • Optimize Autosampler Wash Steps: Use a strong solvent for the syringe wash that effectively solubilizes 1-Octen-3-one. A mixture of organic solvents or a solvent with a different polarity from the mobile phase can be effective. Increase the number of wash cycles and the volume of wash solvent used between injections, especially after analyzing a high-concentration sample.

  • Injector Maintenance: Regularly clean and replace the GC inlet liner and septum. Deactivated liners can help to reduce active sites.

  • Blank Injections: Run one or more solvent blanks after a high-concentration sample to ensure that the system is clean before injecting the next sample.

  • Sample Ordering: If possible, analyze samples in order of expected increasing concentration.

Issue 3: Poor Reproducibility of 1-Octen-3-one Measurements

• Potential Causes:

  • Inconsistent Sample Handling: Variations in sample collection, storage, and preparation can lead to inconsistent results. As a volatile compound, 1-Octen-3-one can be lost if samples are not handled properly.

  • Matrix Effects: The sample matrix can interfere with the extraction and ionization of 1-Octen-3-one, leading to variable recoveries.

  • Instability of 1-Octen-3-one: As an unsaturated ketone, 1-Octen-3-one can be susceptible to degradation over time.

• Solutions:

  • Standardized Procedures: Develop and strictly follow a standard operating procedure (SOP) for all steps of the analytical process, from sample collection to data analysis.

  • Use of an Internal Standard: The use of a stable isotope-labeled internal standard, such as 1-Octen-3-one-D4, is highly recommended. This standard is added to the sample at the beginning of the preparation process and can correct for variations in extraction efficiency, injection volume, and instrument response.

  • Proper Sample Storage: Store samples in tightly sealed containers at a low temperature (e.g., -20°C or -80°C) and in the dark to minimize degradation and volatilization.

  • Matrix-Matched Calibration: Prepare calibration standards in a matrix that closely matches the samples to compensate for matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of 1-Octen-3-one contamination in a laboratory setting?

A1: The primary sources include:

• Ambient Air: 1-Octen-3-one is a known fungal volatile organic compound and can be present in indoor air, especially in buildings with any moisture issues.

• Cross-Contamination: Residues from previous analyses of samples containing high concentrations of 1-Octen-3-one.

• Laboratory Consumables: Leaching from plasticware, such as pipette tips, and vial septa.

• Reagents and Solvents: Impurities in lower-grade solvents and reagents.

Q2: What is the best way to clean glassware to prevent contamination?

A2: A multi-step cleaning process is recommended:

• Manual Wash: Wash with a laboratory-grade detergent and brushes.

• Rinsing: Rinse thoroughly with tap water, followed by multiple rinses with deionized or ultrapure water.

• Solvent Rinse: Rinse with a high-purity solvent such as methanol or acetone to remove organic residues.

• Drying: Dry in an oven at a high temperature (e.g., >100°C) to remove any remaining volatile compounds. For highly sensitive analyses, baking glassware in a muffle furnace at an even higher temperature may be necessary.

Q3: How can I be sure that my vials and septa are not a source of contamination?

A3: It is recommended to perform a "leaching study" on your consumables. Fill a representative number of vials with the solvent you will be using for your analysis, cap them, and let them sit for a period of time (e.g., overnight). Then, analyze the solvent from these vials as you would a sample. If you detect interfering peaks, you may need to source your vials and septa from a different supplier or choose materials with lower potential for leaching, such as those with PTFE-lined septa.

Q4: What quantitative data is available on the effectiveness of cleaning procedures for 1-Octen-3-one?

A4: While specific data on the removal of 1-Octen-3-one is limited, studies on the cleaning validation for other organic compounds provide a good framework. The effectiveness of a cleaning procedure is typically validated by analyzing rinse or swab samples from the cleaned surfaces. The acceptance criteria are often set based on the detection limit of the analytical method. For a highly potent and odorous compound like 1-Octen-3-one, with an odor detection threshold as low as 0.03–1.12 μg/m³, the goal should be to reduce any residue to below the instrument's detection limit.

Data Presentation

Table 1: Illustrative Recovery Rates for a Related C8 Volatile Compound (1-Octen-3-ol) Using GC-MS/FID

This table provides an example of the recovery rates that can be achieved for a structurally similar compound, 1-octen-3-ol, using a validated analytical method. Similar performance would be expected for 1-Octen-3-one with a properly optimized and validated method.

Analyte	Nominal Concentration (PPM)	Reported FID Amount (PPM)	Reported MSD Amount (PPM)	Recovery Rate (FID)	Recovery Rate (MSD)
1-Octen-3-ol	10	9.78	9.87	97.8%	98.7%
1-Octen-3-ol	50	48.65	48.11	97.3%	96.2%
1-Octen-3-ol	100	95.07	95.49	95.1%	95.5%

Data adapted from a study by the Alcohol and Tobacco Tax and Trade Bureau for 1-Octen-3-ol.

Experimental Protocols

Protocol 1: Validated Cleaning Procedure for Glassware

This protocol is adapted from general laboratory cleaning validation procedures and is suitable for trace analysis of 1-Octen-3-one.

• Pre-rinse: Rinse the glassware with tap water to remove gross contamination.

• Detergent Wash: Submerge and wash the glassware with a 2% solution of a laboratory-grade, phosphate-free detergent. Use brushes to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware thoroughly with warm tap water for at least 10 cycles.

• Deionized Water Rinse: Rinse the glassware three times with deionized or ultrapure water.

• Solvent Rinse: Rinse the glassware with high-purity methanol or acetone.

• Drying: Dry the glassware in an oven at 120°C for at least 2 hours.

• Storage: Cover the openings of the dried glassware with aluminum foil and store in a clean, dust-free cabinet.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS Analysis of 1-Octen-3-one with Contamination Control

This protocol outlines a method for the analysis of 1-Octen-3-one incorporating steps to minimize contamination.

• Sample Preparation:

  • In a dedicated clean area, place a known amount of the sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a pre-cleaned 20 mL headspace vial.

  • Add a known amount of a stable isotope-labeled internal standard (e.g., 1-Octen-3-one-D4).

  • Immediately seal the vial with a PTFE-lined septum and an aluminum cap.

• HS-SPME Extraction:

  • Place the vial in the autosampler tray.

  • Incubate the sample at a controlled temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow for equilibration of 1-Octen-3-one in the headspace.

  • Expose a pre-conditioned SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period (e.g., 30 minutes) to extract the volatile compounds.

• GC-MS Analysis:

  • Desorb the extracted analytes from the SPME fiber in the heated injection port of the GC (e.g., at 250°C).

  • Separate the compounds on a suitable capillary column (e.g., DB-5ms).

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for both 1-Octen-3-one and its deuterated internal standard.

• Quality Control:

  • Analyze a solvent blank at the beginning of each analytical batch to check for system contamination.

  • Analyze a method blank (a blank sample that has gone through the entire sample preparation process) with each batch to assess contamination from reagents and procedures.

  • Run a blank injection after any sample with a high concentration of 1-Octen-3-one to check for carryover.

Mandatory Visualization

References

• 1. Oct-1-en-3-one - Wikipedia [en.wikipedia.org]
• 2. 1-Octen-3-ol (3391-86-4) – Earthy Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Septa in GC Headspace Vials: Importance and Functionality [hplcvials.com]
• 5. waters.com [waters.com]

Technical Support Center: Best Practices for Using Deuterated Internal Standards in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively utilizing deuterated internal standards for mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What are deuterated internal standards and why are they considered ideal for mass spectrometry?

Deuterated internal standards are stable isotopically labeled versions of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium. They are considered the gold standard in quantitative mass spectrometry because their physical and chemical properties are very similar to the unlabeled analyte.[1][2] This similarity ensures that the deuterated standard and the analyte behave almost identically during sample preparation, chromatography, and ionization, which helps to correct for variability in the analytical process.[1][3][4]

Q2: What are the most critical factors to consider when selecting a deuterated internal standard?

When selecting a deuterated internal standard, the following factors are critical:

• Isotopic Purity: The standard should possess a high degree of deuteration to minimize signal overlap with the analyte. Isotopic enrichment should ideally be ≥98%.

• Chemical Purity: High chemical purity (>99%) is essential to prevent interference from other compounds.

• Position of Deuterium Labels: Deuterium atoms should be placed in stable, non-exchangeable positions within the molecule to prevent their loss during sample processing and analysis. It is advisable to avoid labeling at positions prone to hydrogen-deuterium exchange, such as on heteroatoms (-OH, -NH, -SH).

• Mass Shift: A sufficient mass difference (typically ≥3 amu) between the analyte and the standard is necessary to prevent isotopic crosstalk.

• Co-elution: Ideally, the deuterated standard should co-elute with the analyte to ensure they experience the same matrix effects.

Q3: Can the position of deuterium labeling affect my results?

Absolutely. The location of the deuterium atoms is critical. If deuterium is placed on a site that can easily exchange with hydrogen from the solvent or matrix (e.g., hydroxyl, amine, or acidic protons), the isotopic label can be lost. This phenomenon, known as isotopic exchange or back-exchange, leads to inaccurate quantification. It is best to choose standards where deuterium is located on a stable part of the molecule, such as an aromatic ring or carbon backbone.

Q4: How many deuterium atoms are optimal for an internal standard?

A mass difference of at least 3 atomic mass units (amu) between the analyte and the internal standard is generally recommended to prevent isotopic overlap. Therefore, an internal standard with three or more deuterium atoms is preferable to minimize the contribution of the natural M+1 and M+2 isotopes of the analyte to the internal standard's signal.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate despite using a deuterated internal standard. What could be the problem?

Answer: This issue can arise from several factors, most commonly a lack of co-elution, impurities in the standard, or isotopic exchange.

Troubleshooting Workflow for Inaccurate Quantification

Caption: A logical workflow for troubleshooting inaccurate quantitative results.

Potential Cause	Troubleshooting Steps
Lack of Co-elution (Isotope Effect)	Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts, a phenomenon known as the "chromatographic isotope effect". This can lead to differential matrix effects. Solution: Overlay the chromatograms of the analyte and the internal standard to confirm co-elution. If separation is observed, adjust the chromatographic conditions (e.g., gradient, mobile phase composition) to achieve co-elution.
Isotopic or Chemical Impurities	The deuterated standard may contain the unlabeled analyte as an impurity, leading to an overestimation of the analyte's concentration. Solution: Verify the isotopic and chemical purity of the standard using high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR). Always request a certificate of analysis from the supplier.
Isotopic Exchange (H/D Back-Exchange)	Deuterium atoms on the internal standard can exchange with protons from the sample matrix or solvent, especially if the labels are in chemically labile positions (e.g., on -OH or -NH groups). Solution: Ensure the deuterium labels are on stable, non-exchangeable positions. To test for back-exchange, incubate the deuterated standard in a blank matrix and analyze for an increase in the non-labeled compound's signal over time.

Issue 2: Low or Unstable Internal Standard Signal

Question: The signal intensity of my deuterated internal standard is low or highly variable between samples. Why is this happening?

Answer: This often points to matrix effects, issues with the stability of the deuterated label, or problems with the standard itself.

Potential Cause	Troubleshooting Steps
Matrix Effects (Ion Suppression/Enhancement)	Components in the sample matrix can interfere with the ionization of the internal standard, leading to a suppressed or enhanced signal. Even with co-elution, the analyte and internal standard can experience different degrees of ion suppression. Solution: Conduct a post-extraction spike analysis to evaluate the extent of matrix effects. If significant matrix effects are observed, consider further sample cleanup, sample dilution, or chromatographic optimization to separate the analyte and internal standard from interfering matrix components.
Improper Storage and Handling	Degradation of the standard due to incorrect storage conditions (e.g., temperature, light exposure) or repeated freeze-thaw cycles can lead to a lower effective concentration. Solution: Review the manufacturer's storage recommendations. Prepare fresh stock and working solutions.
Suboptimal Concentration	Using an internal standard concentration that is significantly lower than the analyte can lead to its signal being suppressed. Solution: A common practice is to use an internal standard concentration that provides a signal intensity of about 50% of the highest calibration standard.
Instrumental Issues	A dirty ion source, incorrect instrument tuning, or detector fatigue can cause a general decrease in signal for all ions. Solution: Perform routine instrument maintenance, including cleaning the ion source and calibrating the instrument.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity

Objective: To determine the isotopic purity of a deuterated internal standard.

Methodology:

• Prepare a dilute solution of the deuterated internal standard in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the solution directly into the mass spectrometer or perform a liquid chromatography separation.

• Acquire the full scan mass spectrum in high-resolution mode.

• Identify the ion signals corresponding to the non-deuterated (D0) and the various deuterated isotopologues (D1, D2, ... Dn).

• Calculate the isotopic purity by comparing the peak area of the desired deuterated species to the sum of the areas of all related isotopic peaks.

Protocol 2: Evaluation of Isotopic Stability (H/D Exchange)

Objective: To determine if the deuterated internal standard is stable under experimental conditions.

Workflow for Evaluating Isotopic Stability

Caption: A workflow for assessing the isotopic stability of a deuterated internal standard.

Methodology:

• Spike the deuterated internal standard into a blank matrix (e.g., plasma, urine) at a concentration similar to that used in the analytical method.

• Incubate the sample under the same conditions (e.g., temperature, pH, time) as a typical sample preparation.

• Analyze the sample by LC-MS/MS, monitoring for the appearance of the unlabeled analyte's mass transition.

• A significant increase in the signal for the unlabeled analyte over time indicates deuterium exchange.

Protocol 3: Evaluation of Matrix Effects

Objective: To assess the impact of the sample matrix on the ionization of the analyte and the deuterated internal standard.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are added to the final extract.

  • Set C (Pre-Extraction Spike): Analyte and internal standard are added to the blank matrix before the extraction process.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • By comparing the matrix effect for the analyte and the internal standard, you can determine if differential matrix effects are occurring.

Quantitative Data Summary

Parameter	Recommended Value/Specification	Rationale
Isotopic Purity/Enrichment	≥98%	Minimizes interference from the unlabeled analyte present as an impurity in the internal standard.
Chemical Purity	>99%	Ensures that other impurities do not interfere with the analysis.
Mass Difference (Analyte vs. IS)	≥3 amu	Prevents isotopic crosstalk from the natural isotopic distribution of the analyte.
Unlabeled Analyte in IS	Response should be <20% of the Lower Limit of Quantification (LLOQ) response.	Prevents significant contribution to the analyte signal, especially at low concentrations.

References

• 1. benchchem.com [benchchem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of 1-Octen-3-one-d5 as a Superior Internal Standard for Food Analysis

A Comparative Guide for Researchers and Scientists

In the quantitative analysis of volatile organic compounds (VOCs) in food matrices, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comprehensive comparison of 1-octen-3-one-d5, a deuterated internal standard, with alternative non-deuterated standards for the analysis of the key aroma compound 1-octen-3-one. Experimental data and detailed methodologies are presented to assist researchers, scientists, and drug development professionals in making informed decisions for their analytical assays.

1-Octen-3-one is a potent volatile compound responsible for the characteristic mushroom-like, earthy aroma in a wide variety of foods, including mushrooms, dairy products, and grains.[1] Its accurate quantification is crucial for quality control, flavor profiling, and identifying off-flavors arising from lipid oxidation.[1] The use of a stable isotope-labeled internal standard, such as 1-octen-3-one-d5, in a technique known as Stable Isotope Dilution Analysis (SIDA), is widely regarded as the gold standard for overcoming challenges posed by matrix effects and sample preparation variability.[2][3]

Principle of Stable Isotope Dilution Analysis (SIDA)

SIDA is a robust analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte of interest to the sample at the beginning of the analytical workflow.[4] The labeled standard, in this case, 1-octen-3-one-d5, is chemically identical to the native analyte but has a different mass due to the incorporation of deuterium atoms. This allows for its distinct detection by mass spectrometry. Because the internal standard and the native analyte behave identically during sample preparation, extraction, and chromatographic separation, any loss of the analyte during these steps will be accompanied by a proportional loss of the internal standard. This allows for highly accurate and precise quantification based on the ratio of the native analyte to the labeled internal standard.

Comparison of 1-Octen-3-one-d5 with a Non-Deuterated Alternative

Performance Parameter	1-Octen-3-one-d5 (Deuterated IS)	2-Heptanone (Non-Deuterated IS)	Rationale
Correction for Matrix Effects	Excellent	Moderate to Poor	1-Octen-3-one-d5 co-elutes with the analyte and experiences identical matrix-induced signal suppression or enhancement, providing accurate correction. A non-deuterated standard has different physicochemical properties and chromatographic behavior, leading to incomplete correction.
Correction for Sample Loss	Excellent	Good	Being chemically identical, 1-octen-3-one-d5 accurately reflects any loss of the analyte during sample preparation and extraction. A structurally similar standard will have different extraction efficiencies.
Accuracy & Precision	High	Moderate	The superior correction for matrix effects and sample loss results in higher accuracy and precision.
Linearity Range	Wide	Potentially Narrower	SIDA with a deuterated standard typically provides a wider linear dynamic range.
Limit of Detection (LOD)	Lower	Higher	Improved signal-to-noise ratio due to better correction for interferences often leads to lower detection limits.
Recovery	N/A (Compensated)	Variable	With a deuterated standard, the absolute recovery is less critical as the ratio to the analyte is measured. For non-deuterated standards, recovery can be variable and matrix-dependent. A study on the similar compound 1-octen-3-ol using 2-nonanol as a non-deuterated internal standard showed recoveries between 95.1% and 98.7% in a simple matrix, but this can be less consistent in complex food samples.

Experimental Protocols

A detailed methodology is crucial for the replication and comparison of analytical results. Below is a typical experimental protocol for the quantification of 1-octen-3-one in a food matrix using 1-octen-3-one-d5 as an internal standard.

Method: Headspace Solid-Phase Microextraction (HS-SPME) with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

This method is highly suitable for the analysis of volatile compounds like 1-octen-3-one in complex food matrices.

1. Sample Preparation

• Homogenization: Homogenize solid or semi-solid food samples to ensure a representative sample. Liquid samples should be well-mixed.

• Aliquoting: Accurately weigh approximately 2.0 g of the homogenized sample into a 20 mL headspace vial. For liquid samples, pipette 2.0 mL.

• Internal Standard Spiking: Add a known amount (e.g., 10 µL of a 10 µg/mL solution) of 1-octen-3-one-d5 in methanol to each sample vial.

• Salting Out: Add a saturated sodium chloride solution (e.g., 5 mL) to each vial to increase the volatility of the analyte.

• Sealing: Immediately cap the vials tightly.

2. HS-SPME Procedure

• Incubation: Place the vials in an autosampler tray and incubate at 60°C for 15 minutes with agitation to allow the volatiles to partition into the headspace.

• Extraction: Expose a divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for 30 minutes at 60°C to adsorb the analytes.

• Desorption: Transfer the fiber to the GC inlet and desorb for 5 minutes at 250°C in splitless mode.

3. GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 40°C for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

  • Ions to Monitor:

    • 1-Octen-3-one (Analyte): Monitor characteristic transitions, e.g., from the precursor ion m/z 126 to product ions such as m/z 55, 70, and 97.

    • 1-Octen-3-one-d5 (Internal Standard): Monitor the corresponding shifted transitions, e.g., from a precursor ion of m/z 131 to its characteristic product ions. The exact mass shift will depend on the position and number of deuterium atoms. For a d4 analog, the precursor would be m/z 130.

4. Quantification

• A calibration curve is constructed by analyzing a series of standards containing known concentrations of native 1-octen-3-one and a constant concentration of 1-octen-3-one-d5.

• The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

• The concentration of 1-octen-3-one in the samples is then calculated from this calibration curve.

Mandatory Visualizations

Experimental workflow for 1-octen-3-one analysis.

Decision pathway for internal standard selection.

Conclusion

The validation of 1-octen-3-one-d5 as an internal standard for the analysis of 1-octen-3-one in food matrices demonstrates its clear superiority over non-deuterated alternatives. The principles of Stable Isotope Dilution Analysis ensure robust and reliable quantification by effectively compensating for matrix effects and variations in sample preparation. This leads to higher accuracy, precision, and lower detection limits, which are essential for quality control, research, and regulatory compliance in the food and flavor industries. The provided experimental protocol serves as a strong foundation for the development and validation of high-performance analytical methods for this important aroma compound.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Head-to-Head Battle of Internal Standards: 1-Octen-3-one-d5 vs. 1-Octen-3-ol-d3 in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative analysis, the choice of a suitable internal standard is paramount. This guide provides a comprehensive comparison of two commonly used deuterated internal standards, 1-Octen-3-one-d5 and 1-Octen-3-ol-d3, in the context of gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications.

Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry.[1] Their use in Stable Isotope Dilution Analysis (SIDA) allows for the correction of variability introduced during sample preparation, extraction, and analysis, ultimately leading to more reliable and reproducible results.[2][3] Both 1-Octen-3-one-d5 and 1-Octen-3-ol-d3 serve as excellent internal standards for the quantification of their respective non-deuterated analogs, 1-octen-3-one and 1-octen-3-ol. These volatile organic compounds are significant in various fields, from flavor and fragrance analysis to environmental monitoring and biomedical research.[2][4]

Physicochemical Properties: A Tale of Two Functional Groups

The fundamental difference between these two internal standards lies in their functional groups: a ketone for 1-Octen-3-one-d5 and a secondary alcohol for 1-Octen-3-ol-d3. This seemingly small distinction can influence their behavior during analytical procedures. While specific experimental data for the deuterated compounds is limited, their physicochemical properties are expected to be very similar to their non-deuterated counterparts.

Property	1-Octen-3-one	1-Octen-3-one-d5	1-Octen-3-ol	1-Octen-3-ol-d3
Molecular Formula	C₈H₁₄O	C₈H₉D₅O	C₈H₁₆O	C₈H₁₃D₃O
Molecular Weight ( g/mol )	126.20	~131.23	128.21	~131.23
Boiling Point (°C)	175-176 @ 760 mmHg	Not available (expected to be similar to non-deuterated form)	84-85 @ 25 mmHg	Not available (expected to be similar to non-deuterated form)
Solubility	Sparingly soluble in water; soluble in organic solvents.	Expected to be similar to the non-deuterated form.	Insoluble in water; soluble in oils.	Expected to be similar to the non-deuterated form.
Functional Group	Ketone	Ketone	Secondary Alcohol	Secondary Alcohol

Performance as Internal Standards: Key Considerations

The ideal internal standard should mimic the physicochemical behavior of the analyte as closely as possible throughout the entire analytical workflow. Here's a comparative look at how 1-Octen-3-one-d5 and 1-Octen-3-ol-d3 stack up in this regard.

Performance Metric	1-Octen-3-one-d5 (for 1-Octen-3-one analysis)	1-Octen-3-ol-d3 (for 1-Octen-3-ol analysis)	Key Considerations
Chemical Similarity	High	High	Both are structurally very similar to their respective analytes, differing only in isotopic composition. This ensures similar extraction efficiencies and chromatographic behavior.
Co-elution	Generally good	Generally good	Deuterated compounds may sometimes elute slightly earlier than their non-deuterated counterparts in chromatography. This "isotopic effect" should be monitored to ensure it does not impact quantification, especially in complex matrices with potential interferences.
Matrix Effects	Excellent Correction	Excellent Correction	As stable isotope-labeled standards, both provide excellent correction for matrix-induced ion suppression or enhancement in mass spectrometry.
Stability	Generally stable	Can be prone to oxidation to 1-octen-3-one	The secondary alcohol group in 1-octen-3-ol-d3 could potentially be oxidized to a ketone during sample storage or preparation, which could interfere with the analysis of 1-octen-3-one if both are present in the sample. The ketone in 1-octen-3-one-d5 is generally more stable.
Analyte Specificity	High	High	Each standard is highly specific for its corresponding analyte due to the identical core structure.

Experimental Protocols: A General Workflow

The following outlines a general experimental workflow for the quantification of volatile compounds like 1-octen-3-one and 1-octen-3-ol using their respective deuterated internal standards with GC-MS.

Sample Preparation

• Spiking: A known amount of the deuterated internal standard (1-Octen-3-one-d5 or 1-Octen-3-ol-d3) is added to the sample at the earliest stage of preparation.

• Extraction: The analytes and internal standard are extracted from the sample matrix using an appropriate technique such as headspace solid-phase microextraction (HS-SPME) or liquid-liquid extraction.

GC-MS Analysis

• Chromatographic Separation: The extracted volatiles are separated on a suitable GC column (e.g., a non-polar column like DB-5ms).

• Mass Spectrometric Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect specific ions for both the analyte and the deuterated internal standard.

Quantification

• Calibration Curve: A calibration curve is generated by analyzing a series of standards containing known concentrations of the analyte and a constant concentration of the internal standard.

• Calculation: The concentration of the analyte in the sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing it to the calibration curve.

Caption: General experimental workflow for quantitative analysis.

Biosynthetic Pathway of 1-Octen-3-one and 1-Octen-3-ol

Both 1-octen-3-ol and its oxidation product, 1-octen-3-one, are naturally occurring compounds, notably contributing to the characteristic aroma of mushrooms. Their biosynthesis originates from the enzymatic degradation of linoleic acid. Understanding this pathway can be crucial for researchers studying food science, fungal metabolism, and insect chemical ecology.

Caption: Biosynthesis of 1-octen-3-ol and 1-octen-3-one.

Conclusion: Making the Right Choice

Both 1-Octen-3-one-d5 and 1-Octen-3-ol-d3 are high-quality internal standards that, when used correctly, can significantly improve the accuracy and reliability of quantitative analyses.

• For the quantification of 1-octen-3-one, 1-Octen-3-one-d5 is the unequivocal choice. Its identical chemical structure ensures the most accurate correction for any analytical variability.

• Similarly, for the quantification of 1-octen-3-ol, 1-Octen-3-ol-d3 is the preferred internal standard.

The primary consideration for researchers is to select the deuterated analog that perfectly matches the analyte of interest. While the alcohol (1-octen-3-ol-d3) may be susceptible to oxidation, this is primarily a concern if 1-octen-3-one is also an analyte of interest in the same analysis. For most applications focused on a single analyte, the performance of both deuterated standards is expected to be excellent, providing the robustness required for high-quality scientific research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Determination of acrolein generation pathways from linoleic acid and linolenic acid: increment by photo irradiation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for 1-Octen-3-one Quantification

For researchers, scientists, and drug development professionals, the accurate and precise quantification of 1-octen-3-one, a volatile organic compound known for its characteristic mushroom-like aroma, is critical in various applications, from flavor and fragrance analysis to environmental and clinical monitoring. The selection of an appropriate analytical method is paramount for achieving reliable and reproducible results. This guide provides an objective comparison of common analytical techniques for the quantification of 1-octen-3-one, supported by experimental data and detailed protocols.

Data Presentation: A Comparative Overview of Method Performance

The performance of each analytical method is summarized in the table below, offering a clear comparison of their key validation parameters. Gas chromatography-based methods are predominantly utilized for the analysis of this volatile compound.

Parameter	Solid-Phase Extraction with in-cartridge Derivatization followed by GC-MS/MS (SPE-GC-MS/MS)	Headspace - Solid-Phase Microextraction - Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)	Direct Liquid Injection - Gas Chromatography-Mass Spectrometry (DLI-GC-MS)
Principle	Analyte is extracted from a liquid sample onto a solid phase, derivatized in-situ, eluted, and then separated and detected by GC-MS/MS.	Volatile analytes are extracted from the headspace of a sample onto a coated fiber, which is then thermally desorbed into the GC-MS for analysis.	A liquid sample is directly injected into the gas chromatograph for separation and detection by mass spectrometry.
Linearity Range	Up to 900 ng/L (r² = 0.9990)[1]	Typically in the µg/L to mg/L range, dependent on sample matrix and method optimization.	Wide linear range, but can be affected by matrix components.
Sensitivity (LOD)	0.75 ng/L[1]	Generally in the low µg/L range.	Typically higher than headspace techniques, often in the mg/L range without pre-concentration.
Sensitivity (LOQ)	Not explicitly stated, but the detection limit is well below the olfactory threshold.	Dependent on the matrix, typically in the mid-to-high µg/L range.	Higher than headspace techniques; requires higher analyte concentrations for reliable quantification.
Precision (RSD)	< 5%[1]	Typically < 15% for intra-day precision.	Can be very good (< 5%) for clean samples, but may be higher for complex matrices.
Accuracy (Recovery)	100%[1]	Highly dependent on the matrix and the use of an appropriate internal standard.	Can be affected by matrix effects leading to lower or higher apparent recoveries.
Sample Matrix Complexity	Effective for complex liquid matrices like wine, as it includes a cleanup step.[1]	Well-suited for a wide range of liquid and solid samples, minimizing matrix interference by sampling the headspace.	Best suited for relatively clean liquid samples to avoid contamination of the GC inlet and column.
Use of an Internal Standard	Recommended for highest accuracy and precision.	Crucial for accurate quantification to compensate for variations in extraction efficiency and matrix effects. The use of a stable isotope-labeled internal standard like 1-Octen-3-one-D4 is considered the gold standard.	Highly recommended to correct for injection volume variability and matrix effects.

High-Performance Liquid Chromatography (HPLC) Methods

Based on extensive literature review, High-Performance Liquid Chromatography (HPLC) is not a commonly employed technique for the direct quantification of 1-octen-3-one. This is primarily due to the high volatility of 1-octen-3-one, which makes it ideally suited for gas chromatography. HPLC methods are generally used for non-volatile or thermally labile compounds. While derivatization of 1-octen-3-one to a less volatile, UV-active compound could theoretically allow for HPLC analysis, this approach is not well-documented for this specific analyte and would introduce additional complexity to the sample preparation process.

Experimental Protocols

Detailed methodologies for the key gas chromatography-based experiments are provided below.

Method 1: Solid-Phase Extraction (SPE) with In-Cartridge Derivatization and GC-MS/MS Analysis

This highly sensitive method is particularly effective for complex liquid matrices such as wine.

1. Sample Preparation and Extraction:

• Pass 90 mL of the wine sample through a LiChrolut-EN resin solid-phase extraction cartridge.

• Wash the cartridge with 9 mL of a 40% methanol-water solution containing 1% NaHCO3 to remove interferences.

2. In-Cartridge Derivatization:

• Derivatize the retained 1-octen-3-one directly in the cartridge by passing a solution of O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) to form its oxime derivatives.

3. Elution:

• Elute the derivatized analyte from the cartridge with pentane.

4. GC-MS/MS Analysis:

• Gas Chromatograph (GC): Agilent 7890B or equivalent.

• Mass Spectrometer (MS): Agilent 7000 series Triple Quadrupole or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• Inlet Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program: Initial temperature of 50°C, hold for 1 minute, then ramp to 280°C at 10°C/min and hold for 5 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS/MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode for enhanced selectivity and sensitivity.

Method 2: Headspace Solid-Phase Microextraction (HS-SPME) with GC-MS Analysis

This is a widely used, solvent-free technique for the analysis of volatile compounds in various matrices.

1. Sample Preparation:

• Place a known amount of the homogenized sample (e.g., 5 g of a solid or 5 mL of a liquid) into a 20 mL headspace vial.

• Add a known amount of an internal standard, preferably a stable isotope-labeled version such as 1-Octen-3-one-D4.

• For aqueous samples, add NaCl (e.g., 1 g) to increase the ionic strength and promote the release of volatiles into the headspace.

• Immediately seal the vial with a PTFE-lined septum and cap.

2. Headspace Extraction:

• Incubate the vial at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to allow for equilibration of the analytes in the headspace.

• Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace for a defined period (e.g., 30 minutes) to extract the volatile compounds.

3. GC-MS Analysis:

• Gas Chromatograph (GC): Agilent 7890B or equivalent.

• Mass Spectrometer (MS): Agilent 5977A or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• Inlet Temperature: 250°C (for thermal desorption of the SPME fiber).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min and hold for 5 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Detection: Operate in Selected Ion Monitoring (SIM) mode for targeted analysis and improved sensitivity, monitoring characteristic ions for 1-octen-3-one and the internal standard.

Method 3: Direct Liquid Injection (DLI) with GC-MS Analysis

This method is simpler in terms of sample preparation but is more susceptible to matrix effects.

1. Sample Preparation:

• Dissolve the sample in a suitable volatile solvent (e.g., methanol or dichloromethane).

• Add a known amount of an internal standard.

• If necessary, filter the sample to remove any particulate matter.

2. GC-MS Analysis:

• Gas Chromatograph (GC): Agilent 7890B or equivalent.

• Mass Spectrometer (MS): Agilent 5977A or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min and hold for 5 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Detection: Operate in full scan mode for qualitative analysis or Selected Ion Monitoring (SIM) mode for quantitative analysis.

Mandatory Visualization

Caption: General experimental workflow for the quantification of 1-Octen-3-one.

Caption: Logical relationship of analytical methods for 1-Octen-3-one quantification.

References

• 1. waters.com [waters.com]

Inter-laboratory Insights into 1-Octen-3-one Analysis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of volatile organic compounds (VOCs) like 1-octen-3-one is of paramount importance. 1-Octen-3-one, a potent aroma compound with a distinct mushroom-like odor, is a key analyte in the food and beverage industry and is also investigated as a potential biomarker.[1] This guide provides a comparative overview of analytical methodologies for 1-octen-3-one, drawing upon validation data from various studies to offer insights into the performance of common analytical techniques in the absence of a large-scale, formal inter-laboratory study.

The primary analytical technique for the determination of 1-octen-3-one is gas chromatography (GC) coupled with mass spectrometry (MS), often with a flame ionization detector (FID) for additional quantitative robustness.[2] Variations in sample introduction techniques, such as headspace solid-phase microextraction (HS-SPME), significantly influence the method's performance characteristics, particularly in complex matrices.[3][4]

Data Presentation: A Comparative Analysis of Method Performance

The following table summarizes quantitative performance data from a validation study for the analysis of a closely related compound, 1-octen-3-ol, utilizing Gas Chromatography with dual Mass Spectrometry and Flame Ionization Detection (GC-MS/FID). This provides a valuable reference for the expected performance of similar methods for 1-octen-3-one. The data highlights the recovery rates at different nominal concentrations, demonstrating the method's accuracy.

Analyte	Nominal Concentration (PPM)	Reported FID Amount (PPM)	Reported MSD Amount (PPM)	Recovery Rate (FID)	Recovery Rate (MSD)
1-Octen-3-ol	10	9.78	9.87	97.8%	98.7%
1-Octen-3-ol	50	48.65	48.11	97.3%	96.2%
1-Octen-3-ol	100	95.07	95.49	95.1%	95.5%

Data sourced from a study by the Alcohol and Tobacco Tax and Trade Bureau, as cited in a comparative guide.[2]

A validation study for the determination of 1-octen-3-one in wine using solid-phase extraction (SPE) followed by in-cartridge derivatization and GC-MS/MS analysis reported a method detection limit of 0.75 ng L⁻¹, with recoveries of 100% and a precision (RSD) better than 5%.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and comparison of analytical results. Below are outlines of common experimental protocols for the quantification of 1-octen-3-one.

Method 1: Gas Chromatography-Mass Spectrometry/Flame Ionization Detection (GC-MS/FID)

This method is suitable for the analysis of 1-octen-3-one in relatively clean samples or after a liquid-liquid extraction.

• Instrumentation : A gas chromatograph equipped with a mass spectrometer and a flame ionization detector.

• Sample Preparation : Samples are typically prepared by dilution in a suitable solvent. For enhanced accuracy, an internal standard such as 2-nonanol is added.

• GC Conditions :

  • Column : Agilent DB-5MS, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Inlet : Split/splitless injector at 250°C with a split ratio of 20:1.

  • Carrier Gas : Helium at a constant flow of 1.2 mL/min.

  • Oven Program : Initial temperature of 40°C held for 2 minutes, then ramped to 240°C at 10°C/min and held for 5 minutes.

• MSD Conditions : Transfer line at 280°C, with a solvent delay of approximately 4.67 minutes and a scan range of 30-300 amu.

• Quantitation : The concentration of 1-octen-3-one is determined by comparing its peak area to that of the internal standard.

Method 2: Headspace Solid-Phase Microextraction (HS-SPME) Coupled with GC-MS

This technique is widely employed for the extraction and analysis of volatile compounds like 1-octen-3-one from complex matrices such as food and beverages.

• Instrumentation : A GC-MS system equipped with an autosampler capable of performing HS-SPME.

• Sample Preparation :

  • A known amount of the sample (e.g., food homogenate, beverage) is placed into a headspace vial.

  • An internal standard, ideally an isotopically labeled version like 1-Octen-3-one-D4, is added to the sample.

  • The vial is sealed and incubated at a specific temperature (e.g., 60°C for 15-30 minutes) to allow volatile compounds to partition into the headspace.

• SPME : An SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) is exposed to the headspace for a defined period to adsorb the analytes.

• GC-MS Analysis : The SPME fiber is then desorbed in the hot GC inlet, and the analytes are separated and detected by the GC-MS system. The chromatographic and mass spectrometric conditions are similar to those described in Method 1, with potential adjustments to optimize for the specific sample matrix.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described analytical methods.

Experimental workflow for GC-MS/FID analysis.

Experimental workflow for HS-SPME-GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to 1-Octen-3-one-d5 and Other Deuterated Standards in Flavor Analysis

For researchers, scientists, and drug development professionals, the precise and accurate quantification of flavor and aroma compounds is paramount for quality control, product development, and sensory analysis. Stable Isotope Dilution Analysis (SIDA), coupled with techniques like Gas Chromatography-Mass Spectrometry (GC-MS), stands as the gold standard for this purpose. This guide provides an objective comparison of 1-Octen-3-one-d5 and its isotopologues with other deuterated and alternative stable isotope-labeled internal standards used in flavor analysis, supported by experimental principles and data.

1-Octen-3-one is a potent volatile organic compound responsible for the characteristic mushroom-like, earthy, and metallic aroma in a wide variety of foods and beverages.[1] Its accurate quantification is crucial for defining flavor profiles and identifying off-flavors. The use of a deuterated internal standard, such as 1-Octen-3-one-d5, is critical for achieving high accuracy by correcting for variations during sample preparation and analysis.[2]

Principle of Stable Isotope Dilution Analysis (SIDA)

SIDA is a robust analytical technique that involves adding a known amount of an isotopically labeled version of the analyte to the sample at the beginning of the analytical workflow.[1] This internal standard is chemically almost identical to the native analyte, ensuring it behaves similarly during extraction, derivatization, and chromatography. However, due to the mass difference from the incorporated stable isotopes (e.g., Deuterium, ¹³C), it can be distinguished by a mass spectrometer.[1][3] This allows for highly accurate quantification based on the ratio of the native analyte to the labeled standard, effectively compensating for matrix effects and variations in sample preparation.

Performance Comparison: Deuterated vs. ¹³C-Labeled Standards

While deuterated standards like 1-Octen-3-one-d5 are widely used due to their cost-effectiveness and availability, they possess inherent limitations compared to ¹³C-labeled standards. The choice of internal standard can significantly impact analytical method performance.

Feature	Deuterated Standards (e.g., 1-Octen-3-one-d5)	¹³C-Labeled Standards	Rationale & Implications for Flavor Analysis
Isotopic Stability	Variable. Deuterium atoms can be prone to back-exchange with hydrogen, especially on -OH or -NH groups or under certain MS conditions.	High. ¹³C atoms are integrated into the carbon backbone and are not susceptible to exchange.	¹³C-labeling provides greater assurance of isotopic stability throughout the analytical process, leading to more reliable data.
Chromatographic Co-elution	Good to Moderate. A "deuterium isotope effect" can cause the deuterated standard to elute slightly earlier than the native analyte in chromatography.	Excellent. The physicochemical properties are nearly identical to the unlabeled analyte, ensuring perfect co-elution.	Perfect co-elution is critical for the accurate compensation of matrix effects. A chromatographic shift can lead to the analyte and standard experiencing different levels of ion suppression or enhancement.
Potential for Isotopic Interference	Higher. In-source fragmentation and H-D exchange can sometimes complicate mass spectra.	Lower. The natural abundance of ¹³C (~1.1%) reduces the likelihood of interference from the unlabeled analyte's isotopic cluster.	¹³C labeling generally provides a cleaner analytical signal with less potential for spectral overlap, simplifying data analysis.
Cost	Typically less expensive and more widely available.	Generally higher due to more complex synthesis.	Budgetary constraints often favor deuterated standards, but this must be weighed against the potential for compromised data quality.

Quantitative Performance Data Summary

The following table summarizes typical performance characteristics for methods utilizing deuterated internal standards for flavor and volatile compound analysis. It is important to note that performance can vary depending on the specific matrix, analyte, and analytical method.

Internal Standard	Analyte(s)	Technique	Linearity (R²)	Linear Range	Reference
1-Octen-3-one-d4	1-Octen-3-one	HS-SPME-GC-MS/MS	>0.995	1 - 100 µg/L
Toluene-d8	Volatile Organic Compounds	Purge-and-Trap GC-MS	>0.99	Varies by analyte
Chlorobenzene-d5	Volatile Organic Compounds	Purge-and-Trap GC-MS	>0.99	Varies by analyte
γ-Butyrolactone-d6	γ-Butyrolactone	GC-MS	0.9988	0.1 - 25 mg/L
[³H₂]cis-coisohumulone	Isohumulones (beer flavor)	LC-MS	N/A	N/A

Experimental Protocols

A detailed and robust methodology is crucial for the accurate quantification of flavor compounds. Below is a generalized protocol for the analysis of 1-Octen-3-one in a food matrix using Headspace Solid-Phase Microextraction (HS-SPME) with GC-MS.

Protocol: Quantification of 1-Octen-3-one using HS-SPME-GC-MS with 1-Octen-3-one-d5 Internal Standard

1. Materials and Reagents:

• 1-Octen-3-one (analytical standard)

• 1-Octen-3-one-d5 (internal standard)

• Methanol (HPLC grade)

• Deionized water

• Sodium chloride (analytical grade)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

2. Standard and Sample Preparation:

• Internal Standard Spiking: Add a precise and consistent amount of 1-Octen-3-one-d5 internal standard solution to all samples, calibration standards, and quality controls at the beginning of the preparation. A typical concentration might be 20 µg/L.

• Sample Preparation: Place 5 g of the homogenized food sample into a 20 mL headspace vial. Add 5 mL of deionized water and 2 g of sodium chloride to enhance the release of volatile compounds. Immediately seal the vial.

• Calibration Curve: Prepare a series of calibration standards in a blank matrix (e.g., deionized water) with concentrations of 1-Octen-3-one ranging from 1 to 100 µg/L.

3. HS-SPME Procedure:

• Incubation: Place the vials in an autosampler tray and incubate at 60°C for 15 minutes with agitation to allow the analytes to equilibrate in the headspace.

• Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.

4. GC-MS Analysis:

• Desorption: Transfer the fiber to the heated GC inlet (e.g., 250°C) and desorb for 5 minutes in splitless mode.

• Gas Chromatography (GC) Conditions:

  • Column: DB-WAX or similar polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Program: Initial temperature of 40°C held for 2 minutes, then ramped to 240°C at 10°C/min and held for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) for highest sensitivity.

  • Ions to Monitor:

    • 1-Octen-3-one (Analyte): m/z 55, 70, 126.

    • 1-Octen-3-one-d5 (Internal Standard): m/z values shifted by +5 amu (e.g., 60, 75, 131).

5. Data Analysis and Quantification:

• Integrate the peak areas for the selected ions of both the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

• Determine the concentration of 1-Octen-3-one in the samples by applying the peak area ratio to the linear regression equation of the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for flavor analysis using SIDA.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

A Comparative Guide to the Accurate and Precise Quantification of 1-Octen-3-one: Stable Isotope Dilution Analysis vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile organic compounds (VOCs) like 1-octen-3-one is critical for applications ranging from flavor and fragrance analysis to environmental monitoring and biomarker discovery. This guide provides an objective comparison of the performance of Stable Isotope Dilution Analysis (SIDA) with other analytical methodologies for 1-octen-3-one, supported by experimental data.

1-Octen-3-one, a potent aroma compound with a characteristic mushroom-like odor, often requires quantification at trace levels in complex matrices. The choice of analytical technique significantly impacts the reliability of these measurements. This guide will delve into the accuracy and precision of SIDA and compare it with commonly used alternative methods.

Quantitative Data Comparison

The "gold standard" for the quantification of 1-octen-3-one is Stable Isotope Dilution Analysis (SIDA) coupled with gas chromatography-mass spectrometry (GC-MS).[1] This technique utilizes a stable isotope-labeled version of the analyte, such as 1-octen-3-one-d4, as an internal standard. Because the labeled standard is chemically identical to the analyte, it experiences the same effects during sample preparation, extraction, and analysis, thus providing the most accurate and precise results by correcting for matrix effects, extraction losses, and instrument variability.[1]

Alternative methods, such as those employing external standards or non-isotopic internal standards, are more susceptible to inaccuracies arising from matrix effects and variations in sample preparation.[1]

The following table summarizes the performance characteristics of a validated analytical method for 1-octen-3-one in wine using solid-phase extraction (SPE) with in-cartridge derivatization followed by GC-MS/MS. This serves as an example of a common alternative to SIDA.

Parameter	Performance
Accuracy (Recovery)	100%
Precision (RSD)	< 5%
Linearity (r²)	0.9990 (up to 900 ng/L)
Method Detection Limit (MDL)	0.75 ng/L

Data sourced from a validation study of an SPE-GC-MS/MS method for 1-octen-3-one in wines.

While the above method demonstrates excellent performance, SIDA is broadly recognized for its superior ability to compensate for uncontrollable variables. The following table provides a qualitative comparison of the different analytical approaches.

Feature	External Standard Method	Internal Standard (Non-Isotopic) Method	Isotope Dilution Assay (SIDA)
Principle	Quantification based on a calibration curve of the analyte alone.	A known concentration of a chemically similar, but not identical, compound is added to all samples and standards.	A known concentration of the isotopically labeled analyte (e.g., 1-octen-3-one-d4) is added to the sample.
Accuracy	Prone to inaccuracies from matrix effects and sample preparation variability.[1]	Improved accuracy by correcting for variations in injection volume and sample workup.[1]	Highest accuracy due to correction for matrix effects, extraction losses, and instrument variability.
Precision	Can have lower precision due to uncorrected variations.	Good precision for instrumental variations.	Highest precision as the analyte and standard behave almost identically.
Matrix Effect	Highly susceptible to signal suppression or enhancement from the sample matrix.	Can partially compensate for matrix effects, but differences in chemical properties between the analyte and IS can lead to errors.	Effectively eliminates matrix effects as the analyte and labeled standard co-elute and experience the same matrix interferences.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. Below are outlines of the experimental protocols for the SIDA and a validated SPE-GC-MS/MS method for 1-octen-3-one.

Stable Isotope Dilution Analysis (SIDA) using HS-SPME-GC-MS/MS

This method is ideal for the analysis of volatile compounds like 1-octen-3-one in various matrices, including food and beverages.

1. Sample Preparation:

• A known amount of the sample (e.g., homogenized food, liquid beverage) is placed into a headspace vial.

• A precise amount of the internal standard solution (1-octen-3-one-d4) is added to the vial.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• The vial is sealed and incubated at a controlled temperature to allow the volatile compounds to equilibrate in the headspace.

• An SPME fiber is exposed to the headspace for a defined period to extract the volatile analytes.

3. GC-MS/MS Analysis:

• The SPME fiber is then introduced into the heated injection port of the gas chromatograph, where the extracted analytes are desorbed.

• The compounds are separated on a suitable capillary column (e.g., DB-5ms).

• The mass spectrometer is operated in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode to detect and quantify characteristic ions for both native 1-octen-3-one and the deuterated internal standard.

4. Quantification:

• A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte in a series of calibration standards.

• The concentration of 1-octen-3-one in the sample is determined from this calibration curve.

Solid-Phase Extraction (SPE) with In-Cartridge Derivatization and GC-MS/MS

This method has been validated for the determination of 1-octen-3-one in wine.

1. Solid-Phase Extraction (SPE):

• 90 mL of wine is passed through a LiChrolut-EN resin cartridge.

• Interferences are removed by washing the cartridge with a methanol-water solution.

2. In-Cartridge Derivatization:

• The retained 1-octen-3-one is derivatized directly in the SPE cartridge with O-(2,3,4,5,6-pentafluorobenzyl) hydroxylamine (PFBHA) to form its oxime derivatives.

3. Elution and Analysis:

• The derivatized analyte is eluted from the cartridge with pentane.

• The eluate is then analyzed by GC coupled with ion trap tandem mass spectrometry (GC-MS/MS).

Mandatory Visualizations

The following diagrams illustrate the experimental workflow of the Stable Isotope Dilution Analysis and the logical relationship in method selection.

Caption: Experimental workflow for 1-octen-3-one analysis using SIDA.

Caption: Decision tree for analytical method selection.

References

• 1. researchgate.net [researchgate.net]

Comparative Guide to Analytical Methods for 1-Octen-3-one Quantification

A detailed assessment of linearity and recovery for researchers, scientists, and drug development professionals.

This guide provides a comprehensive comparison of two distinct analytical methods for the quantification of 1-Octen-3-one, a volatile organic compound of significant interest due to its characteristic mushroom and metallic aroma, which can be an indicator of both desirable and undesirable qualities in food products and other matrices. The performance of a Stable Isotope Dilution Assay (SIDA) using 1-Octen-3-one-d5 is compared against an alternative method involving Solid-Phase Extraction (SPE) with in-cartridge derivatization.

The selection of an appropriate analytical method is critical for obtaining accurate and reliable data. This guide presents a side-by-side look at the linearity and recovery of these two methods, supported by experimental data, to aid researchers in choosing the most suitable approach for their specific application.

Performance Comparison

The following tables summarize the quantitative performance of the two analytical methods for 1-Octen-3-one.

Method 1: Stable Isotope Dilution Assay (SIDA) using 1-Octen-3-one-d5

This method utilizes a deuterated internal standard (1-Octen-3-one-d5) in conjunction with Headspace Solid-Phase Microextraction (HS-SPME) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The use of a stable isotope-labeled internal standard is considered the gold standard for quantitative analysis as it effectively corrects for matrix effects and variations in sample preparation.[1]

Parameter	Performance Characteristic
Linearity Range	1 - 100 µg/L
Correlation Coefficient (R²)	> 0.995
Recovery	90 - 110%
Precision (RSD)	< 15%

Data presented as expected performance characteristics for SIDA methods.

Method 2: Solid-Phase Extraction (SPE) with In-Cartridge Derivatization

This alternative method involves the extraction of 1-Octen-3-one from a liquid matrix, such as wine, using an SPE cartridge, followed by derivatization of the analyte within the cartridge and subsequent analysis by GC-MS/MS. This method has been validated for the analysis of 1-Octen-3-one at very low concentrations.

Parameter	Performance Characteristic
Linearity Range	Up to 900 ng/L
Correlation Coefficient (R²)	0.9990
Recovery	100%
Precision (RSD)	< 5%

Data from a validated method for the determination of 1-octen-3-one in wine.

Experimental Protocols

Detailed methodologies for the two compared methods are provided below.

Method 1: Stable Isotope Dilution Assay (SIDA) using HS-SPME-GC-MS/MS

This protocol is a representative method for the analysis of 1-Octen-3-one in a food matrix.

1. Standard and Sample Preparation:

• Standard Preparation: Prepare a stock solution of 1-Octen-3-one and 1-Octen-3-one-d5 in methanol. From these, create a series of calibration standards in the desired matrix.

• Sample Preparation: Homogenize solid samples or use liquid samples directly. Place a known amount of the sample into a headspace vial.

• Internal Standard Spiking: Add a known concentration of the 1-Octen-3-one-d5 internal standard to all samples, calibration standards, and blanks.

2. HS-SPME Procedure:

• Equilibrate the sealed vials at a controlled temperature (e.g., 60°C) with agitation.

• Expose a Solid-Phase Microextraction fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for a defined period to adsorb the volatile compounds.

3. GC-MS/MS Analysis:

• Thermally desorb the analytes from the SPME fiber in the heated injector of the gas chromatograph.

• Separate the compounds using a suitable capillary column (e.g., DB-5ms).

• Detect and quantify the analytes using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both 1-Octen-3-one and 1-Octen-3-one-d5.

Method 2: Solid-Phase Extraction (SPE) with In-Cartridge Derivatization and GC-MS/MS

This protocol is based on a validated method for the analysis of 1-Octen-3-one in wine.

1. Sample Preparation and Extraction:

• Pass a significant volume of the liquid sample (e.g., 90 mL of wine) through an SPE cartridge (e.g., LiChrolut-EN).

• Wash the cartridge with a methanol-water solution to remove interferences.

2. In-Cartridge Derivatization:

• Derivatize the trapped 1-Octen-3-one directly in the cartridge by passing a solution of O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA).

• Wash the cartridge to remove excess derivatizing reagent.

3. Elution and Analysis:

• Elute the derivatized 1-Octen-3-one from the cartridge with an appropriate solvent (e.g., pentane).

• Analyze the eluate by GC-MS/MS, monitoring the specific ions of the derivatized analyte.

Workflow Visualizations

The following diagrams illustrate the experimental workflows for the linearity and recovery assessments of the two methods.

Workflow for SIDA using HS-SPME-GC-MS/MS.

Workflow for SPE with In-Cartridge Derivatization.

References

• 1. benchchem.com [benchchem.com]

Determining the Limit of Detection for 1-Octen-3-one: A Comparative Guide Utilizing Deuterated Standards

For researchers, scientists, and drug development professionals, establishing a reliable limit of detection (LOD) is a critical aspect of analytical method validation, particularly for potent volatile organic compounds (VOCs) like 1-octen-3-one. This compound, known for its characteristic mushroom and metallic aroma, can significantly impact the quality and sensory profile of various products, even at trace levels. This guide provides an objective comparison of analytical approaches for determining the LOD of 1-octen-3-one, with a focus on the superior performance achieved through the use of deuterated internal standards.

The use of an isotopically labeled internal standard, such as 1-octen-3-one-d2, in an isotope dilution mass spectrometry (IDMS) method is considered the gold standard for quantitative analysis.[1] This approach offers significant advantages over methods employing non-deuterated internal standards or external standard calibration, primarily by minimizing matrix effects and compensating for analyte loss during sample preparation and analysis.[1]

Comparison of Analytical Approaches

The choice of analytical methodology profoundly influences the achievable limit of detection. While methods without deuterated standards can attain high sensitivity, the use of a deuterated analogue provides a level of accuracy and precision that is often unmatched. A validated method for 1-octen-3-one in wine, utilizing derivatization followed by gas chromatography-tandem mass spectrometry (GC-MS/MS) without a deuterated internal standard, achieved a remarkable method detection limit of 0.75 ng/L.[2] This serves as a strong benchmark, and it is anticipated that the integration of a deuterated standard would yield even more robust and reliable results at such low concentrations.

The table below summarizes the key performance characteristics of analytical methods with and without deuterated internal standards for the determination of 1-Octen-3-one.

Feature	Method with Deuterated Standard (Isotope Dilution)	Method with Non-Deuterated Internal Standard	External Standard Method
Principle	Analyte concentration is determined by the ratio of the analyte to a known amount of its isotopically labeled counterpart.	Analyte concentration is determined by comparing its response to that of a different, but structurally similar, compound added at a constant concentration.	Analyte concentration is determined by comparing its response to a calibration curve generated from standards of known concentrations.
Accuracy	Highest accuracy due to effective correction for matrix effects, extraction losses, and instrument variability.[1]	Good accuracy, but can be compromised by differences in chemical and physical properties between the analyte and the internal standard.	Prone to inaccuracies from matrix effects and variations in sample preparation.[1]
Precision	Highest precision as the analyte and its deuterated standard behave almost identically during the analytical process.	Good precision for instrumental variations, but can be affected by differential extraction efficiencies.	Lower precision due to uncorrected variations in sample handling and instrument response.
Matrix Effect	Effectively eliminates signal suppression or enhancement from the sample matrix.	Can partially compensate for matrix effects, but differences in analyte and standard properties can lead to errors.	Highly susceptible to matrix effects, leading to inaccurate quantification.
Expected LOD	Lowest and most reliable LOD due to reduced variability and noise.	Lower LOD than the external standard method, but generally higher than the isotope dilution method.	Generally higher LOD due to greater variability and potential for signal suppression.

Experimental Protocols

A detailed and robust experimental protocol is essential for the accurate determination of the limit of detection. The following outlines a typical methodology for the analysis of 1-octen-3-one using a deuterated internal standard with headspace solid-phase microextraction (HS-SPME) followed by gas chromatography-mass spectrometry (GC-MS).

Protocol: LOD Determination for 1-Octen-3-one using 1-Octen-3-one-d2 Internal Standard

1. Materials and Reagents:

• 1-Octen-3-one analytical standard

• 1-Octen-3-one-d2 (deuterated internal standard)

• Methanol (HPLC grade)

• Deionized water

• Sodium chloride (analytical grade)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

2. Preparation of Standards and Samples:

• Stock Solutions: Prepare individual stock solutions of 1-octen-3-one and 1-octen-3-one-d2 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of 1-octen-3-one by serial dilution of the stock solution with methanol to cover the expected concentration range near the LOD.

• Internal Standard Spiking Solution: Prepare a working solution of 1-octen-3-one-d2 in methanol at a concentration that provides a stable and reproducible signal (e.g., 1 µg/mL).

• Spiked Samples for LOD Determination: Prepare at least seven replicate samples by spiking a representative matrix (e.g., deionized water for aqueous samples) with a low concentration of 1-octen-3-one (typically 1-5 times the estimated LOD). Add a constant amount of the 1-octen-3-one-d2 internal standard spiking solution to each replicate.

3. HS-SPME Procedure:

• Place a 5 mL aliquot of each spiked replicate into a 20 mL headspace vial.

• Add 1.5 g of sodium chloride to each vial to increase the ionic strength and promote the partitioning of 1-octen-3-one into the headspace.

• Immediately seal the vials.

• Incubate the vials at a controlled temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow for equilibration.

• Expose the SPME fiber to the headspace of each vial for a defined period (e.g., 30 minutes) to extract the volatile compounds.

4. GC-MS Analysis:

• Desorption: Thermally desorb the extracted analytes from the SPME fiber in the heated injection port of the GC (e.g., 250°C for 5 minutes in splitless mode).

• Gas Chromatography:

  • Column: Use a suitable capillary column for volatile compound analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An example program could be: initial temperature of 40°C (hold for 2 minutes), ramp to 150°C at 5°C/min, then ramp to 250°C at 20°C/min and hold for 5 minutes.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity. Monitor characteristic ions for both 1-octen-3-one (e.g., m/z 55, 70, 97, 126) and 1-octen-3-one-d2 (e.g., m/z 57, 72, 99, 128).

5. LOD Calculation:

• Calculate the ratio of the peak area of 1-octen-3-one to the peak area of 1-octen-3-one-d2 for each of the seven replicates.

• Determine the standard deviation (s) of these seven response ratios.

• The LOD is calculated using the formula: LOD = t * s , where 't' is the Student's t-value for a 99% confidence level with n-1 degrees of freedom (for n=7, t = 3.143).

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship in selecting an analytical method for determining the limit of detection of 1-Octen-3-one.

Workflow for LOD determination using a deuterated internal standard.

Decision pathway for analytical method selection.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

D5 vs. D3-Labeled Internal Standards: A Justification for Enhanced Reliability in Quantitative Mass Spectrometry

For Immediate Release

In the landscape of quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS/MS), the use of stable isotope-labeled internal standards (SIL-IS) is fundamental for achieving accurate and precise results. These standards, particularly deuterated analogs, are critical for correcting variations inherent in sample preparation and analysis. While d3-labeled standards are widely used, a move towards higher isotopic enrichment, such as d5-labeling, is often justified by improved analytical performance. This guide provides a comprehensive comparison, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the optimal internal standard.

The primary role of a SIL-IS is to mimic the behavior of the target analyte throughout the analytical process, including extraction, chromatography, and ionization.[1] By doing so, it compensates for matrix effects and other sources of variability, ensuring robust and reliable quantification.[2] However, the choice of the deuterated standard, specifically the number and position of deuterium atoms, can significantly influence assay performance.[3]

Key Justifications for Selecting a d5-Labeled Standard

Several factors underpin the preference for a d5-labeled standard over a d3-labeled counterpart:

• Enhanced Mass Difference: A larger mass difference between the analyte and the internal standard is crucial to prevent isotopic crosstalk, where the signal from the analyte interferes with that of the standard. A mass difference of at least 3 Daltons is generally recommended for small molecules.[4] A d5-standard provides a more significant mass shift (+5 Da) compared to a d3-standard (+3 Da), further minimizing the risk of spectral overlap from the analyte's naturally occurring isotopes (e.g., ¹³C).

• Reduced Risk of Isotopic Exchange: Deuterium atoms in certain chemical environments can be susceptible to "back-exchange" with hydrogen atoms from the sample matrix or solvents.[5] This phenomenon can compromise the integrity of the internal standard, leading to inaccurate quantification. Higher levels of deuteration, as in a d5-standard, allow for the placement of labels in more stable, non-exchangeable positions, away from labile sites like heteroatoms (e.g., -OH, -NH) or carbons adjacent to carbonyl groups.

• Mitigation of Isotope Effects: The replacement of hydrogen with deuterium can sometimes lead to slight differences in physicochemical properties, resulting in chromatographic shifts between the analyte and the internal standard. While this "isotope effect" can occur with any deuterated standard, a higher degree of deuteration may sometimes influence retention times. However, careful placement of the deuterium labels in a d5-standard can be optimized to ensure co-elution with the analyte, which is critical for effective compensation of matrix effects.

Comparative Performance Data: A Case Study on Testosterone Analysis

A study by Owen et al. directly investigated the impact of different internal standards on the quantification of testosterone by LC-MS/MS. The results highlight that the choice of internal standard can have a significant effect on the final concentration values obtained.

Internal Standard	Analyte Measured	Result Comparison	Passing-Bablok Regression Equation
Testosterone-d2	Testosterone	Target Reference	N/A
Testosterone-d5	Testosterone	Lower results vs. d2	Testosterone (d5) = 0.86 * Testosterone (d2) + 0.04
Testosterone-¹³C₃	Testosterone	Closer to d2 than d5	Testosterone (C13) = 0.90 * Testosterone (d2) + 0.02

This table summarizes data from a study comparing different internal standards for testosterone analysis, demonstrating that the choice of isotopic labeling impacts quantitative outcomes.

The data indicates that using a d5-labeled testosterone standard resulted in a systematic negative bias compared to the d2-labeled standard. This underscores the critical need for method validation and cross-validation when changing internal standards. While in this specific case the d2 standard was considered the reference, the principle remains that different deuteration levels impact results. The justification for a d5 standard lies in its potential for greater stability and mass separation, which can lead to more robust and reproducible assays in the long run, provided the method is validated accordingly.

Experimental Protocols

Below is a representative experimental protocol for the quantitative analysis of an analyte using a deuterated internal standard in a biological matrix.

Sample Preparation: Liquid-Liquid Extraction

• Aliquoting: Into a clean microcentrifuge tube, pipette 200 µL of the serum, calibrator, or quality control (QC) sample.

• Internal Standard Spiking: Add 20 µL of the working internal standard solution (e.g., testosterone-d3 or testosterone-d5 in methanol) to each tube.

• Extraction: Add 0.5 mL of ether, vortex mix, and centrifuge to separate the layers.

• Evaporation: Transfer the organic (ether) layer to a new tube or a 96-well block and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50% methanol/water with 0.1% formic acid).

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A suitable gradient elution to achieve separation of the analyte from matrix components.

• Mass Spectrometer: A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Data Analysis: The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it against a calibration curve.

Logical Justification and Workflow

The decision to use a d5-labeled standard over a d3-labeled one is a risk-mitigation strategy aimed at improving data quality and assay robustness. The following diagrams illustrate the logical considerations and the general workflow.

Caption: Internal standard selection logic.

Caption: Bioanalytical workflow using a d5-IS.

References

• 1. benchchem.com [benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Octen-3-one-d5: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring both laboratory safety and environmental compliance. This guide provides detailed, step-by-step procedures for the proper disposal of 1-Octen-3-one-d5, a deuterated analog of the volatile organic compound 1-Octen-3-one. Due to their chemical similarities, the disposal procedures for 1-Octen-3-one are applicable to its deuterated form.

Immediate Safety and Handling Precautions

1-Octen-3-one is classified as a flammable liquid and is harmful if swallowed.[1][2] It can also cause skin and eye irritation.[1] Therefore, it is crucial to handle this compound in a well-ventilated area, away from heat, sparks, and open flames. When handling 1-Octen-3-one-d5, appropriate personal protective equipment (PPE), including chemical-resistant gloves, protective clothing, and eye protection, must be worn.

Quantitative Data Summary

The following table summarizes key quantitative safety and physical property data for 1-Octen-3-one. This data is essential for assessing the risks associated with its handling and disposal.

Property	Value
Chemical Formula	C₈H₁₄O
Molar Mass	126.20 g/mol
Boiling Point	56-60 °C at 16 mm Hg
Flash Point	35 °C (95 °F)
GHS Pictograms	GHS02: Flammable, GHS07: Exclamation mark
NFPA 704 Diamond	2 (Health), 2 (Flammability), 0 (Reactivity)

Source: Wikipedia[2]

Experimental Protocols: Step-by-Step Disposal Procedure

The disposal of 1-Octen-3-one-d5 must be managed as hazardous waste in accordance with all local, state, and federal regulations. Never dispose of this chemical down the drain.[3]

1. Waste Collection:

• Collect waste 1-Octen-3-one-d5 in a designated, compatible, and properly sealed container. Glass bottles are suitable for small quantities (<5 gallons).

• Do not mix 1-Octen-3-one-d5 waste with other incompatible waste streams. Specifically, keep it separate from acids, bases, and oxidizing agents.

• Ensure the waste container is clearly labeled with "Hazardous Waste," the full chemical name ("1-Octen-3-one-d5"), and the associated hazards (e.g., "Flammable Liquid").

2. Storage:

• Store the waste container in a designated satellite accumulation area that is well-ventilated and away from sources of ignition.

• Use secondary containment, such as a tray, to mitigate spills or leaks.

• Keep the container tightly closed except when adding waste.

3. Professional Disposal:

• Arrange for the collection and disposal of the hazardous waste through a licensed and approved waste disposal company.

• Provide the waste disposal service with a complete and accurate characterization of the waste, including the Safety Data Sheet (SDS) for 1-Octen-3-one.

4. Spill Cleanup:

• In the event of a spill, evacuate the area and remove all ignition sources.

• Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

• The collected absorbent material is also considered hazardous waste and must be disposed of in the same manner as the liquid waste.

5. Empty Containers:

• Empty containers that held 1-Octen-3-one-d5 must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

• The rinsate must be collected and disposed of as hazardous waste.

• After triple-rinsing, the container can be disposed of as regular laboratory glass or plastic waste, with the label removed or defaced.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Octen-3-one-d5.

Caption: Disposal decision workflow for 1-Octen-3-one-d5 waste.

References

• 1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 2. Oct-1-en-3-one - Wikipedia [en.wikipedia.org]
• 3. hseo.hkust.edu.hk [hseo.hkust.edu.hk]

Essential Safety and Operational Guide for 1-Octen-3-one-d5

Hazard Identification and Physical Properties

1-Octen-3-one is a flammable liquid and vapor that can cause skin and serious eye irritation and is harmful if swallowed[1][2]. The deuterated form is expected to have similar properties.

Property	Data (for 1-Octen-3-one)
Appearance	Colorless to pale yellow liquid[3]
Odor	Mushroom, earthy[3][4]
Boiling Point	174 °C / 345.2 °F @ 760 mmHg
Flash Point	68 °C / 154.4 °F
Vapor Density	4.42
Hazards	Flammable liquid and vapor, Harmful if swallowed, Causes skin irritation, Causes serious eye irritation
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases, and strong reducing agents

Operational Plan: Safe Handling Protocol

Adherence to a strict operational workflow is crucial to minimize exposure and mitigate risks. All handling of 1-Octen-3-one-d5 should be performed in a well-ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber). Double gloving is recommended.	Ketones can degrade many common glove materials; butyl or thick nitrile gloves offer superior protection.
Eye Protection	Tightly fitting safety goggles or a face shield.	To protect against splashes and vapors that can cause serious eye irritation.
Skin and Body Protection	Flame-retardant lab coat and closed-toe shoes.	To protect against accidental spills and potential flammability.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	To minimize inhalation of vapors.

Experimental Workflow

The following diagram outlines the procedural flow for the safe handling of 1-Octen-3-one-d5.

Caption: Workflow for the safe handling and disposal of 1-Octen-3-one-d5.

Disposal Plan

Proper disposal of 1-Octen-3-one-d5 and any contaminated materials is critical to ensure environmental protection and regulatory compliance.

Waste Segregation and Labeling

• Waste Collection : All waste contaminated with 1-Octen-3-one-d5, including unused product, contaminated consumables (e.g., pipette tips, gloves), and rinse water, must be collected in a designated, properly sealed, and chemically compatible hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Labeling : The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "1-Octen-3-one-d5".

Storage and Final Disposal

• Temporary Storage : Store the sealed hazardous waste container in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials.

• Final Disposal : The disposal of 1-Octen-3-one-d5 must be conducted through a licensed hazardous waste disposal company. Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Contact your institution's EHS department to arrange for pickup and proper disposal. Puncture containers to prevent re-use and bury at an authorized landfill where regulations permit.

References

• 1. chemos.de [chemos.de]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]